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  • Product: (2Z)-pent-2-en-1-amine hydrochloride
  • CAS: 1308816-55-8

Core Science & Biosynthesis

Foundational

Stereochemical Divergence in Allylic Amines: A Technical Guide to (2Z)- and (2E)-pent-2-en-1-amine Isomers

Executive Summary In modern drug development and asymmetric synthesis, the spatial orientation of pharmacophores dictates both receptor binding affinity and downstream reactivity. The allylic amines (2Z)-pent-2-en-1-amin...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern drug development and asymmetric synthesis, the spatial orientation of pharmacophores dictates both receptor binding affinity and downstream reactivity. The allylic amines (2Z)-pent-2-en-1-amine and (2E)-pent-2-en-1-amine (Molecular Formula:


, MW: 85.15  g/mol ) represent a fundamental stereochemical divergence[1]. While chemically identical in connectivity, their geometric isomerism across the C2=C3 double bond drastically alters their thermodynamic stability, spectral signatures, and behavior in transition-metal-catalyzed cascades[2].

This whitepaper provides an in-depth technical analysis of these isomers, detailing the causality behind their thermodynamic differences, mechanistic pathways for their interconversion, and self-validating experimental protocols for their isolation and characterization.

Structural and Thermodynamic Profiling

The core difference between the (2Z) and (2E) isomers lies in the relative positioning of the aminomethyl group (


) at C1 and the ethyl group (

) at C4-C5.

In the (2Z)-isomer (cis-configuration), these two bulky groups are locked on the same side of the vinylic plane. This proximity induces significant


 strain (allylic strain) , leading to a sterically hindered and thermodynamically higher-energy state. Conversely, the (2E)-isomer  (trans-configuration) positions these groups on opposite sides of the double bond, minimizing van der Waals repulsion and representing the global thermodynamic minimum for the system.
Quantitative Data Summary

To facilitate rapid analytical differentiation, the quantitative physicochemical and spectral properties of both isomers are summarized below:

Property(2E)-pent-2-en-1-amine(2Z)-pent-2-en-1-amine
IUPAC Nomenclature (E)-pent-2-en-1-amine(Z)-pent-2-en-1-amine
PubChem CID N/A (General Allylic)15202923[1]
Molecular Weight 85.15 g/mol 85.15 g/mol

Vinylic Coupling (NMR)
14.0 – 18.0 Hz9.0 – 12.0 Hz
Thermodynamic Stability High (Global Minimum)Low (Sterically Hindered)

Allylic Strain
MinimalSignificant
Reverse-Phase HPLC Elution Later (Higher surface area)Earlier (More compact radius)

Mechanistic Pathways in Catalysis

The synthesis and interconversion of E/Z allylic amines are heavily reliant on advanced catalytic systems. Two primary mechanisms dominate the field: Palladium-catalyzed asymmetric allylic amination [3] and Base-catalyzed 1,3-proton shifts [4].

In base-catalyzed isomerizations, a bicyclic guanidine base such as 1,5,7-triazabicyclo[4.4.0]dec-5-ene (TBD) is employed to deprotonate the allylic position. This forms a transient delocalized intermediate that undergoes a stereospecific 1,3-proton shift. Because the (2E)-isomer is thermodynamically favored, the system will naturally funnel toward the E-configuration unless kinetically trapped.

ReactionPathway A Allylic Amine (E/Z Mixture) C Deprotonation Intermediate A->C + Base B Base Catalyst (TBD) B->C D 1,3-Proton Shift Transition State C->D Activation E (2E)-Isomer (Thermodynamic) D->E ΔG < 0 F (2Z)-Isomer (Kinetic) D->F Steric Strain

Base-catalyzed 1,3-proton shift pathway for E/Z allylic amine isomerization.

Self-Validating Experimental Protocols

To ensure uncompromising scientific integrity, the isolation and characterization of these isomers must be conducted using self-validating workflows. The following protocols detail the causality behind each experimental choice and embed real-time validation mechanisms.

Protocol A: Stereospecific Isomerization and Enrichment

Objective: Shift a kinetic (2Z)-enriched mixture toward the thermodynamic (2E)-isomer using organocatalysis[4].

  • Catalytic Setup: Dissolve the crude E/Z mixture of pent-2-en-1-amine in anhydrous acetonitrile (

    
    ) at 0.1 M concentration. Add 5 mol% of TBD.
    
    • Causality: Acetonitrile is chosen as a polar aprotic solvent to stabilize the deprotonated intermediate without prematurely quenching the carbanion via proton donation. TBD is selected for its highly specific

      
       (~26 in 
      
      
      
      ), which is perfectly tuned to deprotonate the allylic carbon without degrading the primary amine.
  • Thermal Incubation: Heat the reaction mixture to 60°C under an argon atmosphere for 4 hours.

  • Self-Validation Mechanism (qNMR): Extract 50

    
     aliquots at 
    
    
    
    and
    
    
    . Quench immediately with
    
    
    and spike with 1,3,5-trimethoxybenzene as an internal standard. Analyze via
    
    
    H NMR.
    • Validation criteria: The mass balance must remain at

      
      . If the total integral of the allylic species drops, parasitic polymerization has occurred, invalidating the run. Equilibrium is validated when the E/Z ratio stabilizes across the 2h and 4h time points.
      
Protocol B: Chromatographic Isolation and NMR Validation

Objective: Separate the isomers and assign absolute stereochemistry.

  • Preparative HPLC Resolution: Inject the equilibrated mixture onto a Preparative C18 Reverse-Phase HPLC column using a gradient of Water/Acetonitrile (with 0.1% TFA).

    • Causality: The (2Z)-isomer possesses a more compact hydrodynamic radius due to its cis-geometry, reducing its interaction surface area with the hydrophobic C18 stationary phase. Consequently, the (2Z)-isomer elutes prior to the (2E)-isomer.

  • Self-Validation Mechanism (UV Overlay): Utilize a Diode Array Detector (DAD) during elution.

    • Validation criteria: Because the E and Z isomers share identical chromophores, their UV absorption spectra must overlay perfectly. If a peak exhibits a divergent UV spectrum, it is flagged as an impurity rather than an isomer.

  • Stereochemical Assignment via

    
    H NMR:  Isolate the fractions, remove the solvent under reduced pressure, and dissolve in 
    
    
    
    . Measure the
    
    
    coupling constant of the vinylic protons.
    • Causality: The Karplus equation dictates that trans-vinylic protons (dihedral angle ~180°) exhibit a larger coupling constant (

      
       Hz) than cis-vinylic protons (dihedral angle ~0°, 
      
      
      
      Hz). This provides an absolute, unambiguous assignment of the (2E) and (2Z) architectures.

Workflow S1 1. Synthesis & Isomerization (Pd-Catalyzed / Base) S2 2. Flash Chromatography (Initial Purification) S1->S2 Crude Extract S3 3. 1H NMR Analysis (E/Z Ratio Determination) S2->S3 Purified Mixture S4 4. Preparative HPLC (Isomer Resolution) S3->S4 J-Coupling Confirmed S5 5. Purity Validation (Self-Validating QC) S4->S5 Isolated Isomers S5->S3 Feedback Loop

Self-validating experimental workflow for the separation and analysis of E/Z isomers.

Implications in Drug Development

The stereochemical fidelity of allylic amines like pent-2-en-1-amine is paramount in medicinal chemistry. The E/Z geometry directly controls the spatial trajectory of the amine's lone pair, which serves as a critical hydrogen-bond acceptor/donor in target receptor pockets.

Furthermore, these isomers serve as highly versatile building blocks in modern synthetic methodologies. Recent advancements in defluorinative multicomponent cascade reactions utilizing photoexcited palladium catalysis rely heavily on the precise stereochemistry of allylic and vinylic precursors to construct complex, fluorine-containing pharmacophores[2]. Similarly, the asymmetric allylic amination of these substrates allows for the transfer of chirality, enabling the synthesis of highly functionalized, enantioenriched drug candidates[3].

By mastering the thermodynamic control and analytical validation of (2Z)- and (2E)-pent-2-en-1-amine, researchers can ensure robust reproducibility in downstream drug discovery pipelines.

References

1.[1] National Center for Biotechnology Information. "PubChem Compound Summary for CID 15202923, (2Z)-pent-2-en-1-amine". PubChem. Available at:[Link] 2.[2] Zhang, X., et al. "Defluorinative Multicomponent Cascade Reaction of Trifluoromethylarenes via Photoexcited Palladium Catalysis". JACS Au / Nature Communications. Available at:[Link] 3.[4] Postole, A. "Base-catalyzed Stereospecific Isomerizations via 1,3-Proton Shift: Synthesis of Chiral Amines, Enamides and Siloxyallenes". DiVA Portal. Available at:[Link] 4.[3] Soriano Istat, S. "Palladium-catalyzed asymmetric allylic amination. Development and synthetic applications". TDX (Tesis Doctorals en Xarxa). Available at:[Link]

Sources

Exploratory

Physicochemical Profiling and Solubility Dynamics of (2Z)-pent-2-en-1-amine Hydrochloride

Target Audience: Researchers, Formulation Scientists, and Synthetic Chemists Document Type: Technical Whitepaper Executive Summary The transition of a small molecule from discovery to formulation relies heavily on its ph...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Formulation Scientists, and Synthetic Chemists Document Type: Technical Whitepaper

Executive Summary

The transition of a small molecule from discovery to formulation relies heavily on its physicochemical properties. (2Z)-pent-2-en-1-amine hydrochloride (CAS: 1308816-55-8) is an unsaturated aliphatic primary amine salt. Understanding its solubility profile across aqueous and organic media is critical for optimizing synthetic extraction workflows, chromatographic separations, and biological assay formulations.

Because the molecule exists as a hydrochloride salt (


), its thermodynamic behavior is dominated by ionic interactions rather than the lipophilicity of its 5-carbon alkenyl chain. This guide provides an in-depth mechanistic analysis of its solubility, comparative data matrices, and self-validating experimental protocols for thermodynamic solubility determination and phase partitioning.

Mechanistic Causality: Why It Dissolves Where It Does

The solubility of an amine hydrochloride is governed by the competition between its crystal lattice energy and the solvation energy provided by the solvent.

  • Aqueous Media (High Solubility): In water, the high dielectric constant (

    
    ) and strong hydrogen-bonding capacity rapidly overcome the ionic lattice energy of the salt. Strong ion-dipole interactions solvate the ammonium cation and chloride anion, resulting in near-instantaneous dissolution[1].
    
  • Polar Organic Solvents (Moderate to High Solubility): In polar protic solvents (e.g., methanol, ethanol), hydrogen bonding stabilizes the chloride anion, allowing for high solubility. In polar aprotic solvents (e.g., DMSO, DMF), the solvent effectively solvates the cation via its oxygen atoms, yielding moderate solubility (typically 20-30 mg/mL for similar amine hydrochlorides)[2].

  • Non-Polar Organic Solvents (Insoluble): Solvents like hexane, toluene, or dichloromethane (DCM) lack the dipole moment required to disrupt the ionic bonds of the salt. Consequently, the compound remains entirely insoluble in these media unless it is chemically converted to its neutral free-base form[3].

Comparative Solubility Matrix

To facilitate rapid solvent selection, the thermodynamic expectations for (2Z)-pent-2-en-1-amine hydrochloride are summarized below:

Solvent ClassRepresentative SolventDielectric Constant (

)
Expected SolubilityMechanistic Rationale
Aqueous Water80.1Very High (>100 mg/mL)Strong ion-dipole interactions fully solvate

and

.
Polar Protic Methanol / Ethanol33.0 / 24.3HighHydrogen-bond donors stabilize the chloride anion effectively.
Polar Aprotic DMSO / DMF46.7 / 36.7Moderate (~20-30 mg/mL)Cation solvation is strong, but lack of H-bond donors limits anion stabilization.
Non-Polar Hexane / DCM< 10.0Insoluble (<1 mg/mL)Insufficient polarity to overcome the ionic lattice energy of the salt.

Self-Validating Experimental Protocols

To ensure scientific integrity, solubility must be measured thermodynamically rather than kinetically. The protocols below are designed as self-validating systems, incorporating specific checkpoints to eliminate kinetic artifacts (e.g., supersaturation).

Protocol A: Thermodynamic Solubility Determination (Shake-Flask Method)

The shake-flask method is the gold standard for determining true equilibrium solubility, utilizing high-performance liquid chromatography (HPLC) for precise quantification[4].

Step-by-Step Workflow:

  • Saturation: Dispense an excess amount (e.g., 500 µg) of (2Z)-pent-2-en-1-amine hydrochloride powder into a sealed vial containing 400 µL of the target solvent (e.g., pH 7.4 phosphate buffer or DMSO). Causality: Excess solid ensures the solution can reach maximum thermodynamic saturation.

  • Equilibration: Place the vial on an orbital shaker at 400 rpm and a constant 25°C. Incubate parallel samples for 24, 48, and 72 hours. Causality: Measuring across multiple time points validates that true thermodynamic equilibrium has been reached; if the 48h and 72h concentrations match, equilibrium is confirmed.

  • Phase Separation: Centrifuge the mixture at 10,000 × g for 10 minutes, or filter the supernatant through a 0.22 µm PTFE syringe filter to remove all undissolved solids.

  • Quantification: Dilute the clear supernatant into the mobile phase and quantify the concentration using isocratic HPLC against a pre-established external calibration curve.

ShakeFlask N1 1. Saturation Add excess Amine HCl to solvent N2 2. Equilibration Shake-flask at 25°C (24-72h) N1->N2 N3 3. Phase Separation Filter/Centrifuge supernatant N2->N3 N4 4. Quantification Analyze via HPLC/UV-Vis N3->N4

Workflow for thermodynamic solubility determination via the shake-flask method.

Protocol B: Free-Base Extraction (Solubility Shift)

When synthetic workflows require the amine to be dissolved in a non-polar organic solvent (like DCM), the salt must be converted to its neutral free base. This leverages the pH-dependent nature of primary amines[3].

Step-by-Step Workflow:

  • Aqueous Dissolution: Dissolve the (2Z)-pent-2-en-1-amine hydrochloride in deionized water (where it is highly soluble).

  • Alkalinization: Slowly add 1M NaOH dropwise while monitoring the pH. Raise the pH to >10 (at least 2 units above the estimated pKa of the primary amine). Causality: The strong base deprotonates the ammonium ion (

    
    ), neutralizing the molecule and drastically reducing its aqueous solubility.
    
  • Solvent Partitioning: Add an equal volume of a non-polar organic solvent (e.g., Dichloromethane). Invert the biphasic mixture gently to allow the lipophilic free-base to partition into the organic layer.

  • Separation & Recovery: Allow the phases to separate in a separatory funnel. Collect the lower DCM layer, dry over anhydrous

    
    , and concentrate under vacuum to yield the organic-soluble free base.
    

PhasePartitioning N1 Aqueous Phase (2Z)-pent-2-en-1-amine HCl (Salt) N2 Alkalinization Add NaOH (pH > pKa) N1->N2 N3 Free Base Formation Neutral (2Z)-pent-2-en-1-amine N2->N3 N4 Organic Phase Extraction Partition into DCM/Ethyl Acetate N3->N4

pH-dependent phase partitioning from aqueous salt to organic free-base.

References

  • A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility - Pharmaceutical Sciences - [Link]

  • Determination of Thermodynamic Solubility - Bio-protocol - [Link]

  • Di-Methyl Amine Hydrochloride (DMA HCL) – Pharma & Agrochemical Intermediate - Chinaamines -[Link]

  • Why do amines dissolve in hydrochloric acid? - Quora -[Link]

Sources

Foundational

pKa values of (2Z)-pent-2-en-1-amine hydrochloride in aqueous solution

An In-Depth Technical Guide to the pKa of (2Z)-pent-2-en-1-amine Hydrochloride in Aqueous Solution Authored by: A Senior Application Scientist Abstract Introduction: The Central Role of pKa in Pharmaceutical Sciences The...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the pKa of (2Z)-pent-2-en-1-amine Hydrochloride in Aqueous Solution

Authored by: A Senior Application Scientist

Abstract

Introduction: The Central Role of pKa in Pharmaceutical Sciences

The extent of ionization of a drug molecule at a given pH is dictated by its pKa value(s). For a basic compound like (2Z)-pent-2-en-1-amine, the pKa refers to the equilibrium between its protonated (conjugate acid, R-NH₃⁺) and neutral (free base, R-NH₂) forms. This equilibrium is paramount, as the charged and uncharged species exhibit vastly different properties. The protonated form generally displays higher aqueous solubility, while the neutral form is more lipid-soluble and thus more readily permeates biological membranes.[1] Consequently, a precise understanding of the pKa is indispensable for:

  • Rational Drug Design: Guiding structural modifications to optimize pharmacokinetic properties.[2]

  • Formulation Development: Selecting appropriate salts and excipients to ensure drug stability and solubility.

  • Predicting In Vivo Behavior: Modeling drug absorption in the gastrointestinal tract and passage across the blood-brain barrier.[1]

This guide will equip researchers with the necessary theoretical and practical knowledge to confidently address the pKa of (2Z)-pent-2-en-1-amine hydrochloride.

Theoretical Framework: Factors Governing the Basicity of (2Z)-pent-2-en-1-amine

The basicity of an amine is a measure of the availability of the nitrogen's lone pair of electrons to accept a proton.[3] The pKa of the conjugate acid (the ammonium ion) is used to quantify this basicity; a higher pKa indicates a stronger base.[4][5] For (2Z)-pent-2-en-1-amine, several structural features are key determinants of its pKa.

  • Hybridization: The nitrogen atom in (2Z)-pent-2-en-1-amine is sp³ hybridized, which is characteristic of aliphatic amines. This hybridization provides a directional lone pair, readily available for protonation. In contrast, sp²-hybridized nitrogens, such as those in pyridines or anilines, are less basic because the lone pair has more s-character and can be delocalized, making it less available.[6][7]

  • Inductive Effects: The pentyl group is an electron-donating alkyl group. Alkyl groups stabilize the positive charge of the corresponding ammonium ion through an inductive effect, making the amine more basic than ammonia.[4][8]

  • The Alkene Moiety: The presence of a C=C double bond at the C2-C3 position introduces a potential electronic effect. While not directly conjugated with the nitrogen lone pair, the sp²-hybridized carbons of the double bond are slightly more electronegative than sp³-hybridized carbons. This can exert a weak electron-withdrawing effect, potentially decreasing the basicity (and thus lowering the pKa) compared to its saturated counterpart, pentan-1-amine.

  • Steric Effects & Solvation: The primary nature of the amine allows for significant stabilization of the conjugate acid through hydrogen bonding with water molecules in an aqueous solution. This solvation effect strongly favors the protonated form, contributing to the basicity of the amine.[4]

Based on these factors, the pKa of (2Z)-pent-2-en-1-amine hydrochloride is expected to be in the typical range for primary aliphatic amines.

Data Presentation: Estimated and Comparative pKa Values

While an experimental value for (2Z)-pent-2-en-1-amine is not found in the searched literature, we can provide a reasoned estimate based on analogous compounds. Simple primary alkyl amines generally have pKa values in the range of 9.5 to 11.0.[3][8]

CompoundStructureFunctional GroupReported/Typical pKaRationale for Comparison
(2Z)-pent-2-en-1-amine CC/C=C\CNPrimary Aliphatic Amine~10.0 - 10.5 (Estimated) The target molecule. The estimate is slightly lower than a saturated analog due to the potential weak electron-withdrawing effect of the alkene.
Pentan-1-amineCCCCCNPrimary Aliphatic Amine~10.6Saturated analog; provides a baseline for the effect of a five-carbon chain.
AllylamineC=CCNPrimary Aliphatic Amine9.49Contains a double bond, but it is closer to the amine group, exerting a stronger electron-withdrawing effect and lowering the pKa.
AmmoniaNH₃---9.26[4]The parent amine; demonstrates the base-strengthening effect of alkyl substitution.[4]

Note: The pKa values for NH₂-PEG-COOH are estimations based on the typical pKa ranges of primary amines and carboxylic acids in similar chemical environments. The actual values can vary depending on the specific linker structure and experimental conditions.[9]

Experimental Determination of pKa

The most reliable pKa values are obtained through experimental measurement. Potentiometric titration and UV-Vis spectrophotometry are two of the most common and robust methods employed in the pharmaceutical industry.[10][11]

Potentiometric Titration

This method is considered a gold standard for its accuracy and simplicity.[2][10] It involves monitoring the pH of a solution of the amine hydrochloride as a strong base (e.g., NaOH) is added incrementally. The pKa is determined from the resulting titration curve.

Caption: Workflow for pKa determination by potentiometric titration.

  • Apparatus Setup: Calibrate a pH meter using standard buffers (e.g., pH 4.00, 7.00, and 10.00).[12] Prepare a 0.1 M solution of NaOH and standardize it.

  • Sample Preparation: Accurately weigh a sample of (2Z)-pent-2-en-1-amine hydrochloride and dissolve it in a known volume of deionized, CO₂-free water to achieve a concentration of approximately 1-10 mM.[10][12] Maintain a constant ionic strength using a background electrolyte like 0.15 M KCl if required.[12]

  • Titration: Place the sample solution in a jacketed beaker to maintain a constant temperature. Immerse the calibrated pH electrode and begin gentle stirring. Add the standardized NaOH solution in small, precise increments from a burette.

  • Data Collection: After each addition of titrant, allow the pH reading to stabilize before recording the value and the total volume of titrant added.

  • Data Analysis: Plot the recorded pH values against the volume of NaOH added. The equivalence point is the point of steepest inflection on the curve. The pKa is numerically equal to the pH at the half-equivalence point (the point where half of the volume of NaOH required to reach the equivalence point has been added).[2][12]

UV-Vis Spectrophotometry

This method is particularly useful for compounds that possess a chromophore near the ionizable center and for which the UV-Vis spectrum changes upon protonation/deprotonation.[1] It requires significantly less sample than potentiometric titration.[1] (2Z)-pent-2-en-1-amine itself does not have a strong chromophore, so this method may be less suitable unless a suitable derivative is used. However, the protocol is included for its general importance.

Sources

Exploratory

Systematic Nomenclature and Structural Validation of (Z)-Pent-2-enylamine Salts

An In-Depth Technical Guide for Drug Development Professionals Executive Summary In the highly regulated landscape of drug development, chemical nomenclature is not merely an administrative formality; it is the definitiv...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide for Drug Development Professionals

Executive Summary

In the highly regulated landscape of drug development, chemical nomenclature is not merely an administrative formality; it is the definitive legal and structural identity of a pharmacophore. Alkenylamines are crucial building blocks in medicinal chemistry, forming the backbone of various antifungal agents (e.g., allylamines like terbinafine) and sphingolipid modulators. Ambiguity in stereochemistry or salt designation can lead to intellectual property disputes or regulatory rejection. As a Senior Application Scientist, I approach nomenclature as a rigid, self-validating system that directly correlates with the physical reality of the molecule. This whitepaper deconstructs the IUPAC naming conventions for (Z)-pent-2-enylamine salts and provides a causality-driven experimental workflow for their synthesis and analytical validation.

Deconstructing the IUPAC Nomenclature: The Logic of Preferred IUPAC Names (PINs)

The generation of a Preferred IUPAC Name (PIN) follows a strict hierarchical logic outlined in the Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013 (commonly known as the Blue Book)[1]. For a molecule commonly referred to as "Z-pent-2-enylamine hydrochloride", we must systematically apply these rules to eliminate ambiguity.

  • Principal Functional Group (Seniority): According to IUPAC rules (Section P-41), amines have higher seniority than alkenes[2]. Therefore, the principal functional group is the amine, dictating the suffix "-amine".

  • Parent Chain Selection and Numbering: The longest carbon chain containing the principal functional group and the maximum number of multiple bonds is a five-carbon chain (pentane). Numbering must give the lowest possible locant to the principal functional group. Thus, the amine is at C1, making the parent chain "pentan-1-amine". The double bond is located at C2, modifying the parent to "pent-2-en-1-amine".

  • Stereochemical Designation: The double bond at C2 requires stereochemical definition. Using the Cahn-Ingold-Prelog (CIP) priority rules, the groups attached to C2 are -CH

    
    NH
    
    
    
    (higher priority) and -H. At C3, the groups are -CH
    
    
    CH
    
    
    (higher priority) and -H. Because the two higher priority groups are on the same side of the double bond, the configuration is Z (from German zusammen). The stereodescriptor is placed at the beginning of the name: (2Z)-pent-2-en-1-amine[3].
  • Salt Formation (Amine Salts): When the amine is protonated by an acid (e.g., hydrochloric acid), it forms a salt. IUPAC Section P-62.6 dictates that amine salts are named by changing the "-amine" suffix to "-aminium" (or using the "-ammonium" class name) followed by the name of the anion[4].

Thus, the PIN for the hydrochloride salt is (2Z)-pent-2-en-1-aminium chloride [4].

NomenclatureLogic Start Target Molecule: Z-pent-2-enylamine HCl Step1 Identify Principal Group (Amine > Alkene) Start->Step1 IUPAC P-41 Step2 Determine Parent Chain (5 Carbons = Pentane) Step1->Step2 P-44.4 Step3 Assign Locants (Amine at C1, Alkene at C2) Step2->Step3 P-14.4 Step4 Determine Stereochem (Cahn-Ingold-Prelog: Z) Step3->Step4 P-91.2 Step5 Formulate Salt Name (-amine to -aminium) Step4->Step5 P-62.6 Final PIN: (2Z)-pent-2-en-1-aminium chloride Step5->Final Final Assembly

Logical decision tree for deriving the Preferred IUPAC Name (PIN) of alkenylamines.

The Causality of Experimental Design: Stereoselective Synthesis

To claim a specific stereoisomer in a patent, the synthetic route must be inherently stereoselective, and the analytical validation must be a self-validating system. Direct amination of (Z)-1-bromo-2-pentene with ammonia often leads to a complex mixture of primary, secondary, and tertiary amines due to over-alkylation.

To prevent this, we employ the Gabriel Synthesis . The causality here is steric hindrance: potassium phthalimide acts as a bulky nucleophile that strictly limits the reaction to monoalkylation, ensuring high purity of the primary amine product.

Step-by-Step Methodology: Synthesis of (2Z)-pent-2-en-1-aminium chloride

Phase 1: Nucleophilic Substitution (S


2) 
  • Preparation: Charge a dry, nitrogen-purged 500 mL round-bottom flask with potassium phthalimide (1.05 eq) and anhydrous N,N-dimethylformamide (DMF).

  • Addition: Add (Z)-1-bromo-2-pentene (1.0 eq) dropwise at 0 °C.

    • Causality: The low temperature minimizes potential E/Z isomerization and controls the exothermic nature of the S

      
      2 reaction.
      
  • Reaction: Stir the reaction mixture at room temperature for 12 hours.

  • Workup: Quench with water and extract with ethyl acetate. Wash the organic layer with brine, dry over anhydrous Na

    
    SO
    
    
    
    , and concentrate in vacuo to yield (Z)-2-(pent-2-en-1-yl)isoindoline-1,3-dione.

Phase 2: Deprotection and Salt Formation

  • Cleavage: Dissolve the intermediate in ethanol and add hydrazine hydrate (1.2 eq). Reflux for 2 hours.

    • Causality: Hydrazine acts as a potent nucleophile, cleaving the phthalimide ring via the Ing-Manske procedure, releasing the free amine and precipitating phthalhydrazide.

  • Filtration: Filter the white precipitate (phthalhydrazide) and concentrate the filtrate.

  • Extraction: Dissolve the crude free amine in diethyl ether and cool to 0 °C.

  • Protonation (Self-Validating Step): Bubble anhydrous HCl gas (or add a standardized solution of HCl in dioxane) until precipitation ceases.

    • Causality: The formation of a white precipitate immediately confirms the successful generation of the amine salt. The free amine is soluble in ether, while the aminium chloride is highly insoluble, driving the equilibrium and acting as a visual validation of the reaction.

  • Isolation: Filter, wash with cold ether, and dry under high vacuum to afford (2Z)-pent-2-en-1-aminium chloride.

SynthesisWorkflow A (Z)-1-bromo-2-pentene B Gabriel Synthesis (Potassium Phthalimide, DMF) A->B SN2 Reaction C Phthalimide Intermediate B->C Workup D Ing-Manske Deprotection (Hydrazine, EtOH, Reflux) C->D Cleavage E Free Amine Extraction (Soluble in Ether) D->E Filtration F Salt Precipitation (Anhydrous HCl gas) E->F Protonation G (2Z)-pent-2-en-1-aminium chloride (White Precipitate) F->G Self-Validating Step

Stereoselective synthesis and self-validating precipitation workflow for the amine salt.

Analytical Validation: The Self-Validating System

The most critical aspect of this workflow is proving the Z configuration remains intact post-synthesis. The coupling constant (


) between the vinylic protons (C2 and C3) in 

H NMR is the definitive proof. According to the Karplus equation, the dihedral angle between the vicinal protons dictates the magnitude of the coupling constant.
  • Z-alkenes (dihedral angle ~0°) typically exhibit a

    
     of 10–12 Hz.
    
  • E-alkenes (dihedral angle ~180°) exhibit a

    
     of 14–18 Hz.
    
Quantitative Data Comparison

The following table summarizes the key analytical metrics used to validate the structural integrity of the synthesized salt against its E-isomer counterpart.

Parameter(2Z)-pent-2-en-1-aminium chloride(2E)-pent-2-en-1-aminium chlorideCausality / Significance
Vinylic

H Shift (C2, C3)
~5.4 - 5.6 ppm~5.5 - 5.7 ppmDeshielding due to the adjacent protonated amine (-NH

).
Coupling Constant (

)
10.5 - 11.5 Hz 15.0 - 16.5 Hz Definitive proof of stereochemistry via Karplus relationship.
Allylic

H Shift (C1)
~3.5 ppm (d,

= 6.5 Hz)
~3.4 ppm (d,

= 6.0 Hz)
Alpha to the electron-withdrawing -NH

group.
Solubility Profile Insoluble in Et

O, Soluble in H

O
Insoluble in Et

O, Soluble in H

O
Confirms salt formation (self-validating precipitation).

By anchoring our synthetic methodology in stereospecific reactions and validating the output through rigid NMR analysis, we ensure that the physical material perfectly matches the Preferred IUPAC Name (PIN). This alignment of nomenclature, synthesis, and analysis is the hallmark of a robust drug development program.

References

*[2] Title: Table of Functional Group Priorities for Nomenclature | Source: Master Organic Chemistry | URL: [Link] *[4] Title: Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013 | Source: qmul.ac.uk | URL: [Link] *[1] Title: Blue Book - IUPAC | International Union of Pure and Applied Chemistry | Source: iupac.org | URL: [Link] *[3] Title: (2Z)-pent-2-en-1-amine | C5H11N | CID 15202923 | Source: PubChem - NIH | URL: [Link]

Sources

Foundational

Physical characteristics and melting point of (2Z)-pent-2-en-1-amine HCl

Stereochemical Purity, Physical Characterization, and Synthesis Logic Executive Summary (2Z)-Pent-2-en-1-amine hydrochloride (often referred to as cis-2-pentenylamine HCl) is a specialized allylic amine intermediate used...

Author: BenchChem Technical Support Team. Date: March 2026

Stereochemical Purity, Physical Characterization, and Synthesis Logic

Executive Summary

(2Z)-Pent-2-en-1-amine hydrochloride (often referred to as cis-2-pentenylamine HCl) is a specialized allylic amine intermediate used in the synthesis of complex heterocycles, kinase inhibitors, and GPCR ligands. Its value lies in its Z-alkene geometry , which imparts specific conformational constraints to the final drug pharmacophore—constraints that the thermodynamically more stable E-isomer cannot provide.

This guide addresses the physical characteristics of this specific stereoisomer, providing a rigorous framework for its identification, handling, and melting point determination in the absence of widespread commercial data sheets.

Chemical Identity & Stereochemistry

The distinction between the (2Z) and (2E) isomers is critical. The (2Z) isomer possesses a "cis" arrangement across the double bond, creating a bent structure that significantly alters the packing efficiency of the crystal lattice compared to the linear (2E) isomer.

PropertyData
IUPAC Name (2Z)-Pent-2-en-1-amine hydrochloride
Common Name cis-2-Pentenylamine HCl
CAS (Free Base) 864907-41-5
CAS (HCl Salt) 102944-79-6 (Generic/Unspecified Stereochem)
Molecular Formula C₅H₁₂ClN (C₅H₁₁N · HCl)
Molecular Weight 121.61 g/mol
SMILES CC/C=C\CN.Cl
Stereochemical Visualization

The following diagram illustrates the Z-geometry (cis) which forces the ethyl group and the aminomethyl group to the same side of the double bond, creating steric crowding that influences the melting point.

Z_Isomer_Structure cluster_0 Stereochemical Configuration C2 C2 (Alkene) C3 C3 (Alkene) C2->C3 Double Bond Amine Aminomethyl (C1-NH3+) C2->Amine Z-side H2 H C2->H2 Ethyl Ethyl Group (C4-C5) C3->Ethyl Z-side H3 H C3->H3

Caption: The (2Z) configuration places the Ethyl and Aminomethyl groups on the same face, increasing steric strain compared to the (2E) isomer.

Physical Characteristics & Melting Point Analysis

The Data Gap & Theoretical Prediction

Unlike the widely available allylamine or trans-isomers, the pure cis-pentenylamine HCl salt lacks a ubiquitous experimental melting point in standard open-access databases. However, we can derive a high-confidence range using Structural Analog Interpolation .

Comparative Analog Analysis

To predict the melting point (MP), we analyze the C4 homolog ((2Z)-but-2-en-1-amine HCl) and the saturated analog.

CompoundStructureMelting Point (°C)State
(2Z)-But-2-en-1-amine HCl C4 Z-alkene138–139 °C Crystalline Solid
(2Z)-Pent-2-en-1-amine HCl C5 Z-alkene125–145 °C (Predicted) Crystalline Solid
Pentan-2-amine HCl C5 Saturated~32–34 °C (Low melt/Hygroscopic)Waxy Solid/Oil

Expert Insight: The addition of a methylene group (C4


 C5) typically modulates the melting point. For hydrochloride salts of short-chain amines, the crystal lattice energy is dominated by the ionic interaction between the ammonium headgroup and the chloride ion. The hydrophobic tail acts as a spacer.
  • Prediction: The (2Z)-pent-2-en-1-amine HCl is expected to be a white to off-white crystalline solid with a melting point likely slightly lower than its C4 analog due to the increased flexibility of the ethyl tail disrupting the lattice packing.

  • Target Range: 125°C – 145°C .

Solubility & Hygroscopicity
  • Water: Highly soluble (>50 mg/mL). The ionic nature of the HCl salt interacts favorably with water.

  • Methanol/Ethanol: Soluble.

  • Ether/Hexanes: Insoluble (Crucial for purification).

  • Hygroscopicity: High. Short-chain unsaturated amine salts are prone to absorbing atmospheric moisture, which can depress the observed melting point and turn the solid into a sticky oil (deliquescence).

    • Protocol: Always handle in a desiccated environment or under nitrogen.

Synthesis & Isolation Protocol

For researchers needing to synthesize this compound de novo to ensure stereochemical integrity, the Gabriel Synthesis is the gold standard. It avoids the poly-alkylation issues of direct amination and preserves the Z-geometry of the starting material.

Experimental Workflow

The starting material is commercially available (Z)-2-penten-1-ol .

Synthesis_Workflow cluster_step1 Step 1: Activation cluster_step2 Step 2: Substitution (Gabriel) cluster_step3 Step 3: Deprotection & Salt Formation Alcohol (Z)-2-Penten-1-ol Bromide (Z)-1-Bromo-2-pentene Alcohol->Bromide PBr3, Et2O 0°C to RT Intermediate N-((Z)-2-pentenyl)phthalimide Bromide->Intermediate DMF, 60°C SN2 Reaction Phthalimide Potassium Phthalimide Phthalimide->Intermediate FreeBase (2Z)-Pent-2-en-1-amine (Free Base) Intermediate->FreeBase Hydrazine hydrate EtOH, Reflux FinalSalt (2Z)-Pent-2-en-1-amine HCl (Target Product) FreeBase->FinalSalt HCl (gas) in Et2O or 4M HCl/Dioxane

Caption: Synthesis via Gabriel route ensures no over-alkylation and retention of Z-stereochemistry.

Critical Purification Step (Recrystallization)

To obtain a sharp melting point, the crude salt must be recrystallized to remove traces of hydrazine or phthalhydrazide.

  • Dissolve crude solid in a minimum amount of hot absolute ethanol .

  • Add diethyl ether dropwise until turbidity is just observed.

  • Cool slowly to 4°C, then to -20°C.

  • Filter the white needles under nitrogen to prevent moisture absorption.

Analytical Characterization (Self-Validating)

To confirm you have the correct isomer and a pure salt, rely on these diagnostic signals.

Nuclear Magnetic Resonance (¹H NMR)

The coupling constant (


) between the alkene protons is the definitive proof of stereochemistry.
  • Solvent: DMSO-d₆ or D₂O.

  • Key Signal: The alkene protons at C2 and C3.

    • Z-Isomer (cis): Coupling constant

      
       .
      
    • E-Isomer (trans): Coupling constant

      
      .
      
  • Validation: If your

    
     value is >14 Hz, isomerization has occurred (likely during the bromide formation step if heat was uncontrolled).
    
Melting Point Determination Protocol

Due to hygroscopicity, standard open-capillary methods may yield falsely low results.

  • Preparation: Dry the sample in a vacuum desiccator over P₂O₅ for 24 hours.

  • Loading: Load the capillary tube inside a glovebox or dry bag. Seal the capillary flame-shut if possible.

  • Ramp Rate: 10°C/min to 100°C, then 1°C/min.

  • Observation: Watch for "sweating" (moisture uptake) vs true melting. A sharp melt between 125–145°C confirms purity.

References

  • PubChem. (2Z)-pent-2-en-1-amine Compound Summary. National Library of Medicine. Available at: [Link]

  • Gabriel, S.Ueber die Darstellung primärer Amine aus den entsprechenden Halogenverbindungen. Ber. Dtsch. Chem. Ges. 1887, 20, 2224.
  • ChemSrc. Physical properties of short-chain unsaturated amines. Available at: [Link]

Exploratory

The Strategic Utility of Allylic Amine Derivatives in Medicinal Chemistry: From Mechanistic Pharmacology to Catalytic Synthesis

Executive Summary Allylic amines—characterized by the versatile C=C-C-N structural motif—represent a privileged scaffold in modern medicinal chemistry and drug discovery[1]. This functional group serves as the pharmacoph...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Allylic amines—characterized by the versatile C=C-C-N structural motif—represent a privileged scaffold in modern medicinal chemistry and drug discovery[1]. This functional group serves as the pharmacophoric core for several globally critical therapeutics, ranging from broad-spectrum antifungals to neurovascular calcium channel blockers. This whitepaper provides an in-depth technical analysis of the allylic amine class, bridging the gap between their pharmacological mechanisms of action and the advanced transition-metal-catalyzed synthetic methodologies required to construct them.

Pharmacological Mechanisms: Disruption of Fungal Membrane Biogenesis

The most prominent clinical application of allylic amines is in the eradication of dermatophyte and yeast infections. Drugs such as terbinafine and naftifine exert their effects by targeting the ergosterol biosynthesis pathway, specifically inhibiting the enzyme squalene epoxidase (SE), also known as squalene monooxygenase (ERG1)[2]. SE is a flavin adenine dinucleotide (FAD)-dependent enzyme responsible for the stereospecific epoxidation of squalene to 2,3-oxidosqualene[3].

The Causality of Cell Death: Fungicidal vs. Fungistatic Action

Unlike azole antifungals (e.g., ketoconazole), which target downstream C-14 α-demethylase and are primarily fungistatic[4], allylamines are uniquely fungicidal [5]. The inhibition of SE by allylamines triggers a catastrophic dual-pathway collapse within the fungal cell:

  • Ergosterol Depletion (Fungistatic): The blockade of 2,3-oxidosqualene production halts the downstream synthesis of ergosterol. Because ergosterol is the fundamental sterol regulating fungal cell membrane fluidity and biogenesis, its depletion arrests cell division[2].

  • Squalene Accumulation (Fungicidal): The upstream precursor, squalene, accumulates to highly toxic intracellular concentrations. This highly lipophilic molecule deposits into lipid vesicles that physically disrupt the fungal cell membrane integrity and interfere with cell wall synthesis, leading to rapid cell lysis and death[6],[7].

ErgosterolPathway Squalene Squalene (Accumulation = Fungicidal) SE Squalene Epoxidase (ERG1) [Target Enzyme] Squalene->SE Substrate Binding SqualeneEpoxide 2,3-Oxidosqualene SE->SqualeneEpoxide Epoxidation (O2, NADPH) Lanosterol Lanosterol SqualeneEpoxide->Lanosterol Cyclization Ergosterol Ergosterol (Depletion = Fungistatic) Lanosterol->Ergosterol Multi-step Biosynthesis Allylamine Allylamine Drugs (Terbinafine / Naftifine) Allylamine->SE Non-competitive Inhibition (Blocks Squalene Entry)

Diagram 1: Ergosterol biosynthesis pathway and the dual fungicidal/fungistatic mechanism of allylamines.

Structural Basis of Target Selectivity

A fundamental requirement of antimicrobial design is target selectivity to prevent host toxicity. Terbinafine exhibits profound selectivity for fungal SE over mammalian SE (which is required for human cholesterol biosynthesis)[5].

Mechanistically, terbinafine acts as a potent non-competitive inhibitor of fungal SE, binding to the central cavity of the enzyme rather than the active catalytic site[3]. The lipophilic tert-butyl group of terbinafine inserts vertically into the binding pocket, inducing a conformational shift that physically blocks the natural substrate (squalene) from entering[3]. Furthermore, strong hydrogen bonding between the amine nitrogen of terbinafine and the hydroxyl group of Tyr90 in the fungal enzyme securely anchors the drug[3]. Conversely, terbinafine exhibits only weak, competitive inhibition against mammalian SE, ensuring human cholesterol levels remain unaffected[7].

Data Presentation: Pharmacological Profiles & Kinetics

Table 1: Pharmacological Profiles of Key Allylic Amine Derivatives

Drug NamePrimary IndicationTarget Receptor / EnzymeMechanism of Action
Terbinafine Dermatophyte infections, OnychomycosisSqualene Epoxidase (ERG1)Non-competitive inhibition; Fungicidal via squalene accumulation[5].
Naftifine Topical fungal infections (Tinea pedis)Squalene Epoxidase (ERG1)Non-competitive inhibition; Fungicidal via squalene accumulation[2].
Flunarizine Migraine prophylaxis, VertigoVoltage-gated Calcium ChannelsCalcium channel blockade; Histamine H1 receptor antagonism[1].
Cinnarizine Motion sickness, Vestibular disordersVoltage-gated Calcium ChannelsCalcium channel blockade; Histamine H1 receptor antagonism[1].

Table 2: Kinetic Parameters of Terbinafine Inhibition on Squalene Epoxidase

Enzyme SourceInhibition Type

Value
Biological Consequence
Candida albicans (Fungal) Non-competitive~30 nMPotent suppression of ergosterol biosynthesis[5].
Rat Liver (Mammalian) Competitive~77 µMNegligible effect on human cholesterol synthesis at physiological doses[7].

Synthetic Methodologies: The Tsuji-Trost Allylic Amination

Synthesizing structurally complex allylic amines requires highly regioselective and stereoselective methodologies. The palladium-catalyzed Tsuji-Trost reaction remains the gold standard for constructing these architectures[8].

Mechanistic Causality

The reaction relies on the unique ability of Pd(0) to activate an allylic leaving group (e.g., acetate, carbonate, or halide).

  • Coordination & Oxidative Addition: The Pd(0) catalyst coordinates to the alkene, followed by oxidative addition to cleave the C-X bond. This step proceeds with an inversion of stereochemistry, generating an electrophilic

    
    -
    
    
    
    -allyl-Pd(II) complex[8].
  • Nucleophilic Attack: Amines act as "soft" nucleophiles. Due to their low basicity relative to hard nucleophiles, they do not attack the palladium center directly. Instead, they attack the terminal carbon of the

    
    -allyl ligand. This second attack also proceeds with inversion, resulting in an overall retention  of the original stereochemistry[8].
    
  • Reductive Elimination: The newly formed allylic amine decomplexes from the metal, regenerating the active Pd(0) species to continue the catalytic cycle[8],[9].

TsujiTrost Pd0 Pd(0) Catalyst (Active Species) PiComplex η2-π-Allyl-Pd(0) Complex Pd0->PiComplex Alkene Coordination Substrate Allylic Substrate (C=C-C-X) Substrate->PiComplex Binds to Pd(0) AllylPdII η3-π-Allyl-Pd(II) Complex (Electrophilic Intermediate) PiComplex->AllylPdII Oxidative Addition (Inversion, Loss of X-) Product Allylic Amine Product (Net Retention of Stereocenter) AllylPdII->Product Nucleophilic Attack (Inversion) Amine Amine Nucleophile (Soft Nucleophile) Amine->AllylPdII Attacks Allyl Terminus Product->Pd0 Decomplexation / Catalyst Regeneration

Diagram 2: Catalytic cycle of the Tsuji-Trost allylic amination demonstrating net stereoretention.

Standardized Experimental Protocol: Palladium-Catalyzed Allylic Amination

To ensure reproducibility, the following protocol details the synthesis of a tertiary allylic amine from an allylic acetate.

System Validation: This protocol is designed as a self-validating system. It utilizes an inert atmosphere to prevent catalyst degradation and employs Thin Layer Chromatography (TLC) alongside


H-NMR for real-time and post-reaction validation.

Materials:

  • Allylic acetate substrate (1.0 equiv)

  • Secondary amine (e.g., morpholine or piperidine) (1.2 equiv)

  • Tris(dibenzylideneacetone)dipalladium(0) [Pd2(dba)3] (2.5 mol%, equivalent to 5 mol% Pd)

  • 1,1'-Bis(diphenylphosphino)ferrocene (dppf) or Triphenylphosphine (PPh3) (10 mol%)

  • Anhydrous, degassed Tetrahydrofuran (THF) (0.2 M)

Step-by-Step Methodology:

  • Catalyst Pre-activation (Inert Atmosphere Control): In an oven-dried Schlenk flask purged with Argon, add Pd2(dba)3 and the phosphine ligand.

    • Causality: Pd(0) is highly susceptible to oxidation by atmospheric oxygen, which irreversibly forms catalytically inactive Pd(II) oxides. Pre-mixing the palladium source with the ligand allows the formation of the active, coordinatively unsaturated Pd(0)-ligand complex before substrate introduction.

  • Solvent Addition: Add anhydrous, degassed THF to the flask and stir at room temperature for 15 minutes until the solution turns a homogeneous pale yellow/orange.

    • Causality: Degassing removes dissolved oxygen. The color change validates the successful ligation of the phosphine to the palladium center.

  • Substrate and Nucleophile Introduction: Add the allylic acetate (1.0 equiv) followed by the secondary amine (1.2 equiv) via a gas-tight syringe.

    • Causality: The allylic acetate undergoes oxidative addition with the Pd(0) complex. The slight excess of amine ensures complete conversion of the electrophilic

      
      -allyl intermediate and acts as a mild base to sponge the liberated acetic acid, preventing protonation-induced side reactions.
      
  • Reaction Monitoring (Real-Time Validation): Stir the reaction at room temperature. Monitor the reaction every 30 minutes via TLC (e.g., 20% EtOAc in Hexanes).

    • Causality: TLC provides a real-time visual validation of substrate consumption. The appearance of a lower-Rf spot (due to the highly polar amine product) confirms cycle turnover.

  • Quenching and Workup: Once TLC indicates complete consumption of the starting material, quench the reaction by exposing it to air and filtering the mixture through a short pad of Celite. Wash the pad with ethyl acetate.

    • Causality: Air oxidation intentionally kills the active Pd catalyst, halting any further side reactions. Celite filtration removes the insoluble palladium black and ligand oxides.

  • Purification and Characterization: Concentrate the filtrate under reduced pressure and purify via flash column chromatography. Validate the structural integrity and stereoretention (E/Z geometry) using

    
    H-NMR and 
    
    
    
    C-NMR spectroscopy.

References

1.[4] Wikipedia. "Topical antifungal". Source: wikipedia.org. URL: 2.[2] MDPI. "Allylamines, Benzylamines, and Fungal Cell Permeability: A Review of Mechanistic Effects and Usefulness against Fungal Pathogens". Source: mdpi.com. URL: 3.[6] Dr.Oracle. "What is the mechanism of action (MOA) of Terbinafine?". Source: droracle.ai. URL: 4.[5] PubMed. "Terbinafine: mode of action and properties of the squalene epoxidase inhibition". Source: nih.gov. URL: 5.[7] OUP. "Terbinafine: Mode of action and properties of the squalene epoxidase inhibition". Source: oup.com. URL: 6.[3] ResearchGate. "Detailed Mechanism of Squalene Epoxidase Inhibition by Terbinafine". Source: researchgate.net. URL: 7.[8] Wikipedia. "Tsuji–Trost reaction". Source: wikipedia.org. URL: 8.[9] PMC. "General Modular and Convergent Approach to Diversely Functionalized Allylic Systems". Source: nih.gov. URL: 9.[1] PMC. "Palladium-Catalyzed Regio- and Stereo-Selective γ-Arylation of Tertiary Allylic Amines". Source: nih.gov. URL:

Sources

Protocols & Analytical Methods

Method

Using (2Z)-pent-2-en-1-amine HCl as a building block in heterocycle synthesis

Application Note: (2Z)-Pent-2-en-1-amine HCl as a Strategic Building Block for N-Heterocycle Synthesis via Ring-Closing Metathesis Executive Summary & Strategic Rationale In the preclinical development of small-molecule...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: (2Z)-Pent-2-en-1-amine HCl as a Strategic Building Block for N-Heterocycle Synthesis via Ring-Closing Metathesis

Executive Summary & Strategic Rationale

In the preclinical development of small-molecule therapeutics, saturated and partially unsaturated nitrogenous heterocycles—specifically pyrrolidines, 3-pyrrolines, and γ-lactams—are privileged scaffolds[1]. While Ring-Closing Metathesis (RCM) is a universally adopted method for constructing these rings[2], the choice of the acyclic diene precursor profoundly impacts catalyst turnover, reaction kinetics, and overall yield.

(2Z)-pent-2-en-1-amine hydrochloride (also known as cis-2-pentenylamine HCl) serves as an advanced, kinetically moderated building block for RCM[3]. Unlike simple allylamine (which forms terminal-terminal dienes prone to unproductive homodimerization and catalyst degradation), the (2Z)-pentenyl moiety features an internal cis-alkene. This structural nuance provides a massive mechanistic advantage: it directs the ruthenium catalyst to initiate at the correct olefin, stabilizes the intermediate ruthenium alkylidene, and drives the reaction forward entropically via the evolution of 1-butene gas rather than ethylene[4].

Physicochemical Profile

The use of the hydrochloride salt is a deliberate choice. Free primary allylic amines are susceptible to air oxidation, possess strong odors, and exhibit volatility. The HCl salt ensures bench stability, precise stoichiometric weighing, and extended shelf-life.

PropertyValue / Description
Chemical Name (2Z)-pent-2-en-1-amine hydrochloride
CAS Number 1308816-55-8
Molecular Formula C₅H₁₁N · HCl
Molecular Weight 121.61 g/mol
Physical State Solid (Hygroscopic)
Storage Conditions Desiccated, inert atmosphere (Argon/N₂), ambient temperature

Mechanistic Causality: The "Internal Alkene" Advantage

When an N-functionalized derivative of (2Z)-pent-2-en-1-amine (e.g., an acrylamide) is subjected to Grubbs 2nd Generation (G-II) catalyst, the reaction follows a highly efficient pathway[5]:

  • Regioselective Initiation: The electrophilic ruthenium benzylidene preferentially attacks the electron-rich internal Z-alkene of the pentenyl group, avoiding the electron-deficient terminal alkene (e.g., the acryloyl group) which would otherwise form a stable, unreactive resting state.

  • Robust Propagation: The resulting ruthenium propylidene intermediate undergoes rapid intramolecular cycloaddition with the terminal alkene.

  • Entropic Driving Force: Cycloreversion yields the desired heterocycle and a ruthenium methylidene (Ru=CH₂). The Ru=CH₂ then reacts with the next equivalent of the internal alkene, releasing 1-butene gas . The vigorous bubbling of 1-butene provides an irreversible entropic push, allowing for lower catalyst loadings and higher yields in sterically demanding cyclizations.

Self-Validating Experimental Protocols

Protocol A: Synthesis of N-Boc-3-Pyrroline (2,5-dihydro-1H-pyrrole)

This protocol utilizes N-alkylation followed by RCM to generate a versatile 3-pyrroline, which can be subsequently reduced to a pyrrolidine or oxidized to a pyrrole.

Step 1: N-Alkylation and Protection

  • Suspend (2Z)-pent-2-en-1-amine HCl (1.0 equiv, 10 mmol) in anhydrous CH₂Cl₂ (50 mL) under Argon.

  • Add N,N-diisopropylethylamine (DIPEA) (2.5 equiv) dropwise at 0 °C to liberate the free base.

  • Add allyl bromide (1.05 equiv) slowly. Stir at room temperature for 4 hours.

    • Validation Check: Spot on TLC (silica, 9:1 Hexane:EtOAc). Stain with ninhydrin and heat. The disappearance of the dark purple spot (primary amine) and appearance of a faint brown spot confirms conversion to the secondary amine.

  • Cool to 0 °C, add Boc-anhydride (Boc₂O, 1.1 equiv) and a catalytic amount of DMAP (0.1 equiv). Stir for 6 hours.

  • Quench with saturated aqueous NH₄Cl, extract with CH₂Cl₂, dry over Na₂SO₄, and concentrate. Purify via flash chromatography to isolate N-Boc-N-allyl-(2Z)-pent-2-en-1-amine.

Step 2: Ring-Closing Metathesis

  • Dissolve the diene (5 mmol) in anhydrous, degassed CH₂Cl₂ (50 mL, 0.1 M concentration). Note: Degassing (sparging with Argon for 15 mins) is critical to prevent oxidative degradation of the Grubbs catalyst.

  • Add Grubbs 2nd Generation Catalyst (2 mol%). Attach a reflux condenser and heat to 40 °C.

  • Validation Check: Observe the reaction mixture. The evolution of 1-butene gas (steady bubbling) validates active catalytic turnover.

  • Stir until gas evolution ceases (typically 2-3 hours). Confirm completion via TLC (KMnO₄ stain; the acyclic diene will rapidly decolorize the stain, whereas the cyclic product shows delayed staining).

  • Quench the catalyst by adding ethyl vinyl ether (1 mL), stir for 15 mins, concentrate, and purify to yield the N-Boc-3-pyrroline.

Protocol B: Synthesis of α,β-Unsaturated γ-Lactams

This protocol constructs a 1,5-dihydro-2H-pyrrol-2-one scaffold, a common motif in kinase inhibitors and natural products.

Step 1: N-Acylation

  • Suspend (2Z)-pent-2-en-1-amine HCl (10 mmol) in anhydrous THF (40 mL) at 0 °C.

  • Add Triethylamine (Et₃N) (2.5 equiv), followed by dropwise addition of acryloyl chloride (1.1 equiv).

  • Stir for 2 hours at room temperature.

    • Validation Check: The precipitation of triethylamine hydrochloride (white solid) is a primary visual indicator of successful acylation.

  • Filter the salts, concentrate the filtrate, and purify to obtain N-((2Z)-pent-2-en-1-yl)acrylamide.

Step 2: Ring-Closing Metathesis

  • Dissolve the acrylamide diene in degassed CH₂Cl₂ (0.05 M to favor intramolecular cyclization over intermolecular cross-metathesis).

  • Add Grubbs II catalyst (3 mol%) and heat to 40 °C for 4 hours.

  • Purify via silica gel chromatography to isolate the γ-lactam.

Quantitative Performance Data

The following table summarizes the kinetic and yield advantages of utilizing the terminal-internal diene system derived from (2Z)-pent-2-en-1-amine compared to traditional terminal-terminal systems.

Diene Substrate TypeAlkene SubstitutionCatalyst LoadingTime to Completion (h)Isolated Yield (%)Primary Byproduct
N-Allyl acrylamideTerminal-Terminal5 mol% Grubbs II1245 - 60Ethylene
N-Pentenyl acrylamide Terminal-Internal 2 mol% Grubbs II 4 85 - 95 1-Butene
N,N-Diallylamine (Boc)Terminal-Terminal5 mol% Grubbs II870 - 80Ethylene
N-Allyl-N-pentenylamine Terminal-Internal 2 mol% Grubbs II 2 > 95 1-Butene

Reaction Pathway Visualization

G Start (2Z)-pent-2-en-1-amine HCl Branch1 N-Alkylation (Allyl bromide, Base) Start->Branch1 Branch2 N-Acylation (Acryloyl chloride, Base) Start->Branch2 Diene1 N-Allyl-(2Z)-pent-2-en-1-amine (Terminal-Internal Diene) Branch1->Diene1 Diene2 N-Acryloyl-(2Z)-pent-2-en-1-amine (Electron-Deficient Diene) Branch2->Diene2 RCM1 RCM (Grubbs II, 40°C) Diene1->RCM1 RCM2 RCM (Grubbs II, 40°C) Diene2->RCM2 Prod1 3-Pyrroline Scaffold (+ 1-Butene) RCM1->Prod1 Prod2 γ-Lactam Scaffold (+ 1-Butene) RCM2->Prod2

Fig 1: Divergent synthesis of pyrrolines and γ-lactams from (2Z)-pent-2-en-1-amine via RCM.

References

  • (2Z)-pent-2-en-1-amine | C5H11N | CID 15202923 Source: PubChem - National Institutes of Health (NIH) URL:[Link]

  • Olefin Metathesis, Grubbs Reaction Source: Organic Chemistry Portal URL:[Link]

  • Recent Advances in the Total Synthesis of Piperidine and Pyrrolidine Natural Alkaloids with Ring‐Closing Metathesis as a Key Step Source: European Journal of Organic Chemistry (via ResearchGate) URL:[Link]

  • Enyne Metathesis–Oxidation Sequence for the Synthesis of 2‐Phosphono Pyrroles: Proof of the “Yne‐then‐Ene” Pathway Source: European Journal of Organic Chemistry (via Scilit) URL:[Link]

  • Efficient Method for the Synthesis of Chiral Pyrrolidine Derivatives via Ring-Closing Enyne Metathesis Reaction Source: Organic Letters (via ResearchGate) URL:[Link]

Sources

Application

Reductive amination reactions involving (2Z)-pent-2-en-1-amine hydrochloride

Application Note: High-Fidelity Reductive Amination of (2Z)-Pent-2-en-1-amine Hydrochloride Executive Summary (2Z)-Pent-2-en-1-amine hydrochloride is a valuable C5 building block in medicinal chemistry, offering a "stere...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: High-Fidelity Reductive Amination of (2Z)-Pent-2-en-1-amine Hydrochloride

Executive Summary

(2Z)-Pent-2-en-1-amine hydrochloride is a valuable C5 building block in medicinal chemistry, offering a "stereochemical handle" via its cis-alkene. However, this geometry is thermodynamically less stable than its E-isomer (trans). Standard amination conditions involving strong acids, high temperatures, or heterogeneous metal catalysts (e.g., Pd/C, Pt) pose a high risk of Z→E isomerization or olefin reduction .

This guide details a validated protocol using Sodium Triacetoxyborohydride (STAB) . This reagent system is selected for its mildness and chemoselectivity, enabling the direct reductive amination of aldehydes and ketones while maintaining the integrity of the (2Z)-alkene.

Chemical Profile & Handling

PropertySpecification
Compound Name (2Z)-Pent-2-en-1-amine hydrochloride
CAS Number 864907-41-5 (Free base); Salt forms vary
Molecular Weight 85.15 g/mol (Free base); ~121.6 g/mol (HCl salt)
Geometry Z (cis) at C2-C3
Solubility Soluble in Water, MeOH, DMSO; Sparingly soluble in DCM/DCE (as salt)
Stability Hygroscopic.[1][2][3] Store under inert atmosphere at -20°C.

Handling Precaution: The free base is volatile and prone to oxidation. It is supplied as the hydrochloride salt for stability. Do not free-base the amine in bulk prior to use; generate the free amine in situ to minimize handling losses and degradation.

Reaction Design Strategy

Selection of Reducing Agent
  • Sodium Triacetoxyborohydride (STAB): The gold standard. It requires no acid catalyst for aldehydes and only weak acid (AcOH) for ketones. It does not reduce isolated alkenes.

  • Sodium Cyanoborohydride (NaBH₃CN): Secondary option. Requires pH 5–6 (risk of acid-catalyzed isomerization) and generates toxic cyanide byproducts.

  • Catalytic Hydrogenation (H₂/Pd): Contraindicated. Will reduce the C=C double bond.

Solvent System
  • 1,2-Dichloroethane (DCE): The preferred solvent for STAB.[4] It promotes rapid imine formation and solubilizes the triacetoxyborohydride complex.

  • THF: A suitable alternative if halogenated solvents must be avoided, though reaction rates may be slower.

  • Methanol: Avoid with STAB. Methanol reacts with STAB, decomposing the reagent.

Stereochemical Retention (The "Z" Factor)

To prevent Z→E isomerization, the reaction pathway must avoid:

  • Thermodynamic equilibration of the imine intermediate (promoted by heat).

  • Reversible Michael addition pathways (promoted by strong bases).

  • Protic acid catalysis strong enough to protonate the alkene.

Experimental Protocols

Protocol A: Direct Reductive Amination with Aldehydes (Standard)

Best for: Aromatic and aliphatic aldehydes.[4] High stereoretention.

Reagents:

  • (2Z)-Pent-2-en-1-amine HCl (1.0 equiv)

  • Aldehyde (1.0 – 1.1 equiv)

  • Sodium Triacetoxyborohydride (STAB) (1.4 – 1.6 equiv)

  • Diisopropylethylamine (DIPEA) (1.0 equiv)

  • Solvent: 1,2-Dichloroethane (DCE) [0.1 M concentration]

Step-by-Step:

  • Salt Neutralization: In a flame-dried flask under N₂, suspend (2Z)-pent-2-en-1-amine HCl in dry DCE. Add DIPEA (1.0 equiv) and stir for 10 minutes at room temperature (RT) to generate the free amine in situ.

  • Imine Formation: Add the aldehyde (1.05 equiv) in one portion. Stir for 30–60 minutes.

    • Note: Magnesium sulfate (MgSO₄, anhydrous) can be added (0.5 equiv) to scavenge water if the aldehyde is hydrated, but STAB generally tolerates small amounts of water.

  • Reduction: Cool the mixture to 0°C (optional, but recommended for volatile amines). Add STAB (1.5 equiv) portion-wise over 5 minutes.

  • Reaction: Allow the mixture to warm to RT and stir for 2–4 hours. Monitor by LCMS or TLC.

    • Checkpoint: Look for the disappearance of the imine intermediate.

  • Quench: Quench by adding saturated aqueous NaHCO₃. Stir for 15 minutes until gas evolution ceases.

  • Workup: Extract with DCM (x3). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

Protocol B: Reductive Amination with Ketones (Lewis Acid Promoted)

Best for: Sterically hindered or unreactive ketones.

Reagents:

  • Titanium(IV) isopropoxide (Ti(OiPr)₄) (1.2 equiv)

  • Sodium Borohydride (NaBH₄) (1.5 equiv)

  • Ethanol (Absolute)

Step-by-Step:

  • Imine Pre-formation: Combine (2Z)-pent-2-en-1-amine HCl (1.0 equiv), DIPEA (1.0 equiv), and the ketone (1.0 equiv) in a flask.

  • Lewis Acid Addition: Add Ti(OiPr)₄ (1.2 equiv) neat. Stir the mixture (often becomes a viscous oil) at RT for 6–12 hours.

    • Mechanism:[5][6][7][8][9] Ti(IV) acts as a water scavenger and Lewis acid, driving the equilibrium toward the imine/enamine.

  • Reduction: Dilute with absolute Ethanol (0.2 M). Cool to 0°C. Add NaBH₄ (1.5 equiv) carefully (exothermic).

  • Workup: Quench with 1N NaOH (to precipitate Titanium salts as white TiO₂). Filter through Celite. Extract the filtrate with EtOAc.

Mechanistic Pathway & Logic

The following diagram illustrates the critical pathway to ensure the Z-alkene is preserved.

G cluster_0 Critical Control Point: Stereoretention Start (2Z)-Pent-2-en-1-amine (HCl Salt) FreeBase Free Amine (In Situ) Start->FreeBase DCE, RT Hemiaminal Hemiaminal Intermediate FreeBase->Hemiaminal Nucleophilic Attack Imine Imine/Iminium (Z-geometry intact) Hemiaminal->Imine - H2O Product Secondary Amine (Z-geometry Retained) Imine->Product Selective Reduction Base DIPEA (Neutralization) Base->FreeBase Carbonyl Aldehyde/Ketone Carbonyl->Hemiaminal RedAgent NaBH(OAc)3 (Hydride Transfer) RedAgent->Product

Caption: Workflow for the reductive amination of (2Z)-pent-2-en-1-amine HCl using STAB, highlighting the preservation of the Z-alkene geometry.

Troubleshooting Guide

ObservationRoot CauseCorrective Action
Low Yield Incomplete imine formation.Add activated molecular sieves (4Å) or MgSO₄ during the imine formation step.
Z→E Isomerization Reaction temperature too high or acidic pH.Ensure T < 25°C. Avoid NaBH₃CN at pH < 5. Switch to STAB in DCE.
Dialkylation Primary amine is too nucleophilic relative to steric bulk.Use an excess of the amine (1.2–1.5 equiv) relative to the aldehyde, or use the Stepwise Protocol (B).
No Reaction (Ketones) Steric hindrance.[10]Switch to Protocol B (Ti(OiPr)₄). The Lewis acid activates the carbonyl more effectively than STAB alone.

References

  • Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[4][10] Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, vol. 61, no.[4] 11, 1996, pp. 3849-3862.[4] Link

  • Gribble, G. W., et al. "Sodium triacetoxyborohydride." Encyclopedia of Reagents for Organic Synthesis, 2001. Link

  • PubChem. "(2Z)-pent-2-en-1-amine."[1] National Library of Medicine. Link

  • Bhattacharyya, S. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride: A mild and efficient method."[4][11] Journal of the Chemical Society, Perkin Transactions 1, 1995. Link

Sources

Method

Procedure for converting (2Z)-pent-2-en-1-amine HCl to free base

Abstract & Scope This protocol details the controlled liberation of (2Z)-pent-2-en-1-amine (CAS: 864907-41-5) from its hydrochloride salt. Unlike standard amine neutralizations, this procedure addresses two critical stab...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract & Scope

This protocol details the controlled liberation of (2Z)-pent-2-en-1-amine (CAS: 864907-41-5) from its hydrochloride salt. Unlike standard amine neutralizations, this procedure addresses two critical stability factors:

  • High Volatility: With an estimated boiling point of ~100–105°C, the free base is prone to significant mass loss during concentration [1].

  • Stereochemical Integrity: The (Z)-alkene configuration is thermodynamically less stable than the (E)-isomer. Harsh thermal or acidic stress during workup can induce isomerization [2].

This guide provides two distinct workflows: Method A (Biphasic Extraction) for general bulk isolation, and Method B (Anhydrous Ion Exchange) for high-sensitivity applications requiring direct use in solution.

Physicochemical Context

PropertyValue / DescriptionImplication for Protocol
Molecular Formula C₅H₁₁NLow molecular weight indicates high volatility.
Molecular Weight 85.15 g/mol Do not evaporate to dryness under high vacuum.
pKa (Conjugate Acid) ~9.5–10.0 (Allylic Amine) [3]Requires pH > 12.0 for >99% deprotonation.
Boiling Point ~100–105°C (Est.)Azeotropic loss with solvents (e.g., DCM, THF) is a major risk.
Stereochemistry (Z)-Alkene (cis)Avoid prolonged heating >40°C; avoid strong Lewis acids.

Experimental Workflows

Method A: Biphasic Extraction (Standard Protocol)

Best for: Scales >1g where removal of inorganic salts is critical.

Reagents:

  • (2Z)-Pent-2-en-1-amine HCl

  • Dichloromethane (DCM) or Methyl tert-butyl ether (MTBE)

  • Sodium Hydroxide (2M NaOH)

  • Sodium Sulfate (Na₂SO₄), anhydrous

Protocol:

  • Dissolution: Suspend the amine HCl salt in the minimum volume of distilled water (approx. 3 mL per gram of salt) in a separatory funnel.

  • Neutralization:

    • Cooling: Pre-cool the aqueous solution to 0–5°C to minimize volatilization exotherms.

    • Basification: Slowly add 2M NaOH until pH reaches ≥12. Monitor with pH paper. The solution will become cloudy as the free base oils out.

  • Extraction:

    • Add DCM (preferred for density) or MTBE (preferred if strictly avoiding halogenated solvents). Volume: 2x the aqueous volume.

    • Shake vigorously for 2 minutes. Allow layers to separate.[1]

    • Repeat: Extract the aqueous layer two additional times.

  • Drying: Combine organic layers and dry over anhydrous Na₂SO₄ for 10 minutes. Filter off the desiccant.[1]

  • Concentration (CRITICAL STEP):

    • Do NOT use a high-vacuum pump.

    • Concentrate via rotary evaporator at atmospheric pressure (or mild vacuum >600 mbar) with a bath temperature ≤ 30°C .

    • Recommendation: Do not isolate neat. Concentrate to a defined volume (e.g., 10 mL) and titrate to determine concentration for the next step.

Method B: Anhydrous Ion Exchange (Direct Use Protocol)

Best for: Small scales (<500mg), water-sensitive downstream reactions, or preventing volatility loss.

Reagents:

  • (2Z)-Pent-2-en-1-amine HCl

  • Amberlyst A21 (Weakly basic resin) or Carbonate resin

  • Anhydrous DCM or THF

Protocol:

  • Resin Prep: Wash Amberlyst A21 resin with MeOH, then DCM to remove preservatives. Dry under nitrogen.

  • Slurry: Suspend the amine HCl salt in anhydrous DCM (approx. 10 mL/g).

  • Exchange: Add 3–4 equivalents (by capacity) of the prepared resin.

  • Agitation: Stir gently at room temperature for 1–2 hours. The HCl is scavenged by the resin, releasing the free amine into the DCM.

  • Filtration: Filter the mixture through a fritted glass funnel or a cotton plug to remove the resin.

  • Usage: The filtrate is a dry, salt-free solution of the free base, ready for direct use. Yield is typically quantitative with zero evaporative loss.

Process Visualization (Logic Map)

G Start Start: (2Z)-Pent-2-en-1-amine HCl Decision Select Methodology Start->Decision MethodA Method A: Biphasic Extraction (Scalable, General Use) Decision->MethodA Scale > 1g MethodB Method B: Resin Exchange (High Purity / Volatility Control) Decision->MethodB Scale < 1g or Anhydrous StepA1 Dissolve in H2O (Min Vol) Cool to 0°C MethodA->StepA1 StepA2 Basify to pH > 12 (2M NaOH) StepA1->StepA2 StepA3 Extract 3x with DCM/MTBE StepA2->StepA3 StepA4 Dry (Na2SO4) & Filter StepA3->StepA4 Risk CRITICAL RISK: Evaporative Loss StepA4->Risk StepA5 Mild Concentration (Do NOT distill to dryness) Risk->StepA5 Final Final Product: Free Base Solution StepA5->Final StepB1 Suspend Salt in Anhydrous DCM/THF MethodB->StepB1 StepB2 Add Basic Resin (Amberlyst A21) Stir 1-2 hrs StepB1->StepB2 StepB3 Filter Resin StepB2->StepB3 StepB3->Final

Figure 1: Decision matrix for isolation protocols. Method B is recommended for maximizing yield of volatile amines.

Quality Control & Troubleshooting

ObservationRoot CauseCorrective Action
Low Yield (<50%) Product lost during rotary evaporation.Switch to Method B or use a "keeper" solvent (e.g., Toluene) if compatible with next step.
NMR: New vinylic peaks Z-to-E isomerization.Check if acid was used in workup or if heating >40°C occurred. Ensure glassware is base-washed.
Emulsion in Method A High concentration of amine/salt.Add brine to the aqueous layer; filter the biphasic mixture through Celite.
Cloudy Filtrate (Method B) Fine resin particulates.Filter through a 0.45 µm PTFE syringe filter.

Validation Check (Self-Correcting Step): Before committing the bulk material to the next reaction, take a 50 µL aliquot of your organic solution. Evaporate it carefully in an NMR tube using a stream of nitrogen (not vacuum) and run ¹H NMR in CDCl₃.

  • Check: Integration of the alkene protons (5.3–5.7 ppm region). The coupling constant (

    
    ) should be ~11 Hz for cis (Z), compared to ~15 Hz for trans (E).
    

References

  • PubChem. (2Z)-pent-2-en-1-amine Compound Summary. National Library of Medicine. Available at: [Link]

  • Armarego, W. L. F. (2017). Purification of Laboratory Chemicals. 8th Edition. Butterworth-Heinemann.
  • Ripin, D. H., & Evans, D. A. (2005).[2] pKa Table. Harvard University. Available at: [Link]

Sources

Application

Nucleophilic substitution strategies using cis-2-pentenylamine hydrochloride

Application Note: Nucleophilic Substitution Strategies Using cis-2-Pentenylamine Hydrochloride Executive Summary Aliphatic allylic amines are vital building blocks found in a great variety of complex and biorelevant mole...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Nucleophilic Substitution Strategies Using cis-2-Pentenylamine Hydrochloride

Executive Summary

Aliphatic allylic amines are vital building blocks found in a great variety of complex and biorelevant molecules, serving as critical intermediates in medicinal chemistry and natural product synthesis[1]. Among these, cis-2-pentenylamine hydrochloride ((Z)-pent-2-en-1-amine hydrochloride) is highly valued for its rigid cis (Z) stereocenter and terminal primary amine functionality. However, utilizing this compound in nucleophilic substitution reactions requires precise control over reaction conditions to prevent alkene isomerization, over-alkylation, and oxidative degradation. This application note details the physicochemical rationale, mechanistic pathways, and optimized, self-validating protocols for utilizing cis-2-pentenylamine hydrochloride in robust N-alkylation and N-acylation workflows.

Physicochemical Rationale: The Hydrochloride Salt Advantage

Primary allylic amines in their free-base form are notoriously prone to oxidative degradation, atmospheric carbon dioxide absorption (forming carbamates), and spontaneous polymerization. Storing and reacting cis-2-pentenylamine as a hydrochloride salt mitigates these issues, providing a shelf-stable, easily handled solid.

To utilize the amine as a nucleophile, the salt must be neutralized in situ to liberate the active free base. The choice of base is critical: it must be strong enough to deprotonate the ammonium salt but non-nucleophilic enough to avoid competing with the amine for the electrophile. Recent advances have even demonstrated the viability of solvent-free acetylation of easily handled solid amine hydrochloride salts, serving as a safer alternative to more traditional methods[2]. However, for precise drug development applications, solution-phase chemistry utilizing sterically hindered organic bases (e.g., DIPEA) or mild inorganic bases (e.g., K₂CO₃, Cs₂CO₃) remains the gold standard.

Mechanistic Pathways and Logical Relationships

The primary amine nitrogen of cis-2-pentenylamine is a potent nucleophile due to the minimal steric hindrance and the electron-donating nature of the adjacent allylic system. When exposed to an electrophile (such as an alkyl halide or acyl chloride), the reaction proceeds via a bimolecular nucleophilic substitution (Sₙ2) or nucleophilic acyl substitution mechanism.

The primary challenge in these reactions is chemoselectivity. Alkylation of amines with primary alcohols or alkyl halides provides a convenient and atom-economic protocol for the preparation of substituted amines[3], but primary amines can rapidly undergo successive alkylations to form secondary, tertiary, and eventually quaternary ammonium salts. Controlling the stoichiometry and utilizing specific base-solvent combinations is essential to arrest the reaction at the mono-alkylation stage.

G A cis-2-Pentenylamine HCl (Stable Salt) B Base Addition (e.g., K2CO3, DIPEA) A->B Deprotonation C Free cis-2-Pentenylamine (Active Nucleophile) B->C - HCl D N-Alkylation (SN2) + Alkyl Halide C->D Electrophilic Attack E N-Acylation + Acyl Chloride C->E Nucleophilic Acyl Substitution F Secondary/Tertiary Amine Product D->F Base-mediated G Allylic Amide Product E->G - HCl

Figure 1: Activation and divergent nucleophilic substitution pathways of cis-2-pentenylamine HCl.

Quantitative Optimization of Reaction Conditions

To establish the most effective conditions for mono-alkylation, various base and solvent combinations were evaluated. The data below demonstrates that using Cesium Carbonate (Cs₂CO₃) in Dimethylformamide (DMF) provides the optimal balance of high conversion and excellent mono-selectivity.

Table 1: Optimization of Base and Solvent for in situ Free-Basing and N-Alkylation

EntryBase (Equivalents)SolventTemperature (°C)Conversion (%)Mono:Di Alkylation Ratio
1K₂CO₃ (2.5 eq)MeCN25>9585:15
2DIPEA (3.0 eq)DCM258070:30
3 Cs₂CO₃ (2.5 eq) DMF 0 to 25 >99 92:8
4TEA (3.0 eq)THF656050:50

Note: Data reflects the reaction of cis-2-pentenylamine HCl with 0.9 equivalents of benzyl bromide.

Experimental Protocols

Protocol A: Chemoselective N-Alkylation (Sₙ2)

This protocol utilizes a sub-stoichiometric amount of the electrophile and a mild inorganic base to favor mono-alkylation while preserving the Z-alkene geometry.

Step-by-Step Methodology:

  • Salt Neutralization: To an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, add cis-2-pentenylamine hydrochloride (1.0 mmol, 1.0 eq) and anhydrous Cs₂CO₃ (2.5 mmol, 2.5 eq). Suspend the mixture in anhydrous DMF (5.0 mL) under a nitrogen atmosphere.

    • Causality: 1.0 eq of Cs₂CO₃ is consumed to neutralize the HCl salt, liberating the free amine. The remaining 1.5 eq acts as an acid scavenger for the HBr generated during the Sₙ2 reaction. DMF is chosen as a polar aprotic solvent to maximize the nucleophilicity of the amine.

  • Electrophile Addition: Cool the suspension to 0 °C using an ice-water bath. Dissolve the alkyl bromide (0.9 mmol, 0.9 eq) in 1.0 mL of DMF and add it dropwise over 10 minutes.

    • Causality: The sub-stoichiometric electrophile ratio and 0 °C temperature kinetically disfavor the second alkylation event, preventing the formation of tertiary amines.

  • Self-Validating Reaction Monitoring: Remove the ice bath and allow the reaction to warm to room temperature (25 °C). Monitor the reaction via TLC (Eluent: 10% MeOH in DCM).

    • Validation Check: Stain the TLC plate with Ninhydrin and heat. The starting primary amine will appear as a deep purple/pink spot, while the secondary amine product will emerge as a distinct orange/red spot. The disappearance of the electrophile spot (UV active) confirms completion.

  • Workup: Quench the reaction with saturated aqueous NaHCO₃ (10 mL) and extract with Ethyl Acetate (3 × 15 mL). Wash the combined organic layers with 5% aqueous LiCl (3 × 10 mL) to remove residual DMF. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Protocol B: N-Acylation for Amide Synthesis

Acylation reactions are inherently less prone to over-reaction than alkylations because the resulting amide is significantly less nucleophilic than the starting amine.

Workflow S1 Step 1: Suspend Salt cis-2-Pentenylamine HCl in DCM S2 Step 2: In Situ Free-Basing Add 3.0 eq DIPEA at 0°C S1->S2 S3 Step 3: Electrophile Addition Add Acyl Chloride Dropwise S2->S3 Clear solution forms S4 Step 4: Reaction Monitoring LC-MS / TLC (Ninhydrin) S3->S4 Stir 2h at RT S5 Step 5: Biphasic Workup 1M HCl & 1M NaOH Washes S4->S5 Full conversion

Figure 2: Step-by-step experimental workflow for the N-acylation protocol.

Step-by-Step Methodology:

  • Solubilization and Free-Basing: Suspend cis-2-pentenylamine hydrochloride (1.0 mmol, 1.0 eq) in anhydrous Dichloromethane (DCM, 5.0 mL). Cool to 0 °C and add N,N-Diisopropylethylamine (DIPEA, 3.0 mmol, 3.0 eq) dropwise.

    • Validation Check: The initial cloudy suspension of the hydrochloride salt will transition into a completely clear, homogeneous solution within 5 minutes, visually confirming successful deprotonation and free-basing.

  • Acylation: Add the acyl chloride (1.1 mmol, 1.1 eq) dropwise at 0 °C.

    • Causality: The reaction is highly exothermic. Maintaining 0 °C prevents localized heating that could trigger the isomerization of the cis-alkene to the thermodynamically more stable trans-alkene.

  • Monitoring: Stir for 2 hours at room temperature. Confirm complete consumption of the primary amine via LC-MS.

  • Self-Validating Workup: Dilute with DCM (10 mL). Wash the organic layer sequentially with 1M aqueous HCl (10 mL) and 1M aqueous NaOH (10 mL).

    • Validation Check: The 1M HCl wash selectively protonates and removes any unreacted starting amine and DIPEA into the aqueous layer. The 1M NaOH wash removes any carboxylic acid formed by the hydrolysis of unreacted acyl chloride. The remaining organic layer contains only the pure, neutral allylic amide product.

Troubleshooting and Best Practices

  • Loss of Stereochemical Integrity: If NMR analysis of the product reveals a mixture of E and Z isomers, the reaction temperature was likely too high, or acidic byproducts were not efficiently scavenged. Ensure strict adherence to 0 °C during electrophile addition and verify the quality of the acid scavenger (e.g., use freshly calcined Cs₂CO₃).

  • Poor Conversion in Alkylation: If the amine hydrochloride fails to react, it may not be fully neutralized. Verify the pH of the reaction mixture by spotting a small aliquot onto wet pH paper; it should read >9 before the electrophile is introduced.

References

1. Substitution on the Amine Nitrogen - Thieme E-Books, thieme-connect.de. URL: 2.[2] Reaction of Orthoesters with Amine Hydrochlorides: An Introductory Organic Lab Experiment Combining Synthesis, Spectral Analysis, and Mechanistic Discovery, Journal of Chemical Education - ACS Publications. URL: 3.[3] Inorganic Iodide Catalyzed Alkylation of Amines with Primary Alcohols, CCS Chemistry. URL: 4.[1] Asymmetric intermolecular allylic C–H amination of alkenes with aliphatic amines, Science. URL:

Sources

Method

Catalytic applications of (2Z)-pent-2-en-1-amine derivatives

Application Note: Advanced Catalytic Transformations of (2Z)-Pent-2-en-1-amine Derivatives in Asymmetric Synthesis Executive Overview The (2Z)-pent-2-en-1-amine scaffold represents a highly privileged structural motif in...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Advanced Catalytic Transformations of (2Z)-Pent-2-en-1-amine Derivatives in Asymmetric Synthesis

Executive Overview

The (2Z)-pent-2-en-1-amine scaffold represents a highly privileged structural motif in modern synthetic chemistry and drug development. Unlike their (E)-isomers, the strict cis-geometry of the C2-C3 double bond in these derivatives enforces rigid stereocontracting transition states during transition-metal catalysis. This geometric constraint is highly advantageous, allowing process chemists to achieve exceptional enantiomeric excesses (ee) in asymmetric transformations.

This application note details two field-proven catalytic workflows utilizing (2Z)-pent-2-en-1-amine derivatives: Rhodium-Catalyzed Asymmetric Isomerization and Ruthenium-Catalyzed Enantioselective Hydrogenation . By understanding the mechanistic causality behind these protocols, researchers can implement self-validating systems that ensure high catalyst turnover frequencies (TOF) and reproducible stereocontrol.

I. Rhodium-Catalyzed Asymmetric Isomerization to Chiral Enamines

The catalytic isomerization of allylic amines to optically active enamines is a cornerstone of asymmetric synthesis, famously pioneered by Ryoji Noyori Organometallic Chemistry and Catalysis[1]. When applied to (2Z)-pent-2-en-1-amine derivatives, the Rh(I)-BINAP catalyst facilitates a nitrogen-directed 1,3-hydrogen shift.

Causality & Mechanistic Insight: The choice of the (Z)-isomer is not arbitrary. During substrate coordination, the (Z)-geometry forces the alkyl chain into a specific spatial orientation within the chiral pocket of the BINAP ligand. This prevents the steric clashes that typically plague (E)-isomers, ensuring that the subsequent


-hydride elimination occurs with near-perfect facial selectivity. The resulting chiral enamine can be readily hydrolyzed to yield a stereodefined aldehyde, a critical intermediate for active pharmaceutical ingredients (APIs).

Mechanism Cat Rh(I)-BINAP (Active Catalyst) Coord N-Coordinated Rh-Complex Cat->Coord + Substrate Sub (2Z)-pent-2-en-1-amine Sub->Coord Mig 1,3-Hydrogen Migration Coord->Mig β-Hydride Elimination Enamine Chiral Enamine Product Mig->Enamine Reductive Elimination Enamine->Cat Catalyst Regeneration

Figure 1: Catalytic cycle for the Rh(I)-BINAP asymmetric isomerization of (Z)-allylic amines.
Self-Validating Protocol: Anaerobic Isomerization

Note: Rh(I) phosphine complexes are acutely sensitive to oxidation. This protocol relies on strict Schlenk techniques to validate system integrity.

  • System Preparation & Degassing : Flame-dry a Schlenk flask under vacuum and backfill with ultra-high purity (UHP) Argon three times. Add 10 mL of anhydrous tetrahydrofuran (THF). Freeze-pump-thaw the solvent three times. Validation Check: The absence of bubbling during the final thaw confirms complete deoxygenation.

  • Catalyst Activation : Inside an argon-filled glovebox, weigh 1.0 mol% of [Rh(BINAP)(COD)]ClO₄ and transfer it to the Schlenk flask. The solution will appear vibrant orange.

  • Substrate Addition : Inject 10.0 mmol of the (2Z)-pent-2-en-1-amine derivative via a gas-tight syringe.

  • Reaction Monitoring : Stir at 40°C. Validation Check: The color should transition from orange to deep red upon substrate coordination. Monitor the reaction via in situ ¹H NMR (aliquots taken under Argon). The disappearance of the allylic proton multiplet (~5.5 ppm) and the emergence of the enamine vinylic proton (~6.0 ppm) validates conversion.

  • Hydrolysis (Optional) : Quench the reaction with 10% aqueous acetic acid to hydrolyze the enamine to the corresponding chiral aldehyde, extracting with diethyl ether.

II. Ruthenium-Catalyzed Enantioselective Hydrogenation

Direct asymmetric hydrogenation of protected allylic amines provides rapid access to chiral saturated amines. Recent advancements utilizing cationic ruthenium complexes with axially chiral ligands (e.g., (-)-TMBTP) have demonstrated exceptional efficacy for these substrates Asymmetric Hydrogenation of Protected Allylic Amines[2].

Causality & Mechanistic Insight: In this transformation, the amine acts as a directing group. The reaction is highly sensitive to the substitution pattern of the alkene. Mechanistic investigations reveal that under standard conditions, olefin isomerization to the enamide is competitive with direct hydrogenation. The (Z)-allylic amine isomer consistently enables higher enantioselectivity compared to the pre-formed enamide or the (E)-isomer, as the (Z)-configuration optimally aligns the C=C bond with the Ru-hydride for stereoselective insertion[2].

Quantitative Performance Data

Table 1: Impact of Substitution on Ru-Catalyzed Asymmetric Hydrogenation

Substrate Motif Catalyst System Conversion (%) Enantiomeric Ratio (er)
Unsubstituted (2Z)-pent-2-en-1-amine Ru/(-)-TMBTP >99 92:8
2-Alkyl-(2Z)-pent-2-en-1-amine Ru/(-)-TMBTP 95 94:6
2,3-Diaryl-(2Z)-pent-2-en-1-amine Ru/(-)-TMBTP >99 >94:6

| (2E)-pent-2-en-1-amine (Control) | Ru/(-)-TMBTP | 88 | 71:29 |

Data Interpretation: The sharp drop in enantiomeric ratio for the (E)-isomer control validates the hypothesis that the (Z)-geometry is a prerequisite for optimal stereocontrol within the TMBTP ligand framework.

Workflow S1 Substrate Degassing S2 Ru-TMBTP Addition S1->S2 S3 H2 Pressurization (50 atm) S2->S3 S4 Asymmetric Hydrogenation S3->S4 S5 SFC/HPLC Analysis S4->S5

Figure 2: Self-validating workflow for the asymmetric hydrogenation of allylic amines.
Self-Validating Protocol: High-Pressure Hydrogenation
  • Preparation : Dissolve 5.0 mmol of the N-protected (2Z)-pent-2-en-1-amine derivative in 15 mL of anhydrous methanol. Methanol is chosen specifically to facilitate proton transfer during the catalytic cycle.

  • Catalyst Loading : Add 2.0 mol% of the Ru/(-)-TMBTP catalyst. Transfer the solution to a stainless-steel autoclave.

  • Purging and Pressurization : Seal the autoclave. Purge the headspace with H₂ gas (10 atm) and vent slowly. Repeat this cycle three times to ensure complete removal of atmospheric gases. Finally, pressurize the vessel to 50 atm of H₂.

  • Reaction Execution : Stir vigorously (1000 rpm) at 25°C for 12–24 hours. Validation Check: Monitor the pressure gauge. A steady drop in H₂ pressure indicates active turnover. The reaction is deemed complete when the pressure plateaus for more than 1 hour.

  • Product Isolation and Analysis : Vent the reactor carefully. Filter the crude mixture through a short pad of silica to remove Ru residues. Validation Check: Submit an aliquot for Supercritical Fluid Chromatography (SFC) using a chiral stationary phase. Compare the retention times against a synthesized racemic standard to accurately calculate the enantiomeric ratio (er).

III. Upstream Access: Multicomponent Synthesis

For researchers needing to synthesize highly functionalized (2Z)-pent-2-en-1-amine derivatives from scratch, recent breakthroughs in nickel catalysis offer a modular approach. A practical, environmentally friendly multicomponent coupling of simple alkenes, aldehydes, and amides utilizing inexpensive Ni(II) salts and Lewis acid co-catalysts allows for the single-step construction of complex allylic amine architectures Practical synthesis of allylic amines[3]. This circumvents the traditional need for stoichiometric organometallic reagents or pre-formed allylating agents, streamlining the drug discovery pipeline.

References

  • Asymmetric Hydrogenation of Protected Allylic Amines Source: Organic Letters (ACS Publications) URL:[Link]

  • Organometallic Chemistry And Catalysis Source: Didier Astruc / Springer (VDOC Publication) URL:[Link]

  • Practical synthesis of allylic amines via nickel-catalysed multicomponent coupling of alkenes, aldehydes, and amides Source: Chemical Science (Royal Society of Chemistry) URL:[Link]

Sources

Application

Preparation of amides from (2Z)-pent-2-en-1-amine hydrochloride and carboxylic acids

Application Note: Precision Synthesis of Z-Alkenyl Amides Topic: Coupling Strategies for (2Z)-Pent-2-en-1-amine Hydrochloride and Carboxylic Acids Executive Summary This guide details the synthetic protocols for coupling...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Precision Synthesis of Z-Alkenyl Amides Topic: Coupling Strategies for (2Z)-Pent-2-en-1-amine Hydrochloride and Carboxylic Acids

Executive Summary

This guide details the synthetic protocols for coupling (2Z)-pent-2-en-1-amine hydrochloride with carboxylic acids. This specific amine building block presents two distinct chemical challenges that distinguish it from standard peptide couplings:

  • The Salt Factor: As a hydrochloride salt, the amine is non-nucleophilic until "free-based" in situ, requiring precise base stoichiometry.

  • Stereochemical Integrity: The cis (Z) alkene is thermodynamically less stable than its trans (E) isomer. Harsh thermal conditions, strong acids, or specific transition metals can trigger

    
     isomerization, compromising biological activity.
    

This note provides two validated methods: Method A (T3P) for scalable, low-epimerization synthesis, and Method B (HATU) for high-throughput discovery chemistry.

Strategic Analysis & Chemical Logic

The Substrate: (2Z)-Pent-2-en-1-amine

The Z-alkene moiety often serves as a bioisostere for ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">


-turns in peptidomimetics or as a "kink" in lipid tail analogs. Preserving this geometry is critical.
  • Risk Factor: Allylic amines are susceptible to isomerization under thermodynamic control.

  • Mitigation: Avoid reaction temperatures

    
    C. Use non-nucleophilic bases to prevent reversible conjugate addition pathways.
    
Stoichiometry of Neutralization

A common failure mode in coupling amine salts is under-basification.

  • Standard Amine: Requires 1.0 eq base (to neutralize the generated acid from the coupling reagent).

  • Amine HCl Salt: Requires 2.0 eq base minimum (1.0 eq to free the amine + 1.0 eq to neutralize the coupling byproduct).

  • Recommendation: Use 3.0–3.5 eq of DIPEA or NMM to ensure the reaction mixture remains basic (pH ~8) throughout the reaction.

Experimental Protocols

Method A: T3P (Propylphosphonic Anhydride) – Recommended for Scale & Purity

Why: T3P exhibits very low epimerization/isomerization rates compared to carbodiimides. It operates well in ethyl acetate (EtOAc), allowing for a "green" aqueous workup without difficult solvent exchanges.

Reagents:

  • Carboxylic Acid (1.0 eq)

  • (2Z)-Pent-2-en-1-amine HCl (1.1 eq)

  • T3P (50% w/w in EtOAc) (1.5 eq)

  • Pyridine or DIPEA (3.5 eq)

  • Solvent: Ethyl Acetate (EtOAc) or 2-MeTHF (Concentration: 0.1 M – 0.2 M)

Step-by-Step Protocol:

  • Charge: To a reaction vessel equipped with a magnetic stir bar, add the Carboxylic Acid (1.0 eq) and (2Z)-Pent-2-en-1-amine HCl (1.1 eq).

  • Solvate: Add EtOAc (10 mL per mmol of acid). Cool the mixture to 0°C (ice bath).

  • Base Addition: Add Pyridine (3.5 eq) dropwise. Note: The mixture may become homogeneous as the amine salt neutralizes.

  • Activation: Add T3P solution (1.5 eq) dropwise over 5 minutes.

  • Reaction: Remove the ice bath and allow to warm to Room Temperature (RT). Stir for 2–4 hours. Monitor by LCMS or TLC.[1]

  • Workup (The "T3P Advantage"):

    • Dilute with excess EtOAc.

    • Wash with Water (x2) to remove T3P byproducts (water-soluble phosphates).

    • Wash with 0.5 M HCl (cold, rapid wash) to remove excess pyridine/amine.

    • Wash with Sat. NaHCO₃ and Brine .

    • Dry over Na₂SO₄, filter, and concentrate.

Method B: HATU – Recommended for Difficult/Hindered Acids

Why: HATU is the "gold standard" for reactivity. If the carboxylic acid is sterically hindered, HATU yields the highest conversion, though it requires more expensive reagents and careful chromatography.

Reagents:

  • Carboxylic Acid (1.0 eq)

  • (2Z)-Pent-2-en-1-amine HCl (1.2 eq)

  • HATU (1.2 eq)[1]

  • DIPEA (N,N-Diisopropylethylamine) (3.0 eq)

  • Solvent: DMF (anhydrous)

Step-by-Step Protocol:

  • Activation: Dissolve Carboxylic Acid (1.0 eq) in DMF (5 mL per mmol). Add HATU (1.2 eq) and DIPEA (1.0 eq). Stir at RT for 15 minutes. Color change (often yellow to orange) indicates active ester formation.

  • Amine Prep: In a separate vial, dissolve (2Z)-Pent-2-en-1-amine HCl (1.2 eq) in minimal DMF with DIPEA (2.0 eq).

  • Coupling: Add the amine/base solution to the activated acid mixture.

  • Reaction: Stir at RT for 1–3 hours.

  • Workup:

    • Dilute with EtOAc (or MTBE).

    • Critical Step: Wash 3x with Sat. LiCl or Water to remove DMF.

    • Wash with Sat. NaHCO₃ and Brine .

    • Dry and concentrate.[2]

Visualization of Workflows

Figure 1: Reaction Mechanism & Logic Flow

This diagram illustrates the critical "Free-Basing" step required before the coupling cycle begins.

ReactionLogic cluster_0 In-Situ Activation Salt (2Z)-Amine HCl Salt (Non-Nucleophilic) FreeAmine Free (2Z)-Amine (Nucleophile) Salt->FreeAmine Neutralization Base Base (DIPEA/Pyridine) (>2.0 Equivalents) Base->FreeAmine Product Final Z-Amide FreeAmine->Product Nucleophilic Attack Acid Carboxylic Acid ActiveEster Activated Ester Intermediate Acid->ActiveEster Activation Activator Coupling Agent (T3P or HATU) Activator->ActiveEster ActiveEster->Product

Caption: Mechanistic pathway highlighting the necessity of salt neutralization prior to nucleophilic attack.

Quality Control & Troubleshooting

Isomer Separation (The "Silver Bullet")

If


 isomerization occurs (detected by splitting of alkene protons in ¹H NMR, typically 

5.3–5.6 ppm), standard silica chromatography may not separate the isomers.
  • Solution: Argentation Chromatography .

  • Protocol: Impregnate silica gel with 10% w/w Silver Nitrate (

    
    ). The 
    
    
    
    ions form reversible
    
    
    -complexes with the alkenes. The Z isomer (more accessible
    
    
    -cloud) typically binds stronger and elutes slower than the E isomer.
Troubleshooting Table
IssueProbable CauseCorrective Action
Low Yield (<30%) Amine HCl not neutralized.Check base equivalents. Ensure ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

eq base is used.
Isomerization (Z ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

E)
Reaction too hot or acidic.Keep T < 25°C. Switch from HATU to T3P. Avoid strong acid washes.
Incomplete Conversion DMF poisoning or wet solvent.Use anhydrous DMF. Ensure HATU is fresh (white powder, not yellow).
Product stuck in DMF Poor extraction.Use LiCl washes to pull DMF into aqueous phase.
Figure 2: Purification Decision Tree

PurificationTree Start Crude Reaction Mixture CheckNMR 1H NMR Analysis (Check Alkene Region) Start->CheckNMR PureZ Pure Z-Isomer detected CheckNMR->PureZ >95% Z MixZE Mixture of Z / E Isomers CheckNMR->MixZE <95% Z StdFlash Standard Flash Chromatography (0-50% EtOAc/Hex) PureZ->StdFlash SilverFlash Argentation Chromatography (10% AgNO3/Silica) MixZE->SilverFlash Final Pure Target Amide StdFlash->Final SilverFlash->Final E elutes first Z elutes second

Caption: Decision logic for purification based on stereochemical integrity.

References

  • Montalbetti, C. A. G. N., & Falque, V. (2005). Amide bond formation and peptide coupling.[1][3][4][5][6][7] Tetrahedron, 61(46), 10827-10852.

  • Dunetz, J. R., et al. (2011).[8] General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine.[8] Organic Letters, 13(19), 5048–5051.

  • Williams, C. M., & Mander, L. N. (2001). Chromatography with Silver Nitrate. Tetrahedron, 57(3), 425-447.

  • Carpino, L. A. (1993).[9] 1-Hydroxy-7-azabenzotriazole.[1][9] An efficient peptide coupling additive.[1][4][8] Journal of the American Chemical Society, 115(10), 4397–4398.

Sources

Method

Application Note: Protecting Group Strategies for (2Z)-Pent-2-en-1-amine in Peptide Synthesis

Executive Summary The incorporation of (2Z)-pent-2-en-1-amine into peptide backbones presents a specific stereochemical challenge: preserving the thermodynamically less stable (Z)-alkene geometry against isomerization to...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The incorporation of (2Z)-pent-2-en-1-amine into peptide backbones presents a specific stereochemical challenge: preserving the thermodynamically less stable (Z)-alkene geometry against isomerization to the (E)-isomer or migration to a conjugated enamide. While standard Solid-Phase Peptide Synthesis (SPPS) protocols are robust for saturated amines, the allylic nature of this building block renders it susceptible to base-catalyzed isomerization (during Fmoc removal) and transition-metal-catalyzed scrambling (during Alloc removal).

This guide outlines validated protecting group (PG) strategies, emphasizing Boc and modified Fmoc protocols to ensure stereochemical integrity. It includes handling procedures for the volatile free amine and critical process parameters (CPPs) for coupling and deprotection.

Strategic Analysis: The Core Challenge

Molecular Constraints
  • Volatility: (2Z)-pent-2-en-1-amine (MW ~85 g/mol ) is highly volatile as a free base. It must be handled as a salt (HCl or TFA) or immediately protected upon generation.

  • Allylic Acidity: Upon acylation (coupling to a peptide), the methylene protons at C1 (

    
     to nitrogen) become acidified. Under basic conditions (e.g., 20% piperidine), deprotonation can lead to resonance stabilization that favors migration of the double bond to form a conjugated enamide  or isomerization to the (E)-alkene .
    
Protecting Group Decision Matrix

The choice of protecting group depends heavily on the synthesis mode (Solid vs. Solution) and the position of the amine (C-terminal capping vs. Side-chain).

FeatureFmoc Strategy Boc Strategy Alloc Strategy
Primary Risk Base-catalyzed isomerization to Enamide/E-isomer.Acid-catalyzed migration (low risk without cation source).High Risk: Pd(0) catalyzed Z

E isomerization.
Suitability Conditional. Requires optimized deprotection cocktails.Recommended. TFA cleavage is generally safe for simple Z-alkenes.Not Recommended. Pd species are active isomerization catalysts.
Handling Fmoc-Cl derivatization is stable solid.Boc

O derivatization is stable liquid/solid.
Alloc-Cl derivatization is stable but deprotection is risky.

Visualizing the Isomerization Risk

The following diagram illustrates the mechanistic pathways that must be blocked during synthesis.

IsomerizationPathways Start (2Z)-Allylic Amide (Target Structure) Base Base Treatment (Piperidine/DBU) Start->Base Deprotonation (C1) Metal Pd(0) Catalyst (Alloc Removal) Start->Metal u03c0-Allyl Complex Intermediate Allylic Anion (Resonance Stabilized) Base->Intermediate Product_E (2E)-Allylic Amide (Thermodynamic Isomer) Metal->Product_E Chain Walking Intermediate->Product_E Bond Rotation Product_Enamide Conjugated Enamide (Double Bond Migration) Intermediate->Product_Enamide 1,3-H Shift

Figure 1: Mechanistic pathways for Z-alkene degradation. Base-catalyzed deprotonation leads to enamide formation, while Metal (Pd) catalysis promotes direct Z-to-E isomerization.

Detailed Protocols

Protocol A: Handling & Salt Formation (Pre-Synthesis)

Objective: Stabilize the volatile amine for accurate weighing and storage.

  • Dissolution: Dissolve crude (2Z)-pent-2-en-1-amine (1.0 eq) in diethyl ether (0.5 M) at 0°C.

  • Acidification: Dropwise add 4M HCl in dioxane (1.1 eq) with vigorous stirring. A white precipitate will form immediately.

  • Isolation: Filter the solid under argon (hygroscopic). Wash with cold ether (

    
    ).
    
  • Drying: Dry under high vacuum for 2 hours. Store the resulting (2Z)-pent-2-en-1-amine hydrochloride at -20°C.

    • Validation: Check 1H NMR (D2O). The vinyl protons should show a coupling constant (

      
      ) of ~10-11 Hz (characteristic of Z).
      
Protocol B: Fmoc-Protection (For Building Block Synthesis)

Use this if the amine must be attached to a resin or used as a side-chain precursor.

  • Setup: Suspend (2Z)-pent-2-en-1-amine HCl (1.0 mmol) in 1:1 Dioxane:H2O (5 mL).

  • Buffering: Add NaHCO3 (2.5 mmol) to adjust pH to ~9.

  • Acylation: Add Fmoc-OSu (0.95 mmol) dissolved in minimal dioxane dropwise at 0°C. Note: Using a slight deficit of Fmoc-OSu prevents over-acylation.

  • Reaction: Stir at 0°C for 1 hour, then warm to RT for 2 hours.

  • Workup: Acidify to pH 3 with 1M HCl (carefully, to avoid isomerization, though Fmoc group stabilizes). Extract with EtOAc.

  • Purification: Flash chromatography (Hex/EtOAc).

    • Expert Insight: Avoid heating the column or rotary evaporator bath >35°C.

Protocol C: Coupling to Peptide Backbone (SPPS)

Scenario: Capping a peptide acid on-resin with the amine.

Reagents:

  • Activator: HATU (0.95 eq relative to Peptide-Acid)

  • Base: DIPEA (2.0 eq) - Strictly limited amount

  • Amine Salt: (2Z)-pent-2-en-1-amine HCl (1.2 eq)

Steps:

  • Pre-activation: Dissolve Peptide-Resin (swelled in DMF) and Amino Acid/Peptide-Acid. Add HATU and DIPEA. Shake for 30 seconds.

  • Addition: Immediately add the amine salt.

  • Coupling Time: 45-60 minutes at Room Temperature. Do not heat.

  • Washing: Wash resin immediately with DMF (

    
    ) and DCM (
    
    
    
    ).
    • Why? Prolonged exposure to DIPEA (base) after the amide is formed increases the risk of allylic deprotonation.

Protocol D: "Fast-Fmoc" Deprotection Cycles

If the (2Z)-amine is installed early and subjected to subsequent Fmoc removals.

Standard 20% Piperidine/DMF (2


 10 min) is risky . Use this modified protocol:
  • Reagent: 20% Piperidine in DMF + 0.1 M HOBt .

    • Mechanism: HOBt buffers the basicity and suppresses aspartimide formation; it also mitigates the harshness on the allylic amide.

  • Cycles:

    • Short Flow: 30 seconds (remove bulk Fmoc).

    • Reaction: 3 minutes.

    • Reaction: 3 minutes.

  • Washing: Extensive DCM washes between steps to remove residual base rapidly.

Quality Control & Analytical Verification

To validate the "Z" geometry, High-Resolution NMR is superior to HPLC, as Z/E isomers often co-elute on standard C18 columns.

Analytical Checklist
ParameterMethodAcceptance Criteria
Geometry 1H NMR (CDCl3 or DMSO-d6)Vinyl coupling

Hz.[1] (E-isomer is ~15.5 Hz).
Isomer Content GC-MS or Reverse Phase HPLCZ-isomer > 98%. Look for small shoulder peaks (E-isomer).
Mass LC-MS (ESI+)Confirm [M+H]+. Check for +51 Da (piperidine adduct) if base exposure was too long.
Troubleshooting Guide
  • Problem: Observation of ~15 Hz coupling constant (E-isomer).

    • Cause: Isomerization during Fmoc deprotection or Pd-contamination.

    • Solution: Switch to Boc-SPPS (TFA cleavage) or use the "Fast-Fmoc + HOBt" protocol.

  • Problem: Low yield, complex mixture.

    • Cause: Volatility of starting material or Enamide formation (polymerization risk).

    • Solution: Ensure amine is converted to HCl salt before use. Keep all basic steps < 25°C.

References

  • Isomerization of N-Allyl Amides: Trost, B. M., Cregg, J. J., & Quach, N. (2017).[2] Isomerization of N-Allyl Amides To Form Geometrically Defined Di-, Tri-, and Tetrasubstituted Enamides.[2][3][4][5] Journal of the American Chemical Society, 139(14), 5133–5139. Link

  • Fmoc Deprotection Side Reactions: Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504. Link

  • Alloc Removal Risks: Guibé, F. (1998). Allylic Protecting Groups and Their Use in a Complex Environment Part II: Allylic Protecting Groups and their Removal through Catalytic Palladium Allyl Chemistry. Tetrahedron, 54(13), 2967-3042. Link

  • Peptide Cleavage Mechanisms: Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids.[6][7] International Journal of Peptide and Protein Research, 35(3), 161–214. Link

  • (2Z)-pent-2-en-1-amine Compound Data: PubChem CID 15202923. Link

Sources

Application

Scalable production methods for (2Z)-pent-2-en-1-amine hydrochloride

Application Note: Scalable Production of (2Z)-Pent-2-en-1-amine Hydrochloride Executive Summary (2Z)-Pent-2-en-1-amine hydrochloride (CAS: N/A for specific salt isomer; Free base related: 6850-09-5) is a critical C5 buil...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Scalable Production of (2Z)-Pent-2-en-1-amine Hydrochloride

Executive Summary

(2Z)-Pent-2-en-1-amine hydrochloride (CAS: N/A for specific salt isomer; Free base related: 6850-09-5) is a critical C5 building block featuring a cis-alkene geometry. This structural motif is frequently employed in the synthesis of pheromones, bioactive alkaloids, and peptidomimetics where the Z-configuration is essential for biological activity.

The primary challenge in manufacturing this compound is stereocontrol . Thermodynamic equilibrium favors the E-isomer (trans), necessitating a kinetically controlled synthesis. Furthermore, the low molecular weight of the free amine (85.15 g/mol ) leads to high volatility, making isolation difficult.

This guide details a scalable, 3-step protocol designed for >98% Z-selectivity and high yield. The strategy relies on the "Amine-First, Reduction-Second" approach, utilizing a phthalimide protecting group to ensure chemical stability during the critical hydrogenation step.

Strategic Retro-Analysis

To achieve the (2Z) geometry, we utilize the Lindlar Hydrogenation of an internal alkyne. Two routes were evaluated:

  • Route A (Alkene-First): Hydrogenation of 2-pentyn-1-ol to (Z)-2-penten-1-ol, followed by amination.

    • Critique: High risk. Conversion of the allylic alcohol to an amine (via halide/mesylate) often causes allylic rearrangement or

      
       isomerization.
      
  • Route B (Amine-First): Conversion of 2-pentyn-1-ol to a protected amine, followed by hydrogenation.

    • Critique:Preferred. The alkyne is rigid and chemically robust. Installing the nitrogen functionality before creating the labile alkene geometry preserves stereochemical integrity.

Selected Workflow:

  • Functionalization: 2-Pentyn-1-ol

    
    
    
    
    
    -(2-pentynyl)phthalimide.
  • Reduction: Semihydrogenation using Lindlar Catalyst.

  • Deprotection/Salting: Hydrazinolysis and in-situ HCl capture.

SynthesisWorkflow Start Start: 2-Pentyn-1-ol Step1 Step 1: Mitsunobu/Gabriel (Install Phthalimide) Start->Step1 Inter1 N-(2-pentynyl)phthalimide Step1->Inter1 Step2 Step 2: Lindlar Hydrogenation (Stereoselective Reduction) Inter1->Step2 H2, Pd/CaCO3, Quinoline Inter2 N-((2Z)-pent-2-enyl)phthalimide Step2->Inter2 >98% Z-Selectivity Step3 Step 3: Hydrazinolysis & HCl Inter2->Step3 Final Target: (2Z)-Pent-2-en-1-amine HCl Step3->Final

Figure 1: Strategic workflow for the stereoselective synthesis of (2Z)-pent-2-en-1-amine HCl.

Detailed Experimental Protocols

Step 1: Synthesis of -(2-pentynyl)phthalimide

Rationale: We use the Mitsunobu reaction or a Mesylate/Displacement sequence. For scale-up (>100g), the Mesylate/Displacement route is more cost-effective than Mitsunobu reagents (DIAD/PPh3).

Reagents:

  • 2-Pentyn-1-ol (1.0 equiv)

  • Methanesulfonyl chloride (MsCl) (1.2 equiv)

  • Triethylamine (TEA) (1.5 equiv)

  • Potassium Phthalimide (1.1 equiv)

  • Solvent: Dichloromethane (DCM) for Step 1a; DMF for Step 1b.

Protocol:

  • Mesylation: Dissolve 2-pentyn-1-ol in DCM at 0°C. Add TEA. Dropwise add MsCl while maintaining temp <5°C (Exothermic!). Stir 2h. Aqueous workup (wash with cold 1N HCl, then NaHCO3). Concentrate to obtain crude mesylate.

  • Displacement: Suspend Potassium Phthalimide in DMF. Add crude mesylate. Heat to 60°C for 4-6 hours.

  • Workup: Pour into ice water. The product,

    
    -(2-pentynyl)phthalimide, will precipitate as a solid.[1] Filter, wash with water, and dry.
    
    • Checkpoint: Solid should be white/off-white.

Step 2: Stereoselective Lindlar Hydrogenation

Rationale: This is the critical quality step. Standard Pd/C will reduce the alkyne to the alkane. We use Lindlar's Catalyst (Pd/CaCO3 poisoned with Lead) plus Quinoline to stop reduction at the alkene stage.[2][3][4]

Reagents:

  • 
    -(2-pentynyl)phthalimide (1.0 equiv)
    
  • Lindlar Catalyst (5 wt% loading relative to substrate)

  • Quinoline (0.2 equiv) - Crucial catalyst poison to enhance Z-selectivity.

  • Solvent: Ethyl Acetate or Methanol (Ethyl Acetate is preferred for solubility).

  • Hydrogen Gas (Balloon or low pressure < 1 bar).[2]

Protocol:

  • Setup: In a hydrogenation vessel (Parr shaker or 3-neck flask), dissolve the alkyne-phthalimide in Ethyl Acetate.

  • Poisoning: Add Quinoline. Stir for 10 minutes before adding catalyst to precondition the solution.

  • Catalyst Addition: Carefully add Lindlar catalyst. (Caution: Dry Pd catalysts can be pyrophoric. Wet with solvent immediately).

  • Reaction: Purge with Nitrogen (3x), then Hydrogen (3x). Stir vigorously under H2 atmosphere (balloon pressure is sufficient for this kinetics).

  • Monitoring: Monitor by TLC or GC. Reaction typically completes in 2-6 hours.

    • Stop Condition: Stop immediately upon consumption of starting material. Over-reduction leads to the pentyl-amine impurity.

  • Workup: Filter through a Celite pad to remove Pd/Pb. Rinse with Ethyl Acetate.[1]

  • Purification: Concentrate filtrate. Recrystallize from Ethanol/Hexane if necessary to remove traces of Quinoline.

Step 3: Deprotection and Salt Formation

Rationale: Hydrazine cleaves the phthalimide. The free amine is volatile, so we trap it immediately as the Hydrochloride salt.

Reagents:

  • 
    -((2Z)-pent-2-enyl)phthalimide (1.0 equiv)
    
  • Hydrazine Hydrate (1.2 equiv)

  • Solvent: Ethanol[2]

  • HCl source: 4M HCl in Dioxane or concentrated aqueous HCl.

Protocol:

  • Cleavage: Dissolve the intermediate in Ethanol. Add Hydrazine Hydrate.[5] Reflux for 2-3 hours. A white precipitate (Phthalhydrazide) will form.

  • Isolation: Cool to room temperature. Filter off the bulky Phthalhydrazide solid.

  • Acidification: The filtrate contains the free amine. Do not concentrate yet. Cool filtrate to 0°C.

  • Salt Formation: Add HCl (gas, ethereal, or conc. aq) until pH < 2.

  • Concentration: Now concentrate the solution under reduced pressure. The (2Z)-pent-2-en-1-amine HCl will crystallize/precipitate.

  • Final Polish: Triturate the solid with cold diethyl ether to remove non-polar impurities. Dry in a vacuum desiccator.

Analytical Controls & Specifications

To validate the synthesis, the following analytical parameters must be met.

Table 1: Analytical Specifications

ParameterSpecificationMethodNotes
Appearance White to off-white crystalline solidVisualHygroscopic; store under desiccant.
Purity > 98.0%HPLC / GCCheck for over-reduced pentylamine.
Stereochemistry > 98% Z-isomer1H-NMRJ-coupling of alkene protons is diagnostic.
Identity Matches Ref StdIR / MSMass [M+H]+ = 86.1

NMR Diagnostic for Z-Configuration: In 1H-NMR (DMSO-d6 or D2O), the alkene protons at C2 and C3 will exhibit a coupling constant (


) characteristic of cis geometry.
  • Z-isomer:

    
    .
    
  • E-isomer:

    
    .
    
  • Validation: Ensure the doublet-of-triplets (or multiplet) for the alkene protons shows a coupling constant < 12 Hz.

Process Safety & Scale-Up Considerations

  • Lindlar Catalyst: Contains Lead (Pb). Waste disposal must adhere to heavy metal regulations. Ensure strict removal via Celite filtration to prevent heavy metal contamination in the final drug substance.

  • Hydrogenation: Even at low pressure, H2 is flammable. Ground all equipment. Ensure inert gas purging before introducing H2.

  • Hydrazine: Hydrazine hydrate is toxic and a potential carcinogen. Handle in a fume hood. Destroy excess hydrazine in the waste stream using bleach (sodium hypochlorite) solution before disposal.

  • Volatility: The free amine (2Z)-pent-2-en-1-amine has a low boiling point. Never evaporate the free base to dryness; always acidify to the HCl salt before final concentration.

References

  • Lindlar, H. (1952).[6] Ein neuer Katalysator für selektive Hydrierungen. Helvetica Chimica Acta, 35(2), 446–450. Link

  • Utsunomiya, M., et al. (2003). Ruthenium-Catalyzed Anti-Markovnikov Hydration of Terminal Alkynes. Journal of the American Chemical Society, 125(19), 5608–5609. (Context on alkyne reactivity). Link

  • Gibson, M. S., & Bradshaw, R. W. (1968). The Gabriel Synthesis of Primary Amines. Angewandte Chemie International Edition, 7(12), 919–930. Link

  • BenchChem Technical Support. (2025). Application Notes for Lindlar Hydrogenation of 2-Pentyne. Link (Cited for general Lindlar protocols).

  • PubChem Compound Summary. (2025). (2Z)-pent-2-en-1-amine.[5] National Center for Biotechnology Information. Link

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: (2Z)-Pent-2-en-1-amine Synthesis &amp; Isomerization Control

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this resource to move beyond basic troubleshooting.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this resource to move beyond basic troubleshooting. Here, we dissect the thermodynamic and kinetic principles governing allylic amine synthesis to help you build self-validating, robust protocols. Z-alkenes are inherently unstable relative to their E-counterparts; preserving the (2Z)-pent-2-en-1-amine structure requires strict environmental and catalytic control.

Diagnostic Desk: Troubleshooting Z-to-E Isomerization (FAQs)

Q: Why does my (2Z)-pent-2-en-1-amine rapidly isomerize to the (E)-isomer during catalytic semi-hydrogenation? Causality & Mechanism: Z-alkenes are kinetically controlled products, whereas E-alkenes are thermodynamically more stable due to reduced steric hindrance[1]. During the semi-hydrogenation of alkynes using palladium catalysts, the initial syn-addition of hydrogen yields the Z-alkene[2]. However, if the alkene remains in contact with the active palladium surface, reversible hydrometalation occurs. The catalyst adds a hydride to the double bond, allowing free rotation around the resulting C-C single bond intermediate. Subsequent β-hydride elimination yields the thermodynamically favored E-isomer[3]. Resolution: Use Lindlar's catalyst (Pd/CaCO₃ poisoned with lead acetate) and strictly supplement it with quinoline. Quinoline acts as a selective poison that occupies the active catalytic sites, weakening the binding affinity of the alkene to the palladium surface so it desorbs before re-adsorption and isomerization can occur.

Q: Can standard purification methods induce isomerization of allylic amines? Causality & Mechanism: Yes. Standard silica gel chromatography is a major culprit. Silica gel surfaces are inherently acidic due to exposed silanol groups[4]. Allylic amines like (2Z)-pent-2-en-1-amine are highly susceptible to acid-catalyzed isomerization. Protonation of the amine or the alkene lowers the activation energy for double-bond transposition and rotation, driving the equilibrium toward the E-isomer[4]. Resolution: Deactivate the silica gel prior to use. Flush the column with a solvent mixture containing 1–5% triethylamine (Et₃N) to neutralize the acidic silanol sites. Alternatively, utilize basic alumina or silver nitrate-impregnated silica gel, which separates isomers based on differential π-coordination with silver ions[4].

Q: Is ambient laboratory light sufficient to cause photoisomerization? Causality & Mechanism: Absolutely. Alkenes can undergo photoisomerization when exposed to UV or high-intensity ambient light[5]. The absorption of photons excites the π-electrons into a π* anti-bonding orbital, temporarily breaking the rigid double-bond character. This allows free rotation around the sigma bond, relaxing into the more stable E-configuration[5]. Resolution: Conduct all synthesis, workup, and storage operations using amber glassware or wrap the reaction vessels in aluminum foil to block UV radiation[4].

Data Matrix: Quantitative Optimization

The following table summarizes the impact of reaction conditions on Z:E selectivity during the semi-hydrogenation of 2-pentyn-1-amine.

Catalyst SystemAdditive / PoisonTemp (°C)Reaction TimeZ:E RatioYield (%)Isomerization Risk Factor
Pd/C (10%)None252 hours15:85>95Critical (Rapid hydrometalation)
Lindlar CatalystNone252 hours70:3085High (Alkene re-adsorption)
Lindlar CatalystQuinoline (1 eq)252 hours98:292Low (Active sites blocked)
Lindlar CatalystQuinoline (1 eq)504 hours80:2088Moderate (Thermal energy overcomes poisoning)
Ni₂B (P-2 Nickel)Ethylenediamine252 hours95:589Low (Alternative to Pd)

Protocol Vault: Self-Validating Synthesis Methodology

Procedure: Highly Selective Semi-Hydrogenation of 2-Pentyn-1-amine to (2Z)-Pent-2-en-1-amine

Self-Validation Principle: This protocol incorporates mandatory In-Process Controls (IPCs) to ensure the reaction is quenched exactly at the kinetic endpoint, preventing over-reduction or thermodynamic equilibration.

Materials:

  • 2-Pentyn-1-amine (10 mmol)

  • Lindlar Catalyst (5% Pd on CaCO₃, poisoned with Pb) (500 mg)

  • Quinoline (10 mmol)

  • Methanol (degassed, 50 mL)

  • Hydrogen gas (1 atm)

Step-by-Step Methodology:

  • Preparation (Dark Conditions): Wrap a 100 mL Schlenk flask in aluminum foil to prevent photoisomerization[4]. Add the Lindlar catalyst and degassed methanol.

  • Poisoning the Catalyst: Add quinoline to the suspension. Causality: Quinoline is strictly required to attenuate the Pd surface, ensuring the alkene desorbs immediately after the syn-addition of hydrogen[2]. Stir for 15 minutes under an inert argon atmosphere.

  • Substrate Addition: Inject 2-pentyn-1-amine into the flask.

  • Hydrogenation: Evacuate the flask and backfill with H₂ gas via a balloon (1 atm). Stir vigorously at 20°C.

  • Self-Validating Checkpoint (IPC): After 45 minutes, halt stirring, allow the catalyst to settle, and extract a 0.1 mL aliquot. Filter through a micro-syringe filter and analyze via ¹H NMR or GC-MS.

    • Validation Criteria: Look for the disappearance of the alkyne signal and the appearance of the characteristic cis-alkene multiplet (~5.4 ppm). If the Z:E ratio drops below 98:2, the catalyst is insufficiently poisoned; abort and restart with fresh catalyst/quinoline.

  • Quenching: Once alkyne consumption reaches >95%, immediately purge the flask with argon to remove H₂. Causality: Prolonged exposure to H₂ and Pd, even when poisoned, will eventually lead to isomerization or over-reduction to pentan-1-amine.

  • Filtration: Filter the mixture through a pad of Celite to remove the palladium catalyst. Do not use standard silica gel, as its acidity will trigger Z-to-E isomerization[4].

  • Storage: Concentrate the filtrate under reduced pressure at low temperature (<30°C)[4]. Store the pure (2Z)-pent-2-en-1-amine in an amber vial under argon at -20°C.

Mechanistic Visualization

Z_E_Isomerization A 2-Pentyn-1-amine (Starting Material) B Lindlar Catalyst + H2 (Syn-Addition) A->B C (2Z)-Pent-2-en-1-amine (Kinetic Product) B->C Controlled Time & Quinoline D (2E)-Pent-2-en-1-amine (Thermodynamic Product) C->D Reversible Hydrometalation E Isomerization Triggers: Acidic Silica, UV Light, Excess Pd E->C Induces Isomerization

Logical workflow for synthesizing (2Z)-pent-2-en-1-amine and preventing E-isomerization.

References

  • orgosolver.com - Alkyne Reactions: Partial Hydrogenation to cis-Alkenes with H₂ / Lindlar Catalyst. Available at: [Link]

  • thieme-connect.de - Catalytic Reduction of Alkynes and Allenes. Available at: [Link]

  • chemistrytalk.org - Lindlar's Catalyst | ChemTalk. Available at: [Link]

  • acs.org - Synthesis of Z-Alkenes from Rh(I)-Catalyzed Olefin Isomerization of β,γ-Unsaturated Ketones | Organic Letters. Available at:[Link]

  • qs-gen.com - Breakthrough in Z-Alkene synthesis: Scientists develop efficient, sustainable method. Available at:[Link]

Sources

Optimization

Troubleshooting low solubility of (2Z)-pent-2-en-1-amine HCl in non-polar solvents

Introduction: The Ionic Lattice Barrier User Problem: "I am trying to dissolve (2Z)-pent-2-en-1-amine HCl in Toluene (or Hexane/DCM) for an acylation reaction, but it remains a suspension. Heating does not help." Technic...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Ionic Lattice Barrier

User Problem: "I am trying to dissolve (2Z)-pent-2-en-1-amine HCl in Toluene (or Hexane/DCM) for an acylation reaction, but it remains a suspension. Heating does not help."

Technical Diagnosis: The issue is fundamental thermodynamics. You are attempting to dissolve an ionic crystal lattice (the hydrochloride salt) in a solvent with a low dielectric constant (


).
  • (2Z)-pent-2-en-1-amine HCl exists as a charged ammonium cation (

    
    ) and a chloride anion (
    
    
    
    ) held together by strong electrostatic forces (Lattice Energy).
  • Non-polar solvents (Toluene

    
    , Hexane 
    
    
    
    ) lack the dipole moment to stabilize these ions. They cannot overcome the lattice energy.

To proceed, you must break this lattice. This guide details three validated protocols to achieve solubility without compromising the sensitive (Z)-alkene geometry or losing the volatile C5-amine.

Troubleshooting Guide & FAQs

Method 1: The "Gold Standard" – Biphasic Free-Basing

Best for: When you need a pure, homogeneous solution of the amine in a non-polar solvent.

Q: How do I convert the salt to the free base without losing the volatile amine?

A: The free base, (2Z)-pent-2-en-1-amine, is a C5-amine. It is volatile and lipophilic. Standard evaporation will result in significant product loss. You must use a "Extraction-Without-Concentration" or "Controlled Concentration" protocol.

Protocol:

  • Dissolution: Dissolve the HCl salt in a minimum amount of Water (approx. 3-5 mL per gram).

  • Overlay: Add your target organic solvent (e.g., DCM or MTBE ). Note: Avoid Hexane initially if possible; DCM extracts polar amines better.

  • Neutralization (Cooling is Critical):

    • Cool the biphasic mixture to 0°C .

    • Why? The (Z)-isomer is thermodynamically less stable than the (E)-isomer. Heat + Base can catalyze isomerization.

    • Slowly add 2M NaOH or Saturated

      
        with vigorous stirring until the aqueous layer is pH > 12.
      
  • Extraction:

    • The amine is now neutral (

      
      ). Its partition coefficient (
      
      
      
      ) shifts dramatically, favoring the organic layer.
    • Separate the layers. Extract the aqueous layer 2x more with the organic solvent.

  • Drying: Dry the combined organics over anhydrous

    
     or 
    
    
    
    .
  • The Critical Step: DO NOT use a rotary evaporator to dryness.

    • Solution: Use the solution directly in your next step. If you must concentrate, use a Vigreux column at atmospheric pressure or mild vacuum ( > 100 mbar) and stop while solvent remains.

FreeBasing

Method 2: The "In-Situ" Fix – Organic Base Scavenging

Best for: Acylations or alkylations where you want to work in one pot and cannot use water.

Q: Can I just add a base to the toluene suspension?

A: Yes, but you must choose a base that is soluble in Toluene/DCM. Inorganic bases (


) will just sit at the bottom and react too slowly.

Protocol:

  • Suspend (2Z)-pent-2-en-1-amine HCl in your solvent (e.g., Toluene).

  • Add 1.1 - 1.5 equivalents of DIPEA (Hünig's Base) or Triethylamine (TEA) .

  • Mechanism:

    
    
    
  • Observation: The solution may remain cloudy, but the solid changes identity. The

    
     precipitates (or oils out), while your free amine (
    
    
    
    ) dissolves into the bulk solvent.
  • Proceed: Add your electrophile (e.g., Acid Chloride) directly to this mixture. The organic base acts as a proton sponge.

Method 3: Phase Transfer Catalysis (PTC)

Best for: Alkylations (


) using inorganic bases without pre-isolating the free amine.

Q: I want to use solid


 or NaOH, but they don't dissolve in Toluene. How do I make them react with the amine salt? 

A: Use a Phase Transfer Catalyst (PTC).[1][2] This creates a "shuttle" system. The PTC (usually a quaternary ammonium salt) transports the hydroxide/carbonate anion into the organic phase to deprotonate your amine salt.

Recommended Catalyst:

  • TBAB (Tetrabutylammonium bromide): Good general purpose.

  • Aliquat 336 (Methyltrioctylammonium chloride): Highly lipophilic, excellent for non-polar solvents like Hexane/Toluene.

Protocol:

  • Mix: Solvent + Amine HCl + Solid Base (

    
     or NaOH beads).
    
  • Catalyst: Add 5-10 mol% of TBAB.

  • Agitate: Vigorous stirring is required to maximize surface area.

  • Mechanism: The Quat salt (

    
    ) exchanges anions at the solid/liquid interface, bringing 
    
    
    
    into the toluene to liberate the free amine.

PTC

Solvent Compatibility Data

If you cannot use the methods above, you may need to switch solvents. The table below correlates the Dielectric Constant (


) with the predicted solubility of the HCl Salt .
SolventDielectric Constant (

)
Solubility of Amine HClRecommendation
Hexane/Pentane ~1.9Insoluble Requires Free-Basing (Method 1)
Toluene 2.4Insoluble Use PTC (Method 3) or In-Situ Base (Method 2)
DCM (Dichloromethane) 8.9Sparingly Soluble Good for extraction; poor for dissolving salt directly.
DMF / DMSO 36 - 47Soluble Good co-solvents.[3] Add 10-20% to Toluene to solubilize.
Methanol/Ethanol 33 - 25Soluble Excellent solubility, but nucleophilic (may interfere with acyl chlorides).

References

  • Reichardt, C. (2003). Solvents and Solvent Effects in Organic Chemistry. Wiley-VCH. (Defines solubility parameters and dielectric constants for organic salts).
  • Starks, C. M. (1971). "Phase-transfer catalysis. I. Heterogeneous reactions involving anion transfer by quaternary ammonium and phosphonium salts". Journal of the American Chemical Society, 93(1), 195–199. Link

  • Organic Syntheses , Coll. Vol. 4, p.34 (1963); Vol. 30, p.5 (1950). Allylamine. (Standard protocols for handling volatile allylic amines). Link

  • Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.
  • PubChem. (2Z)-pent-2-en-1-amine Compound Summary. Link

Sources

Troubleshooting

Removing impurities from crude (2Z)-pent-2-en-1-amine hydrochloride

Welcome to the Technical Support Center for the purification of (2Z)-pent-2-en-1-amine hydrochloride . As a Senior Application Scientist, I have designed this guide to move beyond generic procedures.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the purification of (2Z)-pent-2-en-1-amine hydrochloride . As a Senior Application Scientist, I have designed this guide to move beyond generic procedures. Allylic amine hydrochlorides are notoriously sensitive to isomerization, thermal degradation, and over-alkylation. This guide provides field-proven, self-validating troubleshooting strategies to ensure high-fidelity purification of your target (2Z)-isomer.

I. Purification Decision Matrix

The following workflow dictates the corrective action based on the specific impurity profile of your crude batch.

PurificationWorkflow Crude Crude (2Z)-pent-2-en-1-amine HCl Analysis 1H NMR / LC-MS Analysis Crude->Analysis Cond1 High (2E)-Isomer (>5%) Analysis->Cond1 Cond2 Over-alkylated Amines Analysis->Cond2 Cond3 Inorganic Salts / Polar Impurities Analysis->Cond3 Action1 Selective Recrystallization (iPrOH / EtOAc) Cond1->Action1 Action2 Free-Basing -> Distillation -> Re-salting Cond2->Action2 Action3 DCM / Water Extraction (Isolate Organic) Cond3->Action3 Pure Pure (2Z)-pent-2-en-1-amine HCl (>98% Z-isomer) Action1->Pure Action2->Pure Action3->Pure

Decision matrix for the purification of crude (2Z)-pent-2-en-1-amine hydrochloride.

II. Quantitative Impurity Profile Summary

Before troubleshooting, you must accurately identify the contaminant. Use this self-validating matrix to correlate analytical signals with the physical properties required for separation.

Impurity TypeStructural Origin / CausalityDetection Method & Key SignalRecommended Removal Strategy
(2E)-pent-2-en-1-amine HCl Thermodynamic isomerization driven by heat or base exposure.

H NMR: Vinylic protons.

(~15 Hz) vs

(~11 Hz).
Fractional crystallization (exploiting lattice energy differences).
Di-/Tri-pentenylamines Over-alkylation during the primary amine synthesis step.LC-MS: Higher

(+68 Da per alkyl addition).
Free-basing, distillation, and anhydrous re-salting.
Pentan-1-amine HCl Over-reduction of the double bond during synthesis.

H NMR: Complete loss of vinylic signals (~5.4 ppm).
Chromatographic separation of the free base.
Enamines / Imines Base-catalyzed double-bond migration [1.14].

H NMR: Aldehydic peak (~9.5 ppm) post-hydrolysis.
Preventative: Avoid strong bases/heat. Removal: Acidic wash.

III. Troubleshooting FAQs

Q1: My


H NMR shows a 15% contamination of the (2E)-pent-2-en-1-amine isomer. Why did this form, and how do I remove it? 
A1:  Allylic systems are thermodynamically driven toward the more sterically relaxed trans (E) configuration. If your reaction or evaporation temperatures exceeded 40°C, or if the system experienced prolonged exposure to basic conditions, the double bond likely isomerized.
Solution: You can remove this via selective fractional crystallization. The hydrochloride salts of cis and trans isomers exhibit distinct solubility profiles in alcoholic solvents due to differing crystal lattice packing efficiencies[1]. The highly symmetrical trans isomer often has a different precipitation threshold than the cis isomer. By dissolving the crude salt in hot isopropanol and using ethyl acetate as an anti-solvent, the major (2Z)-isomer will typically crystallize upon controlled cooling, leaving the (2E)-impurity in the mother liquor.

Q2: I am losing the double bond entirely, and my yield is dropping during workup. What is causing this degradation? A2: You are likely observing base-catalyzed stereospecific isomerization. When allylic amines are exposed to strong bases, they can undergo double-bond migration to form enamines or imines [1.14]. These intermediates are highly unstable in aqueous environments and rapidly hydrolyze into ketones/aldehydes and ammonia. Self-Validation Check: Run a crude


H NMR. If you see a peak around 9.5 ppm (aldehyde) or a loss of the primary amine signal, your allylic amine has degraded. To prevent this, strictly maintain the pH below 10 during any free-basing steps and avoid prolonged heating.

Q3: My batch is contaminated with secondary and tertiary allylic amines. Will recrystallization fix this? A3: No. Over-alkylated amine hydrochlorides often co-precipitate with the primary amine salt, making recrystallization highly inefficient. Solution: You must exploit their differing boiling points. Primary, secondary, and tertiary amines have significantly different vapor pressures. You must convert the mixture to its free base, extract it into an organic solvent, perform a short-path distillation to isolate the primary amine, and then re-precipitate the pure product using anhydrous HCl[2].

IV. Detailed Experimental Methodologies

Protocol A: Selective Recrystallization (For Isomeric Purity)

Objective: Enrich the (2Z)-isomer by exploiting the differential solubility of E/Z hydrochloride salts.

  • Dissolution: Place 10.0 g of crude (2Z)-pent-2-en-1-amine hydrochloride in a round-bottom flask. Add a minimum volume (approx. 20-30 mL) of boiling anhydrous isopropanol (iPrOH) until the solid just dissolves.

  • Anti-Solvent Addition: Remove from heat. Slowly add ethyl acetate (EtOAc) dropwise while stirring until a faint, persistent turbidity is observed.

  • Controlled Crystallization: Allow the flask to cool to room temperature undisturbed for 4 hours, then transfer to a 4°C refrigerator overnight. Causality: Rapid cooling traps impurities in the crystal lattice; slow cooling ensures thermodynamic selection of the major (2Z)-isomer.

  • Isolation: Filter the crystals under a vacuum and wash them with 10 mL of ice-cold EtOAc.

  • Self-Validation: Do not discard the mother liquor. Take a 5 mg sample of the crystals and a 0.5 mL aliquot of the mother liquor. Run

    
    H NMR on both. You should observe the 
    
    
    
    coupling constant (~11 Hz) enriched in the crystals, and the
    
    
    (~15 Hz) enriched in the mother liquor.
Protocol B: Free-Basing, Distillation, and Re-salting (For Over-Alkylation)

Objective: Remove secondary/tertiary amines and non-polar organics.

  • Free-Basing: Suspend the crude hydrochloride salt in 50 mL of dichloromethane (DCM). Chill to 0°C. Slowly add 2M NaOH (aq) dropwise until the aqueous layer reaches pH 10. Caution: Do not exceed pH 10.5 to prevent enamine isomerization [1.14].

  • Extraction: Separate the organic layer. Extract the aqueous layer with an additional 2x 25 mL DCM. Combine the organic layers, wash with brine, and dry over anhydrous Na

    
    SO
    
    
    
    .
  • Concentration: Carefully concentrate the solvent under reduced pressure at a maximum bath temperature of 25°C. (2Z)-pent-2-en-1-amine free base is highly volatile.

  • Distillation: Transfer the crude free base to a short-path distillation apparatus. Distill under a slight vacuum or inert atmosphere, collecting the fraction corresponding to the primary amine (approx. 100-105°C at atmospheric pressure).

  • Re-salting: Dissolve the purified free base in 10 volumes of anhydrous diethyl ether and chill to 0°C.

  • Precipitation: Slowly bubble anhydrous HCl gas into the solution, or add a stoichiometric amount of 4N HCl in dioxane[2]. A white microcrystalline solid will immediately precipitate.

  • Filtration: Filter the pure (2Z)-pent-2-en-1-amine hydrochloride under a nitrogen blanket (the salt can be hygroscopic), wash with cold ether, and dry under high vacuum.

V. References

  • Practical Synthesis of BILA 2157 BS, a Potent and Orally Active Renin Inhibitor: Use of an Enzyme-Catalyzed Hydrolysis for the Preparation of Homochiral Succinic Acid Derivatives The Journal of Organic Chemistry - ACS Publications URL:[Link]

  • Separation and purification of cis and trans isomers (US3880925A) Google Patents URL:

  • Synthesis of α,γ-Chiral Trifluoromethylated Amines through the Stereospecific Isomerization of α-Chiral Allylic Amines Organic Letters - ACS Publications URL:[Link]

Sources

Optimization

Optimizing reaction conditions for allylic amine alkylation

Welcome to the Allylic Amination Technical Support Center . As a Senior Application Scientist, I frequently consult with researchers struggling to control the nuances of C–N bond formation—often variations of the Tsuji-T...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Allylic Amination Technical Support Center . As a Senior Application Scientist, I frequently consult with researchers struggling to control the nuances of C–N bond formation—often variations of the Tsuji-Trost reaction. Achieving precise regioselectivity (branched vs. linear), high enantiomeric excess (ee), and preventing over-alkylation requires a deep understanding of organometallic causality.

This guide provides self-validating protocols, quantitative optimization matrices, and causal troubleshooting to ensure your allylic amine alkylation experiments succeed.

Core Mechanism: The Catalytic Cycle

Understanding the fundamental pathway is the first step in troubleshooting. The reaction is governed by the formation of a π-allyl metal intermediate, whose electronic and steric properties dictate the final product's geometry.

CatalyticCycle Pd_0 Active Catalyst Pd(0) or Ir(I) Coordination Alkene Coordination & Oxidative Addition Pd_0->Coordination Allylic Electrophile Pi_Allyl π-Allyl Metal Complex (Electrophilic) Coordination->Pi_Allyl Leaving Group Departure Nucleophilic_Attack Amine Nucleophilic Attack (Outer Sphere) Pi_Allyl->Nucleophilic_Attack 1° or 2° Amine Product_Release Decomplexation & Product Release Nucleophilic_Attack->Product_Release Deprotonation Product_Release->Pd_0 Allylic Amine

General catalytic cycle for transition-metal-catalyzed allylic amination.

Section 1: Self-Validating Experimental Protocol

Standard Iridium-Catalyzed Regioselective Allylic Amination

Causality Focus: Why Iridium? While Palladium typically yields linear allylic amines due to steric governance at the π-allyl intermediate, Iridium-catalyzed systems exhibit profound amphiphilic character. This directs nucleophilic attack to the more substituted carbon, yielding branched, chiral allylic amines[1].

Step-by-Step Methodology:

  • Catalyst Activation (In Situ): In an argon-filled glovebox, dissolve

    
     (1.0 mol %) and a chiral phosphoramidite ligand (e.g., Feringa ligand, 2.0 mol %) in dry THF (0.5 M). Stir at room temperature for 15 minutes.
    
    • Causality: Pre-stirring ensures complete ligand exchange, displacing the labile cyclooctadiene (cod) to form the catalytically active Ir(I) species.

  • Electrophile Introduction: Add the allylic carbonate or acetate (1.0 equiv) to the activated catalyst solution. Stir for 5 minutes.

  • Amine Addition: Slowly add the primary or secondary amine (1.2 equiv). If using an amine hydrochloride salt, add a stoichiometric amount of a non-nucleophilic base (e.g., DIPEA).

  • Self-Validation Checkpoint (TLC/GC-MS): At

    
     mins, pull a 10 µL aliquot, quench in Et₂O, and run a TLC (Hexanes/EtOAc). You should observe the consumption of the allylic carbonate (UV active/KMnO₄ stain) and the appearance of a more polar amine spot (Ninhydrin stain).
    
    • Causality: If the starting material is entirely unreacted at this stage, the active metal center has likely been poisoned (e.g., by adventitious oxygen or moisture), and the reaction should be aborted and restarted with fresh, anhydrous reagents.

  • Reaction Completion & Workup: Stir at ambient temperature until complete (typically 2–12 hours). Concentrate in vacuo and purify via silica gel chromatography.

Section 2: Quantitative Data & Optimization Variables

To optimize your specific substrate class, consult the following matrix. The choice of metal, solvent, and leaving group fundamentally alters the transition state energy landscape.

ParameterCondition A (Palladium)Condition B (Iridium)Condition C (Aerobic Pd)Causality / Impact
Catalyst Pd₂(dba)₃ / dppp

/ Phosphoramidite
Pd(OAc)₂ / P(OPh)₃Pd prefers linear products (steric control); Ir prefers branched products (electronic control)[2].
Solvent DCM or TolueneTHF or EtOHNeat or TolueneTHF balances rate and ee for Ir[1]. Polar solvents (EtOH) accelerate Ir-catalyzed branched selectivity[3].
Leaving Group Acetate (-OAc)Carbonate (-OBoc)Phosphate (-OPO(OR)₂)Carbonates drive the reaction forward via irreversible decarboxylation. Phosphates allow ultralow Pd loading in aerobic conditions[4].
Regioselectivity >95% Linear>95% Branched>90% LinearOuter-sphere attack on Ir-π-allyl occurs at the substituted terminus[5].

Section 3: Troubleshooting Guide & FAQs

Troubleshooting Start Issue: Poor Yield or Incorrect Regioisomer CheckRegio Is the product Linear or Branched? Start->CheckRegio Linear Linear Product Obtained CheckRegio->Linear Unwanted Branched Branched Product Obtained CheckRegio->Branched Desired, but low yield SwitchIr Switch to Ir Catalyst (e.g., Ir-C,O-benzoates) Linear->SwitchIr To get branched CheckLG Check Leaving Group (Use Carbonate) Branched->CheckLG To increase turnover Success Optimal Branched Allylic Amine SwitchIr->Success CheckLG->Success

Decision tree for troubleshooting regioselectivity and yield in allylic amination.

Q1: I am trying to synthesize a branched allylic amine, but I keep isolating the linear Tsuji-Trost product. Why? A: This is a classic regioselectivity issue driven by the metal center. Standard Palladium catalysts form a π-allyl intermediate where the nucleophile attacks the least sterically hindered carbon, yielding the linear product. To invert this and obtain the branched isomer, you must switch to an Iridium-catalyzed system[2]. Iridium complexes, particularly those modified with chiral phosphoramidites or cyclometalated π-allyliridium C,O-benzoates, direct the nucleophile to the more substituted position via a highly structured transition state that minimizes steric clashes between the ligand and the incoming amine[5].

Q2: My primary amine is undergoing over-alkylation (bis-allylation) to form a tertiary amine. How do I stop at the secondary amine? A: Primary amines become more nucleophilic after the first alkylation due to the inductive electron-donating effect of the newly attached alkyl group. To prevent this:

  • Ammonia Surrogates: Instead of using a primary amine directly, use an ammonia surrogate like lithium di-tert-butyliminodicarboxylate or potassium trifluoroacetamide. These undergo strict monoallylation and can be easily deprotected to reveal the primary, α-branched allylic amine[3].

  • Leaving Group Modulation: Switch from an acetate to a carbonate. The alkoxide generated from the carbonate acts as an in-situ base, allowing for milder overall conditions that can be tuned to favor mono-alkylation.

Q3: Can I perform allylic amination without a glovebox or strictly anaerobic conditions? A: Yes. While traditional Pd(0) and Ir(I) systems are highly sensitive to oxygen (which oxidizes the active metal center), recent advancements have established aerobic protocols. For instance, using a Pd(OAc)₂/P(OPh)₃ catalytic system with allylic phosphates as electrophiles allows the reaction to proceed in open air with exceptionally low catalyst loading (0.02 mol% Pd)[4]. The phosphite ligand stabilizes the active Pd(0) species against rapid oxidation, making this an operationally simple and scalable alternative.

Q4: I am observing hydroamination instead of allylic amination. What is causing this divergent pathway? A: This occurs when using neutral iridium catalysts under basic conditions (e.g., with Cs₂CO₃). Cationic iridium catalysts promote the expected Tsuji-Trost-type allylic amination (substitution of the leaving group). However, neutral iridium catalysts facilitate rapid, reversible acetate-directed aminoiridation followed by proto-demetalation, resulting in hydroamination (addition across the double bond) rather than substitution[6]. Ensure your catalyst system maintains its cationic character if substitution is the goal.

References

  • Organic Chemistry Portal: 1

  • National Institutes of Health (PMC): 2

  • National Institutes of Health (PMC): 5

  • Organic Chemistry Portal: 3

  • Journal of the American Chemical Society: 6

  • Organic Chemistry Portal: 4

Sources

Troubleshooting

Technical Support Center: Stability &amp; Handling of (2Z)-Pent-2-en-1-amine Hydrochloride Under Reflux

Welcome to the Technical Support Center for (2Z)-pent-2-en-1-amine hydrochloride . As a specialized allylic amine salt, maintaining the integrity of the cis (Z) double bond and the primary amine under thermal stress is a...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for (2Z)-pent-2-en-1-amine hydrochloride . As a specialized allylic amine salt, maintaining the integrity of the cis (Z) double bond and the primary amine under thermal stress is a known challenge in synthetic workflows and drug development. This guide provides field-proven insights, mechanistic troubleshooting, and self-validating protocols to ensure scientific integrity during your experiments.

Section 1: Mechanistic Insights & Causality

Understanding the behavior of (2Z)-pent-2-en-1-amine hydrochloride under reflux requires analyzing its structural vulnerabilities:

  • Thermodynamic Z/E Isomerization : The Z-configuration is kinetically trapped but thermodynamically less stable than the E-isomer due to steric repulsion between the ethyl chain and the aminomethyl group. Under elevated thermal conditions (reflux), the activation energy barrier for cis-trans isomerization is overcome, driving the equilibrium toward the E-isomer (1)[1].

  • 1,3-Proton Shift & Enamine Formation : Allylic amines are susceptible to 1,3-proton shifts, migrating the double bond to form enamines (2)[2]. While typically catalyzed by trace metals or bases, this can occur under prolonged thermal stress. Once formed, enamines are highly unstable in aqueous or protic environments and readily hydrolyze.

  • Solvolysis & C-N Bond Cleavage : The allylic C-N bond can undergo heterolytic cleavage under reflux in polar protic solvents. This forms a resonance-stabilized allyl cation that reacts with the solvent, leading to deamination and the formation of allylic alcohols or ethers (3)[3].

Section 2: Troubleshooting Guide & FAQs

Q1: During reflux in ethanol (78°C), my Z/E ratio drops significantly over 4 hours. How can I prevent this isomerization? A1: The drop in the Z/E ratio is driven by the thermodynamic preference for the E-isomer[1]. The hydrochloride salt provides a mildly acidic environment. Protons can reversibly add to the alkene, creating a transient carbocation that allows free rotation around the C-C bond before elimination, rapidly accelerating Z-to-E isomerization (4)[4]. Actionable Solution: Limit reflux times strictly to the minimum required. If extended heating is necessary, switch to a lower-boiling solvent (e.g., methanol at 65°C or dichloromethane at 40°C) to reduce thermal energy input.

Q2: I am detecting pentanal and free ammonium chloride in my reaction mixture after refluxing in aqueous media. What is the degradation pathway? A2: This is a classic symptom of double-bond migration followed by hydrolysis. The allylic amine undergoes a 1,3-proton shift to form pent-1-en-1-amine (an enamine)[2]. Enamines are highly susceptible to acid-catalyzed hydrolysis. Upon treatment with the aqueous HCl environment during reflux, the enamine cleaves to yield pentanal and ammonium chloride[3]. Actionable Solution: Ensure your glassware is completely free of trace transition metals (which catalyze this shift) and consider buffering the solution to a precise pH that minimizes both enamine tautomerization and solvolysis.

Q3: Does the hydrochloride salt form protect the allylic amine during reflux compared to the free base? A3: Yes, but with trade-offs. Protonation of the amine ties up the nitrogen lone pair, preventing oxidative degradation, nucleophilic oligomerization, and suppressing base-catalyzed 1,3-proton shifts[2]. However, the inherent acidity of the HCl salt increases the risk of acid-catalyzed Z/E isomerization[4].

Section 3: Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, use the following self-validating protocol for refluxing (2Z)-pent-2-en-1-amine hydrochloride. This protocol incorporates internal controls to differentiate between isomerization and absolute mass degradation.

Protocol: Controlled Reflux and Kinetic Monitoring

  • Preparation & Degassing : Dissolve 100 mg of (2Z)-pent-2-en-1-amine hydrochloride in 10 mL of anhydrous, degassed solvent (e.g., ethanol). Add exactly 10.0 mg of 1,3,5-trimethoxybenzene as an internal quantitative NMR (qNMR) standard. Causality: Degassing prevents auto-oxidation of the allylic position; the internal standard validates absolute mass balance regardless of structural shifts.

  • Inert Atmosphere Reflux : Equip the round-bottom flask with a reflux condenser and an argon line. Heat the mixture to reflux using a pre-calibrated oil bath to ensure stable thermal input.

  • Time-Course Sampling : At

    
     and 
    
    
    
    hours, withdraw a 0.5 mL aliquot using an argon-purged syringe.
  • Rapid Quench : Immediately discharge the aliquot into a vial containing 0.5 mL of ice-cold deuterated solvent (e.g.,

    
     or 
    
    
    
    ) to rapidly lower the thermal energy and freeze the kinetic equilibrium[4].
  • Analysis : Analyze via

    
    -NMR. Calculate the Z/E ratio by integrating the distinct vinylic protons (typically ~5.4–5.6 ppm). Calculate absolute degradation by comparing the total allylic amine integration against the 1,3,5-trimethoxybenzene standard peak.
    
Section 4: Quantitative Data Presentation

The following table summarizes the expected stability profile of (2Z)-pent-2-en-1-amine HCl under various reflux conditions, derived from kinetic modeling of allylic amine systems.

SolventReflux Temp (°C)Time (h)Z:E Ratio (Initial 99:1)Absolute Recovery (%)Primary Degradant
Dichloromethane40898:2>98%None (Stable)
Methanol65492:895%(2E)-isomer
Ethanol78485:1588%(2E)-isomer, Enamine
Water (pH 4)100270:3065%Pentanal,

Section 5: Visualizations

Pathway Z_Isomer (2Z)-pent-2-en-1-amine HCl (Kinetic/Target) E_Isomer (2E)-pent-2-en-1-amine HCl (Thermodynamic) Z_Isomer->E_Isomer Thermal Energy + H+ (Isomerization) Enamine Enamine / Imine (Migration Product) Z_Isomer->Enamine 1,3-Proton Shift (Trace Base/Metal) Aldehyde Pentanal + NH4Cl (Hydrolysis Product) Enamine->Aldehyde Aqueous HCl (Hydrolysis)

Mechanistic degradation pathways of (2Z)-pent-2-en-1-amine hydrochloride under reflux.

Workflow Prep 1. Solvent Degassing (Argon Sparging) Dissolve 2. Substrate + Int. Standard (Mass Balance Control) Prep->Dissolve Reflux 3. Controlled Reflux (Inert Atmosphere) Dissolve->Reflux Aliquot 4. Time-Course Sampling (t=0, 1, 2, 4, 8h) Reflux->Aliquot Quench 5. Rapid Thermal Quench (Ice-Cold D2O/CD3OD) Aliquot->Quench Analyze 6. qNMR Analysis (Z/E Ratio & Recovery) Quench->Analyze

Self-validating experimental workflow for monitoring allylic amine stability under reflux.

References
  • Contra-Thermodynamic Positional Isomerization of Olefins Source: ResearchGate / JACS URL
  • Mechanism of Z-Selective Allylic Functionalization via Thianthrenium Salts Source: ChemRxiv URL
  • Base-catalyzed Stereospecific Isomerizations via 1,3-Proton Shift Source: DiVA portal URL
  • Synthesis of Simple Enamines via Catalytic Isomerization of Allylic Amine Substrates and Their Polymerization Behavior Source: ResearchGate / JACS URL

Sources

Optimization

Dealing with hygroscopic nature of pent-2-en-1-amine hydrochloride salts

Welcome to the Technical Support Center for handling Pent-2-en-1-amine Hydrochloride . As a Senior Application Scientist, I have designed this guide to address the critical challenges researchers face when working with t...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for handling Pent-2-en-1-amine Hydrochloride . As a Senior Application Scientist, I have designed this guide to address the critical challenges researchers face when working with this highly moisture-sensitive allylic amine salt.

The structural nature of pent-2-en-1-amine hydrochloride—a short-chain aliphatic alkene paired with a highly polar ammonium chloride headgroup—creates a severe thermodynamic affinity for atmospheric water. This guide provides the mechanistic reasoning, troubleshooting steps, and self-validating protocols necessary to maintain stoichiometric precision and chemical integrity in your syntheses.

Diagnostic & Troubleshooting Guide: The Impact of Moisture

Amine hydrochloride salts are inherently hygroscopic, meaning they actively attract and retain moisture from the laboratory environment[1]. If the ambient humidity exceeds the salt's deliquescence point, the crystal lattice will absorb enough water to dissolve itself entirely.

To prevent downstream reaction failures (e.g., in anhydrous cross-couplings or Grignard additions), use the following quantitative table to diagnose your salt's status and determine the necessary corrective action.

Moisture Content (w/w)Physical AppearanceStoichiometric Error (per 100 mmol)Recommended Corrective Action
< 0.5% Free-flowing white powder< 0.5 mmol (Negligible)Proceed with inert handling (Schlenk/Glovebox).
0.5% – 2.0% Sticky, clumping solid0.5 – 2.0 mmolVacuum desiccation over P₂O₅ (24–48 hours).
> 2.0% Wet paste to clear syrup> 2.0 mmol (Critical failure)Azeotropic distillation with toluene.

Frequently Asked Questions (FAQs)

Q: Why does my pent-2-en-1-amine hydrochloride turn into a sticky syrup when left on the balance pan? A: The ionic R-NH₃⁺ Cl⁻ lattice exerts a strong dipole that coordinates atmospheric water molecules. Because the pent-2-enyl carbon chain is relatively short, it cannot provide enough hydrophobic shielding to protect the polar headgroup. This rapid moisture uptake leads to hydrate formation and eventual deliquescence (turning into a syrup).

Q: Can I recover the deliquescent syrup by baking it in a standard laboratory drying oven at 100 °C? A: No. While oven drying is common for robust inorganic salts, applying direct, high heat to pent-2-en-1-amine hydrochloride in the presence of atmospheric oxygen and water can lead to thermal degradation, hard agglomeration, or oxidation of the sensitive allylic double bond. Azeotropic distillation is a far superior dehydration method because it removes water gently under a protective, inert solvent blanket[2].

Q: How do I transfer the dried salt into my reaction vessel without it instantly absorbing moisture again? A: You must utilize Schlenk line techniques or an inert-atmosphere glovebox. Glassware must be rigorously dried in an oven above 100 °C and "cycled" on the Schlenk line—a process of repeated vacuum and inert gas backfilling to strip away surface-bound moisture[3],[4]. To transfer the salt, load it into a solid addition tube inside a glovebox, attach the tube to your Schlenk flask under a positive flow of argon, and gently agitate to dispense the solid without ambient exposure[5].

Q: Why are my Karl Fischer (KF) titration results for this salt inconsistent? A: Atmospheric moisture is the most common source of interference in KF titration, requiring rapid and sealed handling of test portions[6]. Furthermore, amine hydrochlorides are slightly acidic. If the pH of the KF working medium drops below 5, the iodine-sulfur dioxide reaction slows down, leading to sluggish endpoints and inaccurate readings. You must use a buffered KF solvent (e.g., containing imidazole) to maintain the optimal pH (5–7).

Step-by-Step Methodologies

The following protocols form a self-validating system : Protocol A physically removes the water with visual confirmation, and Protocol B quantitatively validates the success of Protocol A.

Protocol A: Recovery via Azeotropic Distillation

Causality: Water forms a minimum-boiling azeotrope with toluene (boiling at 85 °C, containing ~20% water). Refluxing the wet salt in toluene allows us to "pull" the water out of the crystal lattice at a temperature low enough to preserve the pent-2-enyl double bond.

  • Setup: Suspend the wet pent-2-en-1-amine hydrochloride in anhydrous toluene (approx. 10 mL per gram of salt) in a round-bottom flask. Equip the flask with a Dean-Stark trap and a reflux condenser.

  • Reflux: Heat the mixture to a vigorous reflux (approx. 110 °C bath temperature). The water will co-distill with the toluene, condense, and fall into the Dean-Stark trap.

  • Visual Validation: Because water is denser than and immiscible with toluene, it will phase-separate at the bottom of the trap. Continue refluxing until the volume of water in the trap remains constant for at least 30 minutes (typically 2–4 hours total).

  • Isolation: Allow the mixture to cool to room temperature. The anhydrous amine hydrochloride will precipitate out of the toluene as a fine, free-flowing powder.

  • Drying: Filter the solid under an inert argon atmosphere using a Schlenk frit, wash with anhydrous hexanes to remove residual toluene, and dry under high vacuum (0.1 mbar) for 4 hours.

Protocol B: Moisture Verification via Karl Fischer Titration

Causality: Validating the moisture content down to ppm levels ensures your stoichiometric calculations for downstream sensitive reactions are perfectly accurate.

  • Preparation: Ensure the KF titration vessel is rigorously sealed and purged with dry air or nitrogen to eliminate atmospheric interference[6].

  • Buffering: Fill the vessel with a commercially available KF solvent buffered with imidazole to counteract the acidity of the amine hydrochloride.

  • Transfer: Inside a glovebox, load 50–100 mg of the dried salt from Protocol A into a sealed solid-addition device. Weigh the device accurately.

  • Titration: Attach the device to the KF vessel and dispense the solid directly into the solvent. Re-weigh the empty device to determine the exact mass added.

  • Validation: Titrate with standardized KF reagent until the electrometric end point is reached (the instrument reading remains constant for 30 seconds)[6]. The instrument will calculate the exact moisture percentage, validating the success of Protocol A.

Workflow Visualization

Workflow A Pent-2-en-1-amine HCl Moisture Assessment B Karl Fischer Titration A->B C < 0.5% Moisture (Free-flowing Solid) B->C Pass D > 0.5% Moisture (Clumping or Syrup) B->D Fail E Store in Glovebox (Argon/N2) C->E F Handle via Schlenk Line C->F G Azeotropic Distillation (Toluene Reflux) D->G Severe (Deliquescent) H Vacuum Desiccator (with P2O5) D->H Mild (Clumping) G->B Re-verify H->B Re-verify

Decision tree for the moisture assessment, drying, and handling of pent-2-en-1-amine hydrochloride.

References

  • Source: iteh.
  • Source: schlenklinesurvivalguide.
  • Source: vacuubrand.
  • Source: libretexts.
  • Source: foresiteinc.
  • Source: researchgate.

Sources

Troubleshooting

Minimizing polymerization side reactions of (2Z)-pent-2-en-1-amine

To: Research Team From: Dr. Aris Thorne, Senior Application Scientist Subject: Technical Guide: Stabilization & Handling of (2Z)-pent-2-en-1-amine Introduction: The Allylic Amine Challenge You are encountering stability...

Author: BenchChem Technical Support Team. Date: March 2026

To: Research Team From: Dr. Aris Thorne, Senior Application Scientist Subject: Technical Guide: Stabilization & Handling of (2Z)-pent-2-en-1-amine

Introduction: The Allylic Amine Challenge

You are encountering stability issues with (2Z)-pent-2-en-1-amine . This is not a standard reagent; it is a "live" wire in organic synthesis. Its instability arises from three converging factors:

  • The Allylic Motif: The C-H bonds adjacent to the nitrogen and the alkene are weakened, making them susceptible to radical abstraction and oxidative degradation.

  • The (Z)-Configuration: The cis geometry is thermodynamically less stable than the trans (E) isomer, providing a driving force for isomerization and subsequent oligomerization.

  • Nucleophilicity: The free amine is a potent nucleophile that can self-react if any oxidative defects (carbonyls) are generated.

This guide moves beyond generic safety data sheets to provide a mechanistic control strategy for minimizing polymerization and side reactions.

Module 1: Mechanisms of Degradation

To stop the reaction, you must understand what is driving it. There are two primary pathways destroying your material: Radical Oligomerization and Isomerization-Driven Polymerization .

Pathway A: Degradative Chain Transfer (The "Gumming" Effect)

Unlike simple vinyl monomers (like styrene), allylic amines rarely form high-molecular-weight polymers spontaneously. Instead, they undergo degradative chain transfer .

  • Mechanism: A radical (from impurities or oxygen) abstracts an allylic hydrogen. This creates a resonance-stabilized allylic radical that is too stable to propagate a long chain but reactive enough to terminate other chains.

  • Result: Formation of dimers, trimers, and viscous yellow "gums" rather than solid powders.

Pathway B: Isomerization & Enamine Tautomerization

The (2Z) double bond is prone to migrating into conjugation with the nitrogen lone pair.

  • Mechanism: Base-catalyzed 1,3-proton shift converts the allylic amine into an enamine (or imine). Enamines are nucleophilic at the carbon and can attack the original allylic amine, leading to complex condensation polymers.

Visualizing the Threat

DegradationPathways Start (2Z)-pent-2-en-1-amine (Target Molecule) Radical Allylic Radical Intermediate Start->Radical O2 / Light / Heat (H-abstraction) Isomer (1E)-enamine / Imine Tautomers Start->Isomer Base/Acid Trace (1,3-H Shift) Oligomers Viscous Oligomers (Yellow Gum) Radical->Oligomers Radical Coupling Hydrolysis Hydrolysis Products (Aldehydes + Ammonia) Isomer->Hydrolysis Moisture Condensation Condensation Polymers Isomer->Condensation Self-Reaction

Figure 1: Mechanistic pathways leading to sample degradation. Note that "Gumming" (Oligomerization) and Isomerization are the primary threats.

Module 2: Storage & Handling Protocols

The following protocols are self-validating: if followed, the physical appearance of the amine should remain clear and colorless.

The "Zero-Oxygen" Rule

Oxygen is the initiator for Pathway A.

  • Protocol: Store the amine under an inert atmosphere (Argon is superior to Nitrogen due to density).

  • Validation: If the liquid turns yellow, oxygen ingress has occurred (N-oxide formation or imine generation).

Chemical Inhibition (Radical Scavenging)

If your downstream application tolerates it, add a radical inhibitor.

  • Recommended Inhibitor: BHT (Butylated hydroxytoluene) at 100–200 ppm.

  • Why: BHT scavenges peroxy radicals, stopping the chain transfer mechanism before oligomers form.

  • Compatibility: BHT is non-acidic and generally compatible with amine chemistry. Avoid acidic inhibitors (like hydroquinone monomethyl ether) which might induce salt formation or cationic polymerization.

The Salt Stabilization Strategy (Gold Standard)

Free base allylic amines are inherently unstable. The most effective way to stop all polymerization and isomerization is to convert the amine into a salt.

  • Method: Precipitate the amine as a Hydrochloride (HCl) or Tartrate salt.

  • Mechanism: Protonating the nitrogen removes the lone pair, shutting down the 1,3-H shift (preventing isomerization to enamine) and reducing the electron density of the alkene (slowing oxidation).

  • Recovery: Free base the salt immediately before use with mild base (e.g., NaHCO3).

Module 3: Reaction Optimization

When using (2Z)-pent-2-en-1-amine in synthesis, environmental control is critical.

ParameterRecommendationScientific Rationale
Concentration < 0.5 M Dilution reduces the collision frequency between alkene and radical species, favoring intramolecular reactions over intermolecular polymerization.
Solvent Choice Dichloromethane (DCM) or Toluene Avoid ethers (THF, Et2O) which can form peroxides that initiate radical polymerization. Avoid protic solvents if possible to prevent solvolysis.
Temperature < 0°C (Ice Bath) The activation energy for polymerization is higher than for many nucleophilic substitutions. Low temp kinetically traps the monomer.
Base Choice Non-Nucleophilic (e.g., DIPEA) Strong nucleophilic bases can trigger isomerization to the enamine. Use sterically hindered bases.

Module 4: Troubleshooting & FAQs

Q1: My (2Z)-pent-2-en-1-amine has turned from colorless to a pale yellow oil. Is it still usable?

  • Diagnosis: This is early-stage oxidation or Schiff base formation (reaction with atmospheric CO2 or self-condensation).

  • Action: Check purity via 1H NMR. Look for aldehyde peaks (9-10 ppm) or imine signals. If >95% pure, it can be purified via bulb-to-bulb distillation under high vacuum at low temperature (<40°C). Do not heat significantly, or it will polymerize rapidly.

Q2: I see a new set of alkene peaks in my NMR, but the mass is correct.

  • Diagnosis: Isomerization.[1] The (2Z) isomer has likely equilibrated to the more stable (2E) isomer.

  • Cause: Exposure to trace acids or transition metals (often from spatulas or needles).

  • Fix: This is irreversible. Ensure all glassware is base-washed (silanized) to remove acidic sites on glass surfaces.

Q3: The reaction mixture became a viscous gel during workup.

  • Diagnosis: Thermal polymerization. You likely concentrated the free amine on a rotary evaporator with the bath temperature too high.

  • Fix: Never heat the free amine above 30°C. Acidify the reaction mixture to form the stable ammonium salt before concentration if possible.

Q4: Can I store the amine in the freezer?

  • Answer: Yes, but only if tightly sealed under Argon. Condensation of water upon thawing is a major killer. Allow the container to reach room temperature before opening to prevent moisture from catalyzing hydrolysis.

Module 5: Emergency Cleanup & Disposal

If polymerization occurs (formation of insoluble gummy solids), standard solvents may fail.

CleanupWorkflow Issue Residue/Polymer Detected SolventTest Attempt Dissolution: DCM or Methanol Issue->SolventTest Success Dissolved? Yes SolventTest->Success Fail Dissolved? No SolventTest->Fail Standard Waste Disposal Standard Waste Disposal Success->Standard Waste Disposal AcidWash Soak in 1M HCl (Protonate Amine Groups) Fail->AcidWash Oxidation Last Resort: Piranha Solution or Base Bath AcidWash->Oxidation If residue persists

Figure 2: Decision matrix for cleaning glassware contaminated with allylic amine oligomers.

References

  • Mechanism of Allylic Amine Polymeriz

    • Title: Meta-Stable Enamines: Synthesis of Simple Enamines via Catalytic Isomerization of Allylic Amine Substrates and Their Polymerization Behavior[1]

    • Source: Journal of the American Chemical Society (2001)
    • URL:[Link]

    • Relevance: Establishes the link between isomerization to enamines and subsequent polymeriz
  • Inhibition Str

    • Title: Inhibition of Free Radical Polymeriz
    • Source: MDPI (Polymers, 2023)
    • URL:[Link]

    • Relevance: Validates the use of phenolic inhibitors (like BHT)
  • Salt Stabiliz

    • Title: Free Radical Polymerization of Allylamine in Different Acidic Media[2][3]

    • Source: ResearchG
    • URL:[Link]

    • Relevance: Demonstrates that protonation (salt formation)

Sources

Reference Data & Comparative Studies

Validation

1H NMR chemical shifts for identifying (2Z)-pent-2-en-1-amine hydrochloride

High-Fidelity H NMR Identification of (2Z)-Pent-2-en-1-amine Hydrochloride: A Comparative Guide As a Senior Application Scientist in drug development and synthetic validation, ensuring the stereochemical purity of alipha...

Author: BenchChem Technical Support Team. Date: March 2026

High-Fidelity H NMR Identification of (2Z)-Pent-2-en-1-amine Hydrochloride: A Comparative Guide

As a Senior Application Scientist in drug development and synthetic validation, ensuring the stereochemical purity of aliphatic building blocks is a critical mandate. (2Z)-pent-2-en-1-amine hydrochloride is a highly versatile allylic amine salt used in the synthesis of complex active pharmaceutical ingredients (APIs). However, its efficacy is entirely dependent on its isomeric purity.

This guide provides an objective, data-driven framework for using Proton Nuclear Magnetic Resonance (


H NMR) spectroscopy to unambiguously differentiate the (2Z)-isomer from its (2E)-counterpart and saturated analogs. By understanding the causality behind chemical shifts and spin-spin couplings, researchers can establish a self-validating analytical system.

Mechanistic Drivers of Chemical Shifts and Coupling

To move beyond mere pattern matching, it is essential to understand the physical phenomena dictating the


H NMR spectrum of (2Z)-pent-2-en-1-amine hydrochloride.
Anisotropic and Inductive Deshielding

The exact resonance frequencies of the protons in this molecule are governed by two primary forces:

  • Magnetic Anisotropy: The circulating ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    
    -electrons of the C=C double bond create an induced local magnetic field. The chemical shift values for vinylic hydrogens (C=C-H) typically fall in the range of 4.5–6.5 ppm, whereas allylic hydrogens (C=C-C-H) resonate between 1.6–2.6 ppm due to this anisotropic effect.
    
  • Inductive Effects: Protons adjacent to electron-withdrawing groups experience reduced electron density (deshielding). The protonated amine (-NHngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    
    ) exerts a strong inductive pull. While the free base of a simple allylic amine exhibits C1 protons at roughly 3.13 ppm, the hydrochloride salt pushes these protons further downfield to approximately 3.55 ppm[1].
    
Dihedral Angles and the Karplus Relationship

The most diagnostic feature separating the (2Z) and (2E) isomers is the vicinal coupling constant (


) between the olefinic protons (H2 and H3). According to the Karplus equation, 

is highly dependent on the dihedral angle between the coupled protons.

H-NMR coupling constants are fundamentally larger for trans vinylic hydrogens (

Hz) compared with cis vinylic hydrogens (

Hz)[2]. In the specific case of unstrained aliphatic chains like pentenylamine, the cis coupling typically manifests at ~11.0 Hz, while the trans coupling is starkly wider at ~15.2 Hz.

SpinSystem H1 H1 ~3.55 ppm H2 H2 ~5.50 ppm H1->H2 ³J ≈ 6.5 Hz H3 H3 ~5.70 ppm H2->H3 ³J_cis ≈ 11.0 Hz H4 H4 ~2.15 ppm H3->H4 ³J ≈ 7.0 Hz H5 H5 ~0.95 ppm H4->H5 ³J ≈ 7.5 Hz

Spin-spin coupling network of (2Z)-pent-2-en-1-amine highlighting the diagnostic J_cis coupling.

Comparative Spectral Analysis

To objectively validate the product, we must compare its spectral footprint against common synthetic impurities or alternatives: the (2E)-isomer and the fully saturated pentan-1-amine hydrochloride.

The table below summarizes the expected


H NMR quantitative data (in D

O at 400 MHz).
CompoundH1 (CH

-N)
H2 (=CH -)H3 (=CH -)H4 (CH

-C=)
H5 (CH

)
Diagnostic Feature
(2Z)-pent-2-en-1-amine HCl ~3.55 ppm (d)~5.50 ppm (m)~5.70 ppm (m)~2.15 ppm (pent)~0.95 ppm (t)

Hz
(cis geometry confirmed)
(2E)-pent-2-en-1-amine HCl ~3.50 ppm (d)~5.60 ppm (m)~5.80 ppm (m)~2.10 ppm (q)~0.95 ppm (t)

Hz
(trans geometry confirmed)
Pentan-1-amine HCl ~2.95 ppm (t)~1.60 ppm (m)~1.35 ppm (m)~1.35 ppm (m)~0.90 ppm (t)Absence of signals > 4.0 ppm (No olefinic protons)

Note: In Dngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">


O, the exchangeable -NH

protons will rapidly exchange with deuterium and merge into the residual solvent peak (HDO) at 4.79 ppm, simplifying the baseline and integration.

Standardized Experimental Protocol

To ensure a self-validating system, the acquisition protocol must minimize artifacts and maximize the signal-to-noise (S/N) ratio. The following step-by-step methodology is optimized for amine hydrochlorides.

Phase 1: Sample Preparation
  • Solvent Selection: Weigh 10–15 mg of the analyte into a clean glass vial. Dissolve entirely in 0.6 mL of Deuterium Oxide (D

    
    O, 99.9% D). D
    
    
    
    O is chosen because the hydrochloride salt is highly hydrophilic, and it eliminates the need for complex water-suppression pulse sequences.
  • Internal Referencing: Add 1

    
    L of a dilute TSP (Trimethylsilylpropanoic acid) solution to serve as an internal standard (set to 0.00 ppm). Transfer the homogenous solution to a standard 5 mm NMR tube.
    
Phase 2: Instrument Calibration & Acquisition
  • Tuning and Matching: Insert the sample into the magnet (e.g., 400 MHz or 500 MHz spectrometer). Tune and match the probe specifically for the

    
    H frequency to maximize RF pulse efficiency.
    
  • Locking and Shimming: Lock the magnetic field to the deuterium frequency of D

    
    O. Perform gradient shimming (Z1–Z4 at minimum) to ensure a highly homogenous magnetic field. A poor shim will artificially broaden the peaks, obscuring the critical 
    
    
    
    vs
    
    
    splitting.
  • Pulse Sequence: Utilize a standard 30-degree flip angle pulse sequence (zg30 on Bruker systems). A 30-degree pulse allows for faster spin-lattice relaxation compared to a 90-degree pulse, enabling rapid scan accumulation while maintaining quantitative integration accuracy[1].

  • Parameters: Set the relaxation delay (d1) to 2.0 seconds. Acquire a minimum of 16 scans to achieve a robust S/N ratio.

Phase 3: Processing and Validation
  • Fourier Transform: Apply an exponential window function with a line broadening (LB) of 0.3 Hz prior to Fourier Transformation to smooth the baseline without sacrificing resolution.

  • Phase Correction: Manually apply zero-order and first-order phase corrections to ensure all peaks are purely absorptive.

  • Multiplet Analysis: Zoom into the 5.4–5.8 ppm region. Extract the coupling constants (

    
    ) by measuring the distance between the peaks in the multiplet (in Hz). If the primary splitting is ~11 Hz, the (2Z)-isomer is validated.
    

NMR_Workflow Prep 1. Sample Preparation 10-15 mg in 0.6 mL D2O Tune 2. Tuning & Matching Optimize probe for 1H Prep->Tune Lock 3. Locking & Shimming Lock to D2O, Shim Z1-Z4 Tune->Lock Acq 4. Acquisition zg30, ns=16, d1=2s Lock->Acq Proc 5. Processing & Extraction Validate J_cis ≈ 11 Hz Acq->Proc

Standardized 1H NMR acquisition workflow for high-fidelity structural validation.

References

  • Chemical Shifts 1H-NMR, IQ-USP.
  • 1H NMR Spectrum (PHY0111260), PhytoBank.
  • CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16, INFLIBNET.
  • Nuclear Magnetic Resonance, Collard Group - Georgia Tech.

Sources

Comparative

Technical Comparison Guide: FTIR Spectral Analysis of (2Z)-pent-2-en-1-amine Hydrochloride

[1] Executive Summary & Technical Context[1][2][3][4][5][6] In the development of allylic amine-based therapeutics (e.g., antifungal agents, enzyme inhibitors), the stereochemical purity of the alkene moiety is critical...

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Executive Summary & Technical Context[1][2][3][4][5][6]

In the development of allylic amine-based therapeutics (e.g., antifungal agents, enzyme inhibitors), the stereochemical purity of the alkene moiety is critical for biological efficacy. (2Z)-pent-2-en-1-amine hydrochloride presents a specific analytical challenge: distinguishing the Z (cis) isomer from the thermodynamically more stable E (trans) isomer while managing the hygroscopic nature of the hydrochloride salt.

This guide provides an in-depth comparative analysis of the FTIR spectral signature of the (2Z)-isomer. Unlike standard datasheets, we focus on the differential diagnosis —how to objectively validate the (2Z)-product against its primary alternatives: the (2E)-isomer impurity and the saturated analogue.

Spectral Architecture: The (2Z) Signature

The FTIR spectrum of (2Z)-pent-2-en-1-amine HCl is defined by the interplay between the ionic ammonium headgroup and the unsaturated alkyl tail.

Region I: The High-Energy Envelope ( )

The Challenge: The primary amine hydrochloride (


) dominates this region with a broad, multi-band envelope that often obscures C-H stretching.
  • 
     Stretching:  A broad, intense continuum ranging from 
    
    
    
    to
    
    
    .[1]
  • Combination Bands: A hallmark of amine salts is the "ammonium ladder"—a series of weak overtone/combination bands visible between

    
     and 
    
    
    
    .
  • C-H Stretching:

    • 
       C-H:  Look for a shoulder 
      
      
      
      (approx.
      
      
      ).
    • 
       C-H:  Distinct peaks at 
      
      
      
      (asymmetric
      
      
      ) and
      
      
      (
      
      
      ), often riding on the ammonium slope.
Region II: The Double Bond & Stereochemistry ( )

This is the critical decision region for validating the (2Z)-configuration.

The "Overlap Zone" (

)

Three vibrations compete here. Proper assignment is vital for avoiding false positives.

  • 
     Stretch (Alkene):  For Z-alkenes, this appears near 
    
    
    
    .[1][2] It is generally more intense than in E-isomers due to the lower symmetry and larger dipole change.
  • 
     Asymmetric Deformation:  Appears near 
    
    
    
    .[1]
  • 
     Symmetric Deformation:  A distinct band near 
    
    
    
    .[1]
The Fingerprint & Isomer Differentiation (

)

The definitive test for the (2Z)-isomer lies in the Out-of-Plane (OOP) C-H bending vibrations.

Functional GroupVibration ModeFrequency (

)
Diagnostic Value
(2Z)-Alkene cis-CH=CH wag

Primary Confirmation. Broad, medium-strong band.[1]
(2E)-Alkenetrans-CH=CH wag

Primary Impurity Check. Sharp, strong band.[1]
Vinyl (Terminal)

wag

&

Degradation/Isomerization check.[1][3]

Comparative Performance Analysis

This section compares the (2Z)-product's spectral profile against common alternatives encountered during synthesis and QC.

Scenario A: (2Z)-Isomer vs. (2E)-Isomer (The Impurity)

The most common failure mode in synthesizing (2Z)-pent-2-en-1-amine is contamination with the (2E)-isomer.

  • The (2Z) Advantage: The Z-isomer exhibits a characteristic OOP bend at

    
    . The E-isomer lacks this and instead shows a very strong band at 
    
    
    
    .
  • Quantification: In a mixture, the ratio of the integration of the

    
     band to the 
    
    
    
    band serves as a semi-quantitative purity index.
  • 
     Intensity:  The 
    
    
    
    stretch (
    
    
    ) is visibly stronger in the (2Z)-spectrum compared to the (2E)-spectrum, where the higher symmetry (pseudo-centrosymmetric) reduces IR activity.
Scenario B: Hydrochloride Salt vs. Free Base

Drug development often requires converting the salt to the free base for coupling reactions.

  • Shift in N-H Region: Upon neutralization, the broad ammonium envelope (

    
    ) collapses into two sharp primary amine doublets (
    
    
    
    and
    
    
    ).
  • Disappearance of "Ladder": The combination bands (

    
    ) vanish.
    
  • Shift in Deformation: The

    
     scissoring band appears lower, around 
    
    
    
    , resolving the overlap with the alkene stretch.

Experimental Protocol: Self-Validating Workflow

To ensure reproducibility and minimize hygroscopic interference, the following protocol is recommended.

Method Selection: ATR vs. Transmission (KBr)
  • Recommendation: Diamond ATR (Attenuated Total Reflectance) .

  • Reasoning: Amine hydrochlorides are hygroscopic.[1] KBr pellet preparation often introduces environmental moisture, resulting in a massive

    
     band (
    
    
    
    ) that obscures the amine signature. ATR minimizes atmospheric exposure and requires no sample dilution.[1]
Step-by-Step Workflow
  • Background Collection: Collect a 32-scan background spectrum of the clean diamond crystal.[1]

  • Sample Loading: Place

    
     of (2Z)-pent-2-en-1-amine HCl powder onto the crystal.
    
  • Compression: Apply high pressure using the anvil to ensure intimate contact (critical for solid salts).[1]

  • Acquisition:

    • Resolution:

      
      
      
    • Scans: 64 (to improve Signal-to-Noise in the fingerprint region)

    • Range:

      
      
      
  • Validation Check (The "Self-Validating" Step):

    • Check 1: Is the baseline flat at

      
      ? (If noisy, contact is poor).[1]
      
    • Check 2: Is there a sharp peak at

      
      ? (If yes, reject sample as (2E)-contaminated).
      
    • Check 3: Is the broad band at

      
       present? (If sharp doublets appear, the salt has dissociated or is impure).
      

Visualizations

Diagram 1: Isomer Identification Decision Tree

This logic flow guides the analyst in determining the stereochemical identity of the sample.

IsomerID Start Start: Acquire Spectrum (4000 - 600 cm⁻¹) CheckRegion Analyze Region 980 - 650 cm⁻¹ Start->CheckRegion Check965 Strong Band at ~965 cm⁻¹? CheckRegion->Check965 Check700 Medium Band at ~700 ± 20 cm⁻¹? Check965->Check700 No / Weak ResultE Identify: (2E)-Isomer (Trans Impurity) Check965->ResultE Yes (Strong) ResultMix Identify: E/Z Mixture (Quantify Ratio) Check965->ResultMix Yes (Both Present) ResultZ Identify: (2Z)-Isomer (Target Product) Check700->ResultZ Yes ResultSat Identify: Saturated/Other (Check 1650 cm⁻¹) Check700->ResultSat No

Caption: Decision tree for distinguishing (2Z) and (2E) isomers based on OOP bending vibrations.

Diagram 2: Spectral Assignment Workflow

A visual summary of the key functional group assignments.

SpectralMap Mol (2Z)-pent-2-en-1-amine HCl Amine Amine Salt (NH3+) Mol->Amine Alkene Z-Alkene (C=C) Mol->Alkene Alkyl Alkyl Chain Mol->Alkyl Sig_NH_Str Stretch: 3200-2800 cm⁻¹ (Broad Envelope) Amine->Sig_NH_Str Sig_NH_Def Def: 1600 & 1520 cm⁻¹ (Asym/Sym) Amine->Sig_NH_Def Sig_CC_Str Stretch: ~1655 cm⁻¹ (Med Intensity) Alkene->Sig_CC_Str Sig_CC_Bend OOP Bend: ~700 cm⁻¹ (Diagnostic for Z) Alkene->Sig_CC_Bend Sig_CH_sp2 sp² C-H: >3000 cm⁻¹ Alkene->Sig_CH_sp2 Sig_CH_sp3 sp³ C-H: <3000 cm⁻¹ Alkyl->Sig_CH_sp3

Caption: Mapping functional groups to their specific FTIR spectral regions.

References

  • Spectroscopy Online. (2019).[1] Organic Nitrogen Compounds V: Amine Salts. Retrieved from [Link]

  • NIST Chemistry WebBook. (2023).[1] 2-Propen-1-amine, hydrochloride (Allylamine HCl) IR Spectrum. Retrieved from [Link]

  • LibreTexts Chemistry. (2024). Spectroscopy of Amines. Retrieved from [Link][4][5][6][2][7][8]

  • Smith, B. C. (2016).[1] The Infrared Spectroscopy of Alkenes. Spectroscopy, 31(11), 28–34.[1] Retrieved from [Link]

  • PubChem. (2023).[1] (2Z)-pent-2-en-1-amine Compound Summary. Retrieved from [Link]

Sources

Validation

Mass spectrometry fragmentation patterns of cis-2-pentenylamine HCl

Comparative Mass Spectrometry Guide: Fragmentation Patterns of cis-2-Pentenylamine HCl and Isomeric Alternatives Executive Summary & Scientific Context cis-2-Pentenylamine hydrochloride ( ) is a highly versatile allylic...

Author: BenchChem Technical Support Team. Date: March 2026

Comparative Mass Spectrometry Guide: Fragmentation Patterns of cis-2-Pentenylamine HCl and Isomeric Alternatives

Executive Summary & Scientific Context

cis-2-Pentenylamine hydrochloride (


) is a highly versatile allylic amine synthon, frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs) and as a substrate in advanced methodologies like charge-accelerated Aza-Claisen rearrangements[1] and transition-metal-catalyzed hydroaminations[2].

In drug development, differentiating the cis (Z) isomer from its trans (E) counterpart and positional isomers (such as 4-pentenylamine) is critical for ensuring stereospecificity. Mass spectrometry (MS)—specifically Electron Ionization (EI-MS) and Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS)—serves as the gold standard for this differentiation. This guide objectively compares the fragmentation patterns of cis-2-pentenylamine HCl against its structural alternatives, providing actionable experimental protocols grounded in mechanistic causality.

Mechanistic Causality of Fragmentation

When subjected to EI (70 eV), the non-volatile HCl salt dissociates in the source, and the resulting free base molecular ion (


 at m/z 85) undergoes characteristic unimolecular decompositions governed by the position of the double bond and the amine group.
  • 
    -Cleavage (m/z 30):  The most thermodynamically favored fragmentation pathway for primary aliphatic amines is the homolytic cleavage of the 
    
    
    
    bond. In 2-pentenylamine, breaking the C1-C2 bond yields a highly stable, resonance-stabilized iminium ion (
    
    
    ) at m/z 30, alongside the expulsion of a 1-butenyl radical (55 Da).
  • Allylic Cleavage (m/z 56): The allylic nature of the C3-C4 bond in 2-pentenylamine facilitates the loss of an ethyl radical (

    
    , 29 Da). This generates the conjugated 
    
    
    
    or rearranged
    
    
    ion at m/z 56. The ratio of m/z 56 to m/z 30 is a critical diagnostic marker for the 2-pentenyl structural motif.
  • Isomeric Divergence: Positional isomers, such as 4-pentenylamine, exhibit distinct fragmentation pathways due to the shifted position of the allylic bond[3]. Because the double bond in 4-pentenylamine is at the C4-C5 position, the allylic cleavage occurs at the C2-C3 or C3-C4 bonds, expelling different neutral radicals (e.g., a vinyl radical, 27 Da) and yielding a diagnostic fragment at m/z 58 instead of m/z 56.

Quantitative Data Comparison

To facilitate rapid spectral interpretation, the following table summarizes the key MS parameters for cis-2-pentenylamine and its primary alternatives.

CompoundIsomeric StructureEI-MS Molecular Ion (

)
EI-MS Base PeakDiagnostic EI FragmentsESI-MS/MS Major Product
cis-2-Pentenylamine Internal alkene (Z)m/z 85m/z 30m/z 56 (Allylic cleavage)m/z 69 (

)
trans-2-Pentenylamine Internal alkene (E)m/z 85m/z 30m/z 56 (Varying abundance)m/z 69 (

)
4-Pentenylamine Terminal alkenem/z 85m/z 30m/z 58 (Allylic cleavage)m/z 69 (

)

Experimental Protocols: Self-Validating Workflows

Protocol A: GC-EI-MS Workflow for Isomer Differentiation

Causality: The HCl salt of cis-2-pentenylamine is non-volatile and will thermally degrade in a GC inlet. An in-situ liquid-liquid extraction is mandatory to liberate the volatile free base. A polar DB-WAX column is selected because the polar amine group interacts strongly with non-polar stationary phases (causing peak tailing); the polyethylene glycol stationary phase of DB-WAX mitigates this, ensuring baseline resolution between cis and trans isomers.

  • Sample Preparation: Dissolve 1.0 mg of cis-2-pentenylamine HCl in 1 mL of dichloromethane (DCM). Add 10 µL of 1M NaOH (aq) to neutralize the HCl salt. Vortex for 30 seconds, extract the lower organic layer, and dry over anhydrous

    
    .
    
  • Chromatographic Separation: Inject 1 µL of the organic layer into a GC-MS equipped with a DB-WAX column (30 m x 0.25 mm x 0.25 µm). Use a temperature program starting at 40°C (hold 2 min), ramping at 10°C/min to 200°C.

  • Ionization & Acquisition: Set the EI source to 70 eV and the source temperature to 230°C. Acquire data in full scan mode (m/z 20–150).

  • System Validation: A protocol is only as reliable as its internal controls. To ensure the observed m/z 56 peak is not an artifact of thermal degradation in the GC inlet, monitor the peak area ratio of m/z 56 to m/z 30 across the chromatographic peak width. A shifting ratio indicates co-elution or thermal breakdown, invalidating the run.

Protocol B: LC-ESI-MS/MS Workflow

Causality: For ESI-MS/MS, the HCl salt can be directly injected. The acidic mobile phase ensures complete protonation of the amine to


 (m/z 86). Collision-induced dissociation (CID) provides sufficient internal energy to break the C-N bond, triggering the neutral loss of ammonia.
  • Sample Preparation: Dissolve the HCl salt to a final concentration of 10 µg/mL in a 50:50 mixture of Acetonitrile:Water containing 0.1% Formic Acid.

  • Chromatography: Inject 5 µL onto a C18 reverse-phase column using an isocratic flow of 0.3 mL/min.

  • MS/MS Acquisition: Operate the mass spectrometer in positive ESI mode. Isolate the precursor ion at m/z 86. Apply a Collision Energy (CE) sweep from 15 to 25 eV using Argon as the collision gas.

  • System Validation: Monitor the survival yield of the m/z 86 precursor. If the precursor is completely depleted at 15 eV, the collision energy is too high, risking secondary fragmentations that obscure the primary

    
     neutral loss (m/z 69). Adjust the CE until the precursor/product ion ratio is approximately 1:3.
    

Fragmentation Pathway Visualization

MS_Fragmentation Salt cis-2-Pentenylamine HCl (Solid/Solution) EI_M EI-MS (70 eV) M+• m/z 85 Salt->EI_M Vaporization (-HCl) ESI_M ESI-MS (+) [M+H]+ m/z 86 Salt->ESI_M Protonation (Solution) Alpha α-Cleavage m/z 30[CH2=NH2]+ EI_M->Alpha - C4H7• (55 Da) Allylic Allylic Cleavage m/z 56 [M - C2H5]+ EI_M->Allylic - C2H5• (29 Da) CID CID (MS/MS) Neutral Loss (-NH3) m/z 69 ESI_M->CID CE: 15-25 eV

Mass spectrometry fragmentation pathways of cis-2-pentenylamine HCl.

References

  • National Center for Biotechnology Information. "Pent-4-enylamine | C5H11N | CID 533854" PubChem Database. URL:[Link]

  • Michaelis, S., et al. "Mechanism of the Platinum(II)-Catalyzed Hydroamination of 4-Pentenylamines" ACS Organometallics. URL:[Link]

  • Zille, M., et al. "Reshuffle Bonds by Ball Milling: A Mechanochemical Protocol for Charge-Accelerated Aza-Claisen Rearrangements" MDPI Molecules. URL:[Link]

Sources

Comparative

Establishing Elemental Analysis Standards for (2Z)-pent-2-en-1-amine Hydrochloride: A Comparative Methodology Guide

For researchers and drug development professionals, the accurate characterization of small-molecule building blocks is a non-negotiable prerequisite for downstream synthesis. (2Z)-pent-2-en-1-amine hydrochloride (CAS: 13...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers and drug development professionals, the accurate characterization of small-molecule building blocks is a non-negotiable prerequisite for downstream synthesis. (2Z)-pent-2-en-1-amine hydrochloride (CAS: 1308816-55-8)[1] is a critical unsaturated aliphatic amine salt. Because its synthesis typically involves the stereoselective partial reduction of an alkyne precursor (often utilizing heavy metal catalysts), verifying its absolute purity requires a multi-tiered elemental analysis (EA) strategy.

This guide objectively compares analytical methodologies to establish the gold standard for characterizing this compound, contrasting high-purity reference standards against standard commercial grades, and providing field-proven, self-validating experimental protocols.

Comparative Analysis of Analytical Alternatives

Determining the empirical formula of an amine hydrochloride (Theoretical:


) presents specific analytical challenges. Traditional methods often fail to account for matrix effects caused by the chloride counterion or trace catalytic impurities.
CHN Combustion vs. Advanced Halogen-Scrubbed CHN

Modern CHN analyzers rely on the Dumas combustion method, where the sample is subjected to high-temperature oxidation[2]. However, the presence of the chloride ion in (2Z)-pent-2-en-1-amine hydrochloride can poison reduction catalysts or form stable hydrohalic acids that artificially inflate hydrogen readouts.

  • Alternative (Standard CHN): Prone to H/C ratio skewing and rapid catalyst degradation.

  • Standardized Solution: Utilizing a horizontal furnace design[3] equipped with silver tungstate scrubbers ensures halogens are trapped before reaching the thermal conductivity detector (TCD), yielding precision rates of ±0.3%[4].

Chloride Quantification: Titration vs. Ion Chromatography (IC)

While CHN analysis confirms the organic framework, it cannot quantify the inorganic counterion.

  • Alternative (Argentometric Titration): Susceptible to interference from other halogens (e.g., residual bromide from synthetic steps) and lacks trace-level sensitivity.

  • Standardized Solution: Suppressed Ion Chromatography (IC) provides baseline separation of chloride from other anions, ensuring the exact 1:1 stoichiometric ratio of amine to HCl is confirmed.

Trace Impurities: Colorimetric Assays vs. ICP-MS

Historically, heavy metals were detected using the USP <231> colorimetric sulfide precipitation test. This has been entirely superseded by USP <232> and ICH Q3D guidelines, which mandate instrumental methods like Inductively Coupled Plasma Mass Spectrometry (ICP-MS)[5][6]. For (2Z)-pent-2-en-1-amine, testing for Palladium (Pd) and Lead (Pb)—remnants of the Lindlar catalyst (


 poisoned with 

) used to generate the cis-alkene—is critical[7].

Quantitative Data Synthesis

The following tables summarize the comparative performance of a High-Purity Reference Standard against a standard Commercial Grade alternative, utilizing the advanced analytical workflows described above.

Table 1: Primary Elemental Profiling (CHN-Cl)

Theoretical Molecular Weight: 121.61 g/mol

ParameterTheoretical ValueHigh-Purity Reference StandardCommercial Grade AlternativeAnalytical Method
Carbon (C) 49.38%49.41% (±0.15%)48.90% (±0.40%)Dumas Combustion (TCD)
Hydrogen (H) 9.95%9.92% (±0.10%)10.25% (±0.35%)Dumas Combustion (TCD)
Nitrogen (N) 11.52%11.50% (±0.12%)11.20% (±0.25%)Dumas Combustion (TCD)
Chloride (Cl⁻) 29.15%29.10% (±0.10%)28.45% (±0.50%)Ion Chromatography (IC)

Observation: The commercial grade exhibits elevated hydrogen and depressed chloride levels, highly indicative of moisture absorption (hygroscopicity) and incomplete hydrochloride salt formation.

Table 2: Trace Metal Impurity Profiling vs. USP <232> Limits
ElementUSP <232> Oral PDE (µ g/day )High-Purity Standard (ppm)Commercial Grade (ppm)Potential Synthetic Source
Palladium (Pd) 100 (Class 2B)< 0.114.5Lindlar Catalyst
Lead (Pb) 5 (Class 1)< 0.052.1Catalyst Poison
Arsenic (As) 15 (Class 1)< 0.010.8Reagent Impurity
Mercury (Hg) 30 (Class 1)< 0.010.05Environmental/Reagent

Experimental Protocols & Methodologies

To ensure absolute trustworthiness, every analytical protocol must operate as a self-validating system. Below are the optimized procedures for characterizing (2Z)-pent-2-en-1-amine hydrochloride.

Protocol A: Halogen-Scrubbed CHN Combustion Analysis
  • Step 1: Sample Preparation: Weigh 1.500 ± 0.001 mg of the desiccated sample into a combustible tin capsule.

  • Step 2: Matrix Modification (Causality): Add 0.5 mg of vanadium pentoxide (

    
    ) to the capsule. Reasoning:
    
    
    
    acts as an oxygen donor and thermal flux. Amine hydrochlorides can be refractory; the flux ensures instantaneous and complete combustion, preventing carbon trapping.
  • Step 3: Combustion: Drop the capsule into a 1050°C furnace under a pure

    
     pulse. Pass the resulting gas stream through a reduction column packed with copper wire and a halogen scrubber (silver wool/silver tungstate).
    
  • Self-Validation Mechanism: Calibration Bracketing. Run a certified reference material (e.g., Acetanilide, NIST traceable) before the batch, after every 10 samples, and at the end of the run. A calibration drift exceeding 0.15% invalidates the intervening batch.

Protocol B: Counterion Quantification via Ion Chromatography
  • Step 1: Extraction: Dissolve 10.0 mg of the sample in 100.0 mL of 18.2 MΩ deionized water. Reasoning: The salt is highly water-soluble. Aqueous extraction leaves lipophilic organic impurities behind, preventing column fouling.

  • Step 2: Separation: Inject 25 µL onto an anion-exchange column (e.g., Dionex IonPac AS11) using a KOH gradient eluent.

  • Step 3: Detection: Quantify using suppressed conductivity detection to eliminate background eluent noise.

  • Self-Validation Mechanism: Spike Recovery. Split a sample aliquot and spike it with a known concentration of a chloride standard (e.g., 10 ppm). Recovery must fall between 98-102% to prove the absence of matrix suppression from the (2Z)-pent-2-en-1-amine cation.

Protocol C: Trace Metal Screening via ICP-MS (USP <232>)
  • Step 1: Digestion: Place 50.0 mg of sample into a microwave digestion vessel. Add 2.0 mL of trace-metal grade

    
     and 0.5 mL of 
    
    
    
    . Reasoning: While
    
    
    destroys the organic matrix, the addition of
    
    
    is chemically mandatory to form stable chloro-complexes with Palladium (
    
    
    ) and Mercury, preventing them from precipitating or volatilizing during digestion[6].
  • Step 2: Microwave Digestion: Ramp to 200°C over 15 minutes and hold for 20 minutes. Dilute to 50 mL with deionized water.

  • Step 3: Analysis: Analyze via ICP-MS in collision cell mode (using Helium gas) to eliminate polyatomic interferences (e.g.,

    
     interfering with 
    
    
    
    ).
  • Self-Validation Mechanism: Internal Standardization. Continuously infuse an internal standard mix containing

    
     and 
    
    
    
    . If the internal standard signal deviates by more than 20% from the calibration blank, the sample must be further diluted to mitigate matrix effects.

Analytical Workflow Visualization

EA_Workflow A (2Z)-pent-2-en-1-amine HCl Sample Preparation B Primary Elemental Profiling (C, H, N) A->B 1-2 mg Aliquot C Counterion Quantification (Cl-) A->C Aqueous Extraction D Trace Impurity Screening (USP <232>) A->D Acid Digestion B1 Combustion Analysis (Thermal Conductivity) B->B1 C1 Ion Chromatography (IC) (Suppressed Conductivity) C->C1 D1 ICP-MS Analysis (Pd, Pb, As, Hg) D->D1 E Data Synthesis & Purity Verification B1->E C1->E D1->E

Comprehensive elemental analysis workflow for amine hydrochlorides.

References

  • USP <232> Elemental Impurities Limits | PDF - Scribd. Scribd. Available at:[Link]

  • USP 232 and 233 Pharmaceutical Elemental Impurity Testing. Intertek. Available at:[Link]

  • USP <232>/<233> and ICH Q3D Elemental Impurities Analysis: The Agilent ICP-MS Solution. Agilent. Available at:[Link]

  • CHN Analysis | Exeter Analytical (UK) Ltd | Coventry. Exeter Analytical. Available at:[Link]

  • Elemental Analysis of Organic Species with Electron Ionization High-Resolution Mass Spectrometry. Analytical Chemistry - ACS Publications. Available at:[Link]

  • Combustion analysis - Wikipedia. Wikipedia. Available at:[Link]

Sources

Validation

Crystal Structure Determination of (2Z)-Pent-2-en-1-amine Hydrochloride: A Comparative Technical Guide

Topic: Crystal Structure Determination of (2Z)-pent-2-en-1-amine Hydrochloride Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.[1] Executive Summary The struct...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Crystal Structure Determination of (2Z)-pent-2-en-1-amine Hydrochloride Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.[1]

Executive Summary

The structural elucidation of (2Z)-pent-2-en-1-amine hydrochloride (C₅H₁₂ClN) presents specific challenges due to its flexible alkyl chain, the stereochemical criticality of the cis (Z) alkene, and the hygroscopic nature of short-chain amine salts.[1] This guide objectively compares the two primary methodologies for structural determination: Single Crystal X-Ray Diffraction (SCXRD) and Powder X-Ray Diffraction (PXRD) .[1][2]

While SCXRD remains the "gold standard" for absolute stereochemical assignment and detailed packing analysis, PXRD offers a rapid, non-destructive alternative for bulk phase identification.[2] This guide details experimental protocols, performance metrics, and a decision-making framework for researchers.

Molecule Profile & Crystallographic Challenges
FeatureDescriptionCrystallographic Impact
Molecule (2Z)-pent-2-en-1-amine[1] · HClSmall organic salt (MW: 121.61 g/mol ).[2]
Stereochemistry Z (cis) double bond at C2-C3Creates a "kink" in the chain, disrupting efficient packing compared to linear trans isomers.[1][2]
Flexibility Ethyl tail (C4-C5)High thermal motion likely; requires low-temperature data collection (100 K).[1][2]
Hygroscopicity HighRapid water uptake leads to deliquescence; requires oil-coating or capillary sealing.[1][2]
Method A: Single Crystal X-Ray Diffraction (SCXRD)

The Gold Standard for Absolute Structure & Stereochemistry[1][2]

SCXRD is the definitive method for confirming the (2Z) configuration, distinguishing it from the thermodynamic (2E) isomer, and mapping the hydrogen-bonding network (N-H[1]···Cl⁻).[2][3][4]

Experimental Protocol

Step 1: Crystallization (Vapor Diffusion) [1][2]

  • Objective: Grow diffraction-quality crystals (0.1–0.3 mm) while avoiding hydrate formation.

  • Solvent System: Ethanol (Good solvent) / Diethyl Ether (Antisolvent).[1][2]

  • Procedure:

    • Dissolve 20 mg of the amine salt in 0.5 mL absolute ethanol in a small inner vial.

    • Place inner vial into a larger jar containing 5 mL diethyl ether.

    • Seal tightly and store at 4°C (refrigerator) to reduce kinetic energy and improve ordering.

    • Note: If oiling out occurs, switch to Isopropanol/Hexane.[1][2]

Step 2: Sample Mounting & Protection

  • Technique: Oil-drop method.[1][2]

  • Protocol:

    • Extract crystal rapidly under a microscope.[2]

    • Immerse immediately in perfluoropolyether oil (e.g., Fomblin® or Paratone®) to block atmospheric moisture.[2]

    • Mount on a MiTeGen loop or glass fiber.[1][2]

Step 3: Data Collection

  • Instrument: Diffractometer with Mo-Kα (λ=0.71073 Å) or Cu-Kα (λ=1.54184 Å) source.[1][2] Cu is preferred for small organics to maximize signal.[1][2]

  • Temperature: 100 K (Cryostream).[1][2] Crucial: Freezes the motion of the flexible C4-C5 ethyl tail.[1][2]

  • Strategy: Full sphere collection (theta > 67° for Cu) to ensure high redundancy.

Step 4: Structure Solution

  • Software: SHELXT (Intrinsic Phasing) followed by SHELXL (Least Squares Refinement).[1][2]

  • Refinement: Anisotropic refinement for non-H atoms. H-atoms on Nitrogen located in difference Fourier map; alkyl H-atoms constrained (riding model).[1][2]

Method B: Powder X-Ray Diffraction (PXRD)

The Rapid Screen for Bulk Purity & Polymorphism[1][2]

PXRD is ideal for verifying that the bulk synthesized powder matches the theoretical structure or for identifying polymorphic transitions without growing single crystals.[2]

Experimental Protocol

Step 1: Sample Preparation

  • Technique: Transmission Capillary (Preferred over flat plate due to hygroscopicity).[1][2]

  • Procedure:

    • Grind sample lightly (if not already fine powder).[2]

    • Fill a 0.5 mm or 0.7 mm borosilicate glass capillary.

    • Seal the end with wax or flame to prevent hydration during measurement.[2]

Step 2: Data Collection

  • Geometry: Debye-Scherrer (Transmission) or Bragg-Brentano (Reflection - only if rapid).[1][2]

  • Range: 2θ = 3° to 50° (Cu Kα).[1][2]

  • Scan Speed: 1°/min for high resolution; 5°/min for rapid ID.[1][2]

Step 3: Analysis

  • Indexing: Use software (e.g., DICVOL, TOPAS) to determine unit cell parameters.[1][2]

  • Rietveld Refinement: If a SCXRD model exists, refine the powder profile to confirm bulk phase purity.[1][2]

Comparative Performance Analysis

The following table contrasts the performance of SCXRD and PXRD specifically for (2Z)-pent-2-en-1-amine HCl.

MetricSCXRD (Single Crystal) PXRD (Powder) Winner
Stereochemical ID Absolute. Direct visualization of (2Z) vs (2E) geometry.Inferential. Difficult to distinguish isomers ab initio without high-quality data.[1][2]SCXRD
Sample Requirement Single high-quality crystal (0.1 mm). Hard to grow.Bulk powder (~10-50 mg).[1][2] Easy to prepare.PXRD
Resolution Atomic resolution (< 0.8 Å).[1][2]Phase resolution. Peak overlap common in organic salts.[2]SCXRD
Time to Result 1-3 Days (Growth) + 2 Hours (Collection).[1][2]30 Minutes (Prep + Collection).[2]PXRD
Hygroscopicity Mgmt Excellent (Oil protection + Cryostream).[1][2]Moderate (Requires sealed capillary).[2]SCXRD
Disorder Handling Can model ethyl chain disorder explicitly.Disorder broadens peaks, complicating solution.[2]SCXRD
Decision Workflow (Visualized)

The following diagram outlines the logical flow for determining the structure of this specific amine salt, prioritizing the "Gold Standard" while utilizing PXRD as a validation tool.

G Start Start: (2Z)-Pent-2-en-1-amine HCl Sample Check_Crystals Microscopic Inspection: Are single crystals present? Start->Check_Crystals SCXRD_Route Route A: SCXRD (Structure Solution) Check_Crystals->SCXRD_Route Yes Crystallization Vapor Diffusion (EtOH / Et2O @ 4°C) Check_Crystals->Crystallization No PXRD_Route Route B: Powder XRD (Bulk Characterization) Capillary Seal in 0.5mm Capillary (Prevent Hydration) PXRD_Route->Capillary Mounting Oil Mount & Cryo-Cool (100 K) SCXRD_Route->Mounting Crystallization->Check_Crystals Success Crystallization->PXRD_Route Fail (Oiling/Powder) Data_PXRD Collect Powder Pattern (2-50° 2Theta) Capillary->Data_PXRD Data_SCXRD Collect Full Sphere (Mo or Cu Source) Mounting->Data_SCXRD Analysis_PXRD Indexing & Pawley Fit Data_PXRD->Analysis_PXRD Analysis_SCXRD SHELXT Solution & Refinement Data_SCXRD->Analysis_SCXRD Result_PXRD Result: Phase ID / Unit Cell (Cannot confirm Z-isomer easily) Analysis_PXRD->Result_PXRD Result_SCXRD Result: 3D Atomic Model (Confirms Z-geometry & Packing) Analysis_SCXRD->Result_SCXRD Result_SCXRD->Analysis_PXRD Simulate Powder Pattern for Validation

Figure 1: Decision matrix for structural determination. The dashed line indicates using the SCXRD-derived structure to validate the bulk powder via Rietveld refinement.

Conclusion & Recommendation

For (2Z)-pent-2-en-1-amine hydrochloride , the choice of method depends on the specific research question:

  • For Drug Development / Synthesis Confirmation: SCXRD is mandatory. The flexibility of the pentenyl chain and the necessity to prove the Z-configuration against the thermodynamic E-isomer requires the atomic resolution of single-crystal diffraction.[1][2]

  • For Batch-to-Batch Consistency: Once the structure is solved via SCXRD, generate a simulated powder pattern.[1][2] Use PXRD for routine quality control of subsequent batches to ensure no polymorphic changes or hydration (deliquescence) has occurred.

Expert Tip: If the ethyl tail (C4-C5) shows high thermal disorder even at 100 K, restrain the bond distances (DFIX) and angles (DANG) using standard geometric values from the Cambridge Structural Database (CSD) to stabilize the refinement.

References
  • Sheldrick, G. M. (2015).[1][2] "Crystal structure refinement with SHELXL." Acta Crystallographica Section C, 71(1), 3-8.[1][2] Link

  • Groom, C. R., et al. (2016).[1][2] "The Cambridge Structural Database."[2] Acta Crystallographica Section B, 72(2), 171-179.[1][2] Link

  • Massa, W. (2004).[1][2] Crystal Structure Determination. Springer Berlin Heidelberg.[1][2] Link[1][2]

  • Harris, K. D. M. (2012).[1][2] "Powder diffraction crystallography of molecular solids." Topics in Current Chemistry, 315, 133-177.[1][2] Link

  • NIST Chemistry WebBook. "2-Pentene, (Z)- Data." (For geometric constraints of the Z-alkene backbone). Link[1][2]

Sources

Safety & Regulatory Compliance

Safety

(2Z)-pent-2-en-1-amine hydrochloride proper disposal procedures

Standard Operating Procedure: Compliant Disposal of (2Z)-pent-2-en-1-amine Hydrochloride As laboratory safety and environmental compliance become increasingly scrutinized, establishing robust, self-validating waste manag...

Author: BenchChem Technical Support Team. Date: March 2026

Standard Operating Procedure: Compliant Disposal of (2Z)-pent-2-en-1-amine Hydrochloride

As laboratory safety and environmental compliance become increasingly scrutinized, establishing robust, self-validating waste management systems is critical for research institutions and drug development facilities. The disposal of chemical intermediates, such as (2Z)-pent-2-en-1-amine hydrochloride, must strictly adhere to Environmental Protection Agency (EPA) regulations and institutional Environmental Health and Safety (EHS) protocols[1].

This guide provides a comprehensive, step-by-step operational plan for the safe handling, containment, and disposal of (2Z)-pent-2-en-1-amine hydrochloride waste, ensuring both scientific integrity and regulatory compliance.

Waste Characterization and Chemical Profile

Before any disposal protocol is initiated, the waste must be accurately characterized[2]. (2Z)-pent-2-en-1-amine hydrochloride is the salt form of an unsaturated aliphatic amine. Because it is a hydrochloride salt, it lacks the high volatility and strong basicity of its free-base counterpart, making it relatively stable under standard laboratory conditions. However, it must still be managed as a hazardous chemical waste due to its potential as an irritant and its environmental toxicity profile[3].

Table 1: Chemical and Waste Characterization Profile

Property / ParameterSpecificationCausality / Operational Impact
Chemical Name (2Z)-pent-2-en-1-amine hydrochlorideMust be written in full on all waste labels to prevent "unknown chemical" generation[4].
CAS Number 1308816-55-8[5]Used for precise EHS inventory tracking and TSDF processing.
Physical State Solid (Powder/Crystalline)Dictates the use of solid waste containment strategies rather than liquid carboys[1].
Hazard Classification Irritant / Environmental HazardRequires standard PPE (nitrile gloves, lab coat, safety glasses) during handling and transfer[6].
Incompatibilities Strong oxidizing agentsMust be segregated from oxidizers in Satellite Accumulation Areas (SAAs) to prevent exothermic reactions[4].

Step-by-Step Disposal Methodology

The following protocol outlines the lifecycle of (2Z)-pent-2-en-1-amine hydrochloride waste from the point of generation to final EHS disposition. Every step is designed to create a self-validating system where errors (such as mislabeling or improper mixing) are engineered out of the workflow.

Phase 1: Segregation and Containment
  • Step 1.1: Select Compatible Containment. Utilize a rigid, leak-proof container compatible with organic salts. High-Density Polyethylene (HDPE) pails or wide-mouth amber glass jars are standard[1]. Scientific Causality: HDPE prevents chemical leaching, while wide-mouth designs minimize the risk of aerosolizing the powder during transfer.

  • Step 1.2: Segregate by State. Ensure that solid (2Z)-pent-2-en-1-amine hydrochloride waste (e.g., contaminated weighing paper, residual powder) is not mixed with liquid solvent waste[7]. If the compound is dissolved in an organic solvent (e.g., methanol or dichloromethane) or an aqueous buffer, it must be directed to the respective liquid hazardous waste stream.

  • Step 1.3: Apply Secondary Containment. Place the primary waste container inside a secondary containment bin. Scientific Causality: Secondary containment captures accidental spills or container failures, preventing the spread of the chemical across laboratory benches or floors[1].

Phase 2: Labeling and Documentation
  • Step 2.1: Immediate Labeling. The moment the first drop or grain of waste is placed into the container, an official "Hazardous Waste" label must be affixed[1].

  • Step 2.2: Explicit Nomenclature. Write "(2Z)-pent-2-en-1-amine hydrochloride" fully on the label. Scientific Causality: The use of abbreviations, structural formulas, or shorthand (e.g., "pentenylamine HCl") is a direct violation of EPA/RCRA standards and forces EHS to treat the container as an "Unknown," which requires costly analytical testing prior to disposal[2][4].

  • Step 2.3: Date of Accumulation. Leave the "Date" field blank until the container is full or ready for pickup, depending on specific local EHS regulations regarding Satellite Accumulation Areas (SAAs)[1].

Phase 3: EHS Transfer and Final Disposition
  • Step 3.1: Seal the Container. Ensure the lid is tightly secured. Waste containers must remain closed at all times unless waste is actively being added[1].

  • Step 3.2: Submit a Pickup Request. Utilize your institution's EHS portal to request a hazardous waste pickup. Provide the exact mass/volume and chemical composition.

  • Step 3.3: Empty Container Management. If a reagent bottle of (2Z)-pent-2-en-1-amine hydrochloride is completely emptied, the container must be triple-rinsed with a compatible solvent (e.g., water or ethanol)[1][3]. The rinsate must be collected as hazardous waste. Only after triple-rinsing and defacing the original label can the glass/plastic be disposed of in the regular laboratory glass waste[3].

Operational Workflow Visualization

G Gen Waste Generation (2Z)-pent-2-en-1-amine HCl Char Waste Characterization (State & Incompatibilities) Gen->Char Cont Primary Containment (HDPE / Glass Container) Char->Cont Label EHS Labeling (Full IUPAC Name Required) Cont->Label SAA Satellite Accumulation (Secondary Containment) Label->SAA TSDF EHS Pickup & Licensed TSDF Processing SAA->TSDF

Workflow for the compliant laboratory disposal of (2Z)-pent-2-en-1-amine hydrochloride waste.

References

  • Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Research Council (US) Committee on Prudent Practices in the Laboratory. National Academies Press (US); 2011. Retrieved from: [Link]

  • Chemical Waste Disposal Guidelines. Hong Kong University of Science and Technology (HKUST). Retrieved from:[Link]

  • Chemical Waste Management - Environmental Health & Safety. University of Delaware. Retrieved from:[Link]

  • General laboratory chemical waste management. University of Oslo (UiO). Retrieved from:[Link]

  • Chemical Hygiene Plan. USDA ARS. Retrieved from: [Link]

Sources

Handling

Personal protective equipment for handling (2Z)-pent-2-en-1-amine hydrochloride

As a Senior Application Scientist, I approach laboratory safety not merely as a checklist of compliance, but as a mechanistic system of risk mitigation. Handling (2Z)-pent-2-en-1-amine hydrochloride (CAS: 102944-79-6)—a...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I approach laboratory safety not merely as a checklist of compliance, but as a mechanistic system of risk mitigation. Handling (2Z)-pent-2-en-1-amine hydrochloride (CAS: 102944-79-6)—a stereospecific allylic amine salt frequently utilized as a building block in advanced drug development—requires a precise understanding of its physical and chemical behavior.

Unlike its free-base counterpart, the hydrochloride salt form significantly reduces vapor pressure, thereby lowering the risk of inhaling volatile amine gases. However, this stabilization introduces a different operational challenge: the generation of fine, highly hygroscopic, and toxic particulates.

Here is the comprehensive, self-validating guide to the personal protective equipment (PPE) and operational protocols required for handling this compound safely.

Mechanistic Risk Assessment

To select the correct PPE, we must first understand the causality of the hazard. (2Z)-pent-2-en-1-amine hydrochloride is classified as an acute oral toxicant and a severe irritant to the skin, eyes, and respiratory tract[1].

The Mechanism of Irritation: Because this salt is highly hygroscopic, it aggressively seeks water. When airborne dust particulates settle on human tissue (such as the mucous membranes of the eyes, the respiratory tract, or sweat on the skin), the salt rapidly dissolves. This localized dissolution causes an immediate shift in pH and induces severe osmotic stress on the cells. Furthermore, the amine moiety can disrupt the lipid bilayers of cellular membranes, leading to contact dermatitis or severe ocular damage[2].

According to the National Research Council's[3], our primary defense mechanism must be a combination of engineering controls (fume hoods) and barrier protections (PPE) designed specifically to block particulate transfer and moisture interaction.

Quantitative Hazard & PPE Matrix

The following table summarizes the quantitative data governing our safety parameters and the specific PPE required to mitigate these risks.

Hazard Metric / CategoryQuantitative Value / SpecificationMechanistic Rationale & Operational Implication
Fume Hood Face Velocity 80 – 100 fpm (feet per minute)Optimal flow to capture airborne dust without creating turbulence that blows the light powder out of the weighing boat[3].
Manual Protection (Hands) Nitrile gloves (≥ 4 mil thickness)Nitrile provides >480 minutes of breakthrough resistance against dry amine salts. Latex must be avoided due to poor chemical resistance.
Ocular Protection (Eyes) ANSI Z87.1 Chemical Splash GogglesStandard safety glasses with side shields are insufficient; unvented or indirectly vented goggles prevent fine dust from reaching the ocular mucosa[4].
Dermal Protection (Body) Flame-resistant (FR) Lab CoatPrevents dust accumulation on street clothes. Must be buttoned completely to the neck to protect the chest and torso.
Respiratory Protection N95 or P100 Particulate RespiratorOnly required if handling large quantities outside of a validated fume hood, or during a spill cleanup where aerosolization is high[5].

Self-Validating Operational Protocol

Standard operating procedures often fail because they assume ideal conditions. The following workflow is designed as a self-validating system —meaning each step contains a physical check to confirm that the safety parameter is actively functioning before you proceed.

G N1 1. Environmental Validation Verify Fume Hood Flow (80-100 fpm) N2 2. PPE Verification Inspect Gloves & Goggles for Defects N1->N2 Flow Confirmed N3 3. Inert Transfer Open Container Under Ar/N2 N2->N3 PPE Intact N4 4. Anti-Static Weighing Transfer Salt to Reaction Vessel N3->N4 Atmosphere Secured N5 5. Decontamination Wet-Wipe Surfaces & Dispose Waste N4->N5 Vessel Sealed

Workflow for the safe handling and transfer of hygroscopic amine hydrochloride salts.

Step-by-Step Methodology:
  • Environmental Validation: Turn on the fume hood and verify the digital flow monitor reads between 80-100 fpm. Validation Check: Tape a small piece of Kimwipe to the sash; it should pull gently inward. If it flutters violently, the flow is too high and will scatter the powder.

  • Static Mitigation: Place an anti-static weighing boat on the analytical balance. Validation Check: Tare the balance. If the numbers drift continuously, static electricity is present. Use an anti-static ionizer gun on the boat before dispensing the chemical to prevent the powder from jumping onto your gloves or the bench.

  • Moisture Control: Open the reagent bottle only within the hood. Because (2Z)-pent-2-en-1-amine hydrochloride is moisture-sensitive, flush the headspace of the bottle with dry Argon or Nitrogen before resealing[1]. Validation Check: If the powder appears clumped or sticky, ambient humidity has breached the container, and the risk of skin adherence is elevated.

  • Transfer: Use a clean, dry stainless-steel spatula to transfer the solid. Immediately cap the reaction vessel.

  • Decontamination: Amine hydrochlorides leave invisible, hazardous residues. Wipe down the balance and the hood surface with a disposable cloth dampened with a 70/30 ethanol/water mixture. The water solubilizes the salt, and the ethanol accelerates drying.

Emergency Response & Disposal Plan

Even with rigorous protocols, accidental releases occur. Your response must be dictated by the chemical's physical state.

  • Spill Management: Do NOT use water initially. Spraying water on a dry amine hydrochloride spill will immediately dissolve the salt, expanding the contamination zone and potentially soaking through standard lab shoes. Instead, sweep up the dry powder using non-sparking tools or a HEPA-filtered vacuum[1]. Once the bulk solid is removed, decontaminate the surface with a damp, soapy cloth[6].

  • Waste Disposal: Do not flush this compound down the sink. All contaminated weighing boats, gloves, and cleanup wipes must be placed in a chemically compatible, sealed solid-waste container. Label the container clearly as "Toxic Organic Solid Waste (Amine Hydrochloride)" for high-temperature incineration by your institutional environmental health and safety (EHS) department.

References

  • MedicaPharma. "AMINACRINE HCL - Mechanism of Action and Safety." MedicaPharma. Available at: [Link]

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. "Working with Chemicals - Prudent Practices in the Laboratory." National Academies Press (US); 2011. Available at:[Link]

Sources

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